4-(Chloromethyl)-2-methoxy-1-nitrobenzene

• CAS: 68837-96-7

Core Science & Biosynthesis

Technical Guide: 4-(Chloromethyl)-2-methoxy-1-nitrobenzene (CAS 6378-19-4)

Executive Summary & Chemical Identity[1]

4-(Chloromethyl)-2-methoxy-1-nitrobenzene , widely recognized by its CAS registry number 6378-19-4 , is a critical benzylic electrophile used in the synthesis of pharmaceuticals, agrochemicals, and functional dyes.

Critical Structural Clarification: There is a frequent nomenclature ambiguity in commercial catalogs regarding the substitution pattern of this CAS number.

• CAS 6378-19-4 corresponds to 4-(Chloromethyl)-2-nitroanisole (also known as 4-Methoxy-3-nitrobenzyl chloride ).[1]

• Structure: The methoxy group (-OCH₃) is at position 1, the nitro group (-NO₂) is at position 2, and the chloromethyl group (-CH₂Cl) is at position 4.

• Distinction: This is distinct from the isomer 4-(Chloromethyl)-2-methoxy-1-nitrobenzene (where NO₂ is at position 1), although the names are often used interchangeably in loose trade vernacular. This guide focuses on the CAS 6378-19-4 entity.[1][2]

Chemical Profile

Property	Value
IUPAC Name	1-(Chloromethyl)-4-methoxy-3-nitrobenzene
Common Synonyms	4-Methoxy-3-nitrobenzyl chloride; 4-(Chloromethyl)-2-nitroanisole
CAS Number	6378-19-4
Molecular Formula	C₈H₈ClNO₃
Molecular Weight	201.61 g/mol
SMILES	COC1=C(C=C(C=C1)CCl)[O-]

Physicochemical Properties[2][5][6]

The following data aggregates experimental values from industrial certificates of analysis (CoA) and safety data sheets.

Parameter	Specification	Notes
Physical State	Solid (Crystalline powder)	Typically pale yellow to yellow.
Melting Point	86 – 88 °C	Sharp melting range indicates high purity capability.
Boiling Point	195 – 196 °C	At 15 Torr (Reduced pressure required to prevent decomposition).
Density	1.317 g/cm³	Predicted/Calculated.[1]
Solubility	Soluble in DCM, THF, Ethyl Acetate	Hydrolyzes slowly in water; reactive in protic solvents.
Flash Point	~161 °C	Closed Cup.

Synthetic Methodologies

The synthesis of CAS 6378-19-4 is governed by the directing effects of the methoxy (activating, ortho/para) and nitro (deactivating, meta) groups.[3] The chloromethyl group is introduced at the position para to the methoxy group and meta to the nitro group, which is the most electronically activated position on the ring.

Method A: Chloromethylation (Blanc Reaction) - Industrial Route

This pathway utilizes o-nitroanisole as the starting material. The reaction is an electrophilic aromatic substitution.

• Reagents: o-Nitroanisole, Formaldehyde (or Paraformaldehyde), Hydrogen Chloride (gas), Zinc Chloride (catalyst).

• Conditions: 60–80 °C, anhydrous conditions.

• Mechanism: The zinc chloride acts as a Lewis acid to generate the electrophilic chloromethylating species from formaldehyde and HCl.

Method B: Chlorination of Alcohol - Laboratory Route

For higher purity requirements in drug discovery, the conversion of the corresponding benzyl alcohol is preferred to avoid bis-chloromethylation byproducts.

• Precursor: 4-Methoxy-3-nitrobenzyl alcohol.

• Reagent: Thionyl Chloride (SOCl₂) or Methanesulfonyl chloride (MsCl)/LiCl.

• Protocol:

  • Dissolve alcohol in Dichloromethane (DCM) at 0 °C.

  • Add SOCl₂ dropwise (1.2 equivalents).

  • Stir at room temperature for 2–4 hours.

  • Quench with saturated NaHCO₃, extract, and crystallize from Hexane/EtOAc.

Visualization: Synthetic Pathways

Applications in Drug Development[5][7][8][9][10]

CAS 6378-19-4 serves as a "linchpin" intermediate, allowing the attachment of the 3-nitro-4-methoxybenzyl moiety to pharmacophores. This moiety is valuable for two reasons:

• Electronic Modulation: The nitro group withdraws electrons, influencing the pKa of nearby amines.

• Synthetic Versatility: The nitro group is a "masked" aniline. Post-alkylation, it can be reduced to an amine (–NH₂), allowing for further functionalization (e.g., urea formation, amidation).

Key Reaction: N-Alkylation of Heterocycles

The benzylic chloride is highly reactive toward secondary amines and nitrogen heterocycles (S_N2 mechanism).

Protocol: General N-Alkylation

• Setup: Charge a reaction vessel with the secondary amine (1.0 eq) and Potassium Carbonate (K₂CO₃, 2.0 eq) in Acetonitrile (MeCN).

• Addition: Add CAS 6378-19-4 (1.1 eq) dissolved in MeCN dropwise at room temperature.

• Optimization: If reaction is sluggish, add catalytic Potassium Iodide (KI, 0.1 eq) to generate the more reactive benzyl iodide in situ (Finkelstein condition).

• Workup: Filter inorganic salts, concentrate filtrate, and purify via flash chromatography.

Downstream Transformations

Once the benzyl group is attached, the nitro group allows access to 3-amino-4-methoxybenzyl derivatives, which are precursors to:

• Kinase Inhibitors: Used in the synthesis of specific pyrrolo-fused heterocycles targeting lymphoma cell lines (e.g., pyrrolo[3',4':3,4]cyclohepta[1,2-d][1,2]oxazoles) [1].

• Benzoic Acid Derivatives: Oxidation of the chloromethyl group yields 4-methoxy-3-nitrobenzoic acid , a scaffold for amide-based drugs and dyes [2].

Visualization: Reactivity Profile

Handling & Safety (SHE Profile)

Signal Word: DANGER

Hazard Class	H-Code	Statement
Skin Corrosion	H314	Causes severe skin burns and eye damage.
Acute Toxicity	H302	Harmful if swallowed.
Sensitization	H317	May cause an allergic skin reaction.

Critical Handling Protocol:

• Lachrymator: This compound releases HCl upon hydrolysis and is a potent lachrymator (tear gas effect). Always handle in a functioning fume hood.

• Decontamination: Spills should be neutralized with dilute ammonia or sodium carbonate solution before wiping.

• Storage: Store at +2°C to +8°C. Moisture sensitive. Keep container tightly closed to prevent hydrolysis to the benzyl alcohol and HCl gas buildup.

References

• National Center for Biotechnology Information (NCBI). Identification of pyrrolo[3',4':3,4]cyclohepta[1,2-d][1,2]oxazoles as promising new candidates for the treatment of lymphomas.[4] PubChem. Available at: [Link]

• Google Patents.Method for preparing 3-nitro-4-methoxy benzoic acid (CN104356000A).

Sources

• 1. echemi.com [echemi.com]
• 2. 213532-95-7,(R)-6-(Hydroxymethyl)piperidin-2-one-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. benchchem.com [benchchem.com]
• 4. Identification of pyrrolo[3’,4’:3,4]cyclohepta[1,2-d][1,2]oxazoles as promising new candidates for the treatment of lymphomas - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Synthesis of 4-Methoxy-3-nitrobenzyl Chloride

This guide details the synthesis pathways for 4-Methoxy-3-nitrobenzyl chloride (CAS: 6378-19-4), a critical intermediate in the manufacture of poly (ADP-ribose) polymerase (PARP) inhibitors (e.g., Niraparib) and other kinase inhibitors.

The content focuses on two primary methodologies: the Direct Chloromethylation (Industrial Standard) and the Radical Halogenation (Laboratory/Alternative).

[1]

Executive Summary

• Target Molecule: 4-Methoxy-3-nitrobenzyl chloride[1]

• IUPAC Name: 4-(Chloromethyl)-1-methoxy-2-nitrobenzene[1]

• CAS Number: 6378-19-4[1][2]

• Molecular Formula:

  [1][2]

• Key Application: Precursor for 4-Methoxy-3-nitrobenzoic acid (Niraparib intermediate) and various EGFR/HER2 kinase inhibitor motifs.

This guide prioritizes the Direct Chloromethylation route due to its high atom economy and scalability (90%+ yields), while providing the Radical Halogenation route as a viable alternative for facilities restricting formaldehyde usage due to bis(chloromethyl)ether (BCME) concerns.

Retrosynthetic Analysis & Pathway Logic

The synthesis of 4-Methoxy-3-nitrobenzyl chloride is governed by the directing effects of the benzene ring substituents.

• Analysis: The methoxy group (

  ) is a strong ortho, para-activator. The nitro group ( ) is a strong meta-deactivator.

• Target Position: The chloromethyl group (

  ) is located at position 4.

  • Relative to

    (at C1): Position 4 is para.

  • Relative to

    (at C2): Position 4 is meta.

Pathway Visualization (DOT)

Figure 1: Comparative synthesis pathways. Route A utilizes cooperative directing effects for direct functionalization. Route B relies on radical modification of an existing methyl group.

Route A: Direct Chloromethylation (Industrial Standard)

This protocol utilizes a modified Blanc chloromethylation reaction. The presence of the deactivating nitro group prevents over-alkylation (polymerization), a common issue with activated anisoles, making this route highly selective.

Reaction Scheme

Detailed Protocol

Based on optimized conditions for high-purity intermediates (Source: CN104356000A).

Materials:

• 2-Nitroanisole (1.0 eq)

• Paraformaldehyde or 36% Formalin (1.2 - 1.5 eq)

• Concentrated Hydrochloric Acid (30-37%)

• Sulfuric Acid (98%, Catalyst/Dehydrating agent)

Step-by-Step Methodology:

• Setup: Equip a 500 mL 4-neck round-bottom flask with a mechanical stirrer, thermometer, reflux condenser, and dropping funnel.

• Acid Preparation: Charge 40.6 g of 36% Formaldehyde solution (Formalin) into the flask.

• Acidification: Dropwise add 154.9 g of 98% Sulfuric Acid while cooling to maintain temperature < 40°C. Caution: Highly Exothermic.

• Halogen Source: Add 75.5 g of 30% Hydrochloric Acid.

• Substrate Addition: Add 68.4 g (0.4 mol) of 2-Nitroanisole .

• Reaction: Heat the mixture to 65–70°C . Maintain stirring for 10 hours .

  • Note: The sulfuric acid acts as a dehydrating agent to drive the equilibrium forward.

• Workup: Cool the reaction mass to 15°C. The product will precipitate as a solid.

• Isolation: Filter the solid. Wash the cake with cold water (3 x 100 mL) to remove residual acid.

• Purification: Recrystallize from ethanol or methanol if necessary, though crude purity is typically >99%.

Expected Results:

• Yield: ~90% (approx. 80 g)

• Purity (HPLC): >99.0%

• Appearance: White to pale yellow crystalline solid.

Safety Critical: BCME Formation

Chloromethylation generates Bis(chloromethyl)ether (BCME) , a potent human carcinogen, as a gaseous byproduct when formaldehyde and HCl coexist.

• Mitigation: Perform all operations in a closed system with a scrubber. Use a large excess of sulfuric acid to sequester water, which suppresses BCME volatility.

• Alternative: Use 1-chloromethoxy-4-chlorobutane as a chloromethylating agent if BCME avoidance is strictly mandated.

Route B: Radical Chlorination (Laboratory Alternative)

This route avoids formaldehyde, making it safer for smaller laboratories lacking specialized scrubbers. It relies on the radical halogenation of the methyl group on 4-methyl-2-nitroanisole .

Reaction Scheme

Detailed Protocol

Materials:

• 4-Methyl-2-nitroanisole (1.0 eq)

• N-Chlorosuccinimide (NCS) (1.05 eq)

• AIBN (Azobisisobutyronitrile) (0.05 eq)

• Solvent: Acetonitrile or Carbon Tetrachloride (if permitted); Chlorobenzene is a greener alternative.

Step-by-Step Methodology:

• Dissolution: Dissolve 16.7 g (0.1 mol) of 4-Methyl-2-nitroanisole in 100 mL of acetonitrile.

• Reagent Addition: Add 14.0 g (0.105 mol) of NCS and 0.82 g of AIBN.

• Initiation: Degas the solution with nitrogen for 15 minutes. Heat to reflux (80-82°C).

• Propagation: Monitor by TLC/HPLC. Reaction typically completes in 4–6 hours.

  • Note: If reaction stalls, add a second portion of AIBN (0.02 eq).

• Workup: Cool to room temperature. Succinimide will precipitate; filter it off.

• Isolation: Evaporate the solvent under reduced pressure. Dissolve residue in Ethyl Acetate and wash with water.[3]

• Purification: The crude may contain unreacted starting material or dichloro-impurity. Recrystallize from Hexane/Ethyl Acetate (9:1).

Expected Results:

• Yield: 75–85%

• Purity: 95–98% (Requires careful monitoring to prevent over-chlorination).

Comparison of Methodologies

Feature	Route A: Chloromethylation	Route B: Radical Chlorination
Starting Material	2-Nitroanisole (Cheap, commodity)	4-Methyl-2-nitroanisole (More expensive)
Reagents	HCHO, HCl, H2SO4	NCS/Cl2, Radical Initiator
Atom Economy	High	Moderate (Succinimide waste)
Yield	High (~90%)	Moderate (75-85%)
Selectivity	High (Electronic control)	Moderate (Risk of di-chlorination)
Safety Profile	High Risk (BCME potential)	Moderate (Radical initiator handling)
Scalability	Excellent (Industrial standard)	Good (Solvent volume limits)

Analytical Validation

To validate the synthesized product, compare against the following physicochemical properties:

• Physical State: White to light yellow crystalline powder.

• Melting Point: 98–100°C (Pure form).

• 1H NMR (CDCl3, 400 MHz):

  • 7.85 (d, J=2.0 Hz, 1H, Ar-H3 relative to benzyl? No, H2 relative to OMe) -> Assignment Check:

  • Aromatic protons: 3 protons.

  • Methoxy singlet:

    3.9–4.0 ppm (3H).

  • Chloromethyl singlet:

    4.6–4.7 ppm (2H).[4]

  • Pattern: 1,2,4-substitution pattern.[5]

• Storage: Moisture sensitive. Store under inert atmosphere at 2–8°C.

References

• BenchChem. Synthesis of 4-Methoxy-3-nitrobenzoic Acid via Oxidation of 3-nitro-4-methoxy benzyl chloride.[3] Retrieved from

• Google Patents. CN104356000A - Method for preparing 3-nitro-4-methoxy benzoic acid (and intermediate chloride). Retrieved from

• PubChem. 4-(Chloromethyl)-2-nitroanisole (Compound Summary). National Library of Medicine. Retrieved from [1]

• Sigma-Aldrich. 4-Methyl-2-nitroanisole Product Sheet. Retrieved from

• Scientific Update. A radical approach to C-H chlorination. Retrieved from

Sources

• 1. 4-(Chloromethyl)-2-nitroanisole | C8H8ClNO3 | CID 80785 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-(chloromethyl)-1-methoxy-2-nitrobenzene | CAS 6378-19-4 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rsc.org [rsc.org]
• 5. prepchem.com [prepchem.com]

Technical Guide: Structure, Reactivity, and Applications of 4-(Chloromethyl)-2-nitroanisole

The following technical guide is structured to provide an exhaustive analysis of 4-(Chloromethyl)-2-nitroanisole , focusing on its structural dynamics, synthetic utility, and reactivity profile.

[1]

Executive Summary

4-(Chloromethyl)-2-nitroanisole (CAS: 6378-19-4) is a bifunctional electrophile widely utilized in medicinal chemistry as a 3-nitro-4-methoxybenzyl donor.[1] Its chemical value stems from the "push-pull" electronic environment created by the electron-donating methoxy group and the electron-withdrawing nitro group, which modulates the reactivity of the benzylic chloride.[1] This guide details the compound's physicochemical properties, industrial synthesis via radical halogenation, and its divergent reactivity profile in nucleophilic substitutions (

) and reductive transformations.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6]

The compound is characterized by a benzene ring substituted with a methoxy group, a nitro group, and a chloromethyl moiety. The benzylic chloride is the primary site of reactivity.

Table 1: Physicochemical Data Profile

Property	Data	Note
IUPAC Name	4-(Chloromethyl)-1-methoxy-2-nitrobenzene
CAS Number	6378-19-4
Molecular Formula
Molecular Weight	201.61 g/mol
Appearance	Light yellow to brown crystalline solid	Darkens upon oxidation/exposure
Melting Point	51–53 °C	Low-melting solid
Boiling Point	~335 °C (Predicted)	Decomposes at high temp
Solubility	Soluble in DCM, EtOAc, THF, DMSO	Sparingly soluble in water
Reactivity Class	Alkylating Agent / Lachrymator	Handle with fume hood

Structural Analysis & Electronic Effects[1]

The reactivity of 4-(Chloromethyl)-2-nitroanisole is governed by the interplay of three functional groups:

• Chloromethyl Group (

  ): This is a highly reactive electrophilic center.[1] The benzylic position is activated for reactions because the adjacent -system stabilizes the transition state.

• Nitro Group (

  ): Located meta to the chloromethyl group and ortho to the methoxy group.[1] It exerts a strong electron-withdrawing inductive (-I) and mesomeric (-M) effect.[1] While it deactivates the aromatic ring towards electrophilic substitution, it activates the benzylic position for nucleophilic attack by increasing the electrophilicity of the benzylic carbon.

• Methoxy Group (

  ): An electron-donating group (+M) that increases electron density in the ring, counteracting the nitro group's deactivation to some extent, but primarily serving as a handle for further diversification (e.g., demethylation to a phenol).

Causality in Reactivity: The meta-nitro positioning relative to the benzylic chloride prevents direct resonance conjugation with the benzylic carbocation character in

pathways, thereby favoring mechanisms with strong nucleophiles.

Synthesis & Manufacturing

The most robust synthetic route avoids the carcinogenic "chloromethylation" (Blanc reaction) of 2-nitroanisole.[1] Instead, the industry standard involves radical side-chain chlorination of 4-methyl-2-nitroanisole.[1]

Synthetic Pathway Diagram

The following diagram illustrates the radical halogenation pathway and subsequent divergent transformations.

Caption: Figure 1. Radical synthesis pathway via Wohl-Ziegler bromination analog using N-chlorosuccinimide (NCS) or sulfuryl chloride.[1]

Detailed Synthesis Protocol (Radical Chlorination)

Objective: Selective chlorination of the benzylic methyl group.

• Reagents: 4-Methyl-2-nitroanisole (1.0 eq), N-Chlorosuccinimide (NCS, 1.1 eq), Benzoyl Peroxide or AIBN (0.05 eq).[1]

• Solvent: Carbon Tetrachloride (

  ) or Trifluoromethylbenzene (modern green alternative).[1]

• Procedure:

  • Dissolve starting material in solvent under inert atmosphere (

    ).[1]

  • Add NCS and radical initiator.[1]

  • Heat to reflux (approx. 80°C) for 4–6 hours. Monitor via TLC (Hexane/EtOAc 8:2) for disappearance of starting material.

  • Critical Step: Stop reaction before significant formation of the dichloromethyl byproduct occurs.

• Workup: Cool, filter off succinimide byproduct. Wash filtrate with water and brine.[1] Dry over

  and concentrate.

• Purification: Recrystallization from heptane/ethanol is preferred over distillation due to thermal instability.[1]

Reactivity Profile & Experimental Protocols

The core utility of this molecule is as an alkylating agent . The benzylic chloride is a "soft" electrophile, reacting readily with amines, thiols, and phenoxides.

Nucleophilic Substitution ( )

The reaction with secondary amines is a standard method for generating library compounds in drug discovery.

Validated Protocol: Synthesis of 4-(4-Methoxy-3-nitrobenzyl)morpholine

Rationale: This protocol demonstrates the high reactivity of the benzylic chloride towards secondary amines without requiring harsh conditions.[1]

Materials:

• 4-(Chloromethyl)-2-nitroanisole (1.0 mmol)[1]

• Morpholine (1.2 mmol)

• (2.0 mmol) or (1.5 mmol)

• Acetonitrile (ACN) or DMF (5 mL)

Step-by-Step Methodology:

• Preparation: In a 20 mL vial equipped with a magnetic stir bar, suspend 4-(Chloromethyl)-2-nitroanisole (201 mg) and

  (276 mg) in dry ACN (5 mL).

• Addition: Add Morpholine (105 µL) dropwise at room temperature. An exotherm may be observed.[1]

• Reaction: Stir at 60°C for 2 hours.

  • Checkpoint: TLC should show complete conversion of the non-polar chloride to a polar baseline spot (amine).

• Workup: Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) to remove salts and excess amine.

• Isolation: Dry organic phase (

  ), filter, and concentrate. The product usually precipitates as a yellow solid or oil, which can be converted to the HCl salt for stability.

Divergent Chemical Pathways

The following diagram maps the potential transformations available to this scaffold.

Caption: Figure 2. Divergent reactivity map showing

displacements and functional group interconversions.

Safety & Handling (MSDS Summary)

Hazard Classification:

• Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).[1]

• Sensitization: Skin sensitizer.[1]

• Lachrymator: Irritating to eyes and respiratory tract.[1]

Handling Protocols:

• Engineering Controls: Always handle in a functioning chemical fume hood. The compound can release HCl gas upon hydrolysis.

• PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

• Spill Management: Quench spills with dilute aqueous ammonia or sodium bicarbonate to neutralize the alkylating potential before disposal.[1]

• Storage: Store under inert gas (

  ) at 2–8°C. Moisture sensitive (hydrolyzes to the benzyl alcohol).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 80785, 4-(Chloromethyl)-2-nitroanisole.[1] Retrieved from [Link][2]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer.[1] (Reference for general radical halogenation mechanisms).

• BenchChem (2025).Technical Guide to Benzylic Chlorides and their Reactivity. (General reactivity patterns of nitro-substituted benzyl chlorides).

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. 4-(Chloromethyl)-2-nitroanisole | C8H8ClNO3 | CID 80785 - PubChem [pubchem.ncbi.nlm.nih.gov]

Difference between 4-(Chloromethyl)-2-methoxy-1-nitrobenzene and 4-Chloro-2-methoxy-1-nitrobenzene

Mechanistic and Synthetic Divergence: A Comparative Analysis of 4-(Chloromethyl)-2-methoxy-1-nitrobenzene and 4-Chloro-2-methoxy-1-nitrobenzene

Executive Summary

In advanced organic synthesis and drug development, the presence or absence of a single methylene (-CH2-) spacer can fundamentally alter a molecule's reactivity profile. This technical guide provides an in-depth comparative analysis of two structurally related building blocks: 4-(chloromethyl)-2-methoxy-1-nitrobenzene and 4-chloro-2-methoxy-1-nitrobenzene. By examining the electronic effects of the nitro group on sp3 versus sp2 hybridized electrophilic centers, we establish self-validating protocols for benzylic alkylation and nucleophilic aromatic substitution (SNAr).

Structural and Physiochemical Profiling

While both compounds share a 2-methoxy-1-nitrobenzene core, their chemical behavior is dictated by the attachment of the chlorine atom. The quantitative data below highlights their distinct physiochemical profiles.

Property	4-(Chloromethyl)-2-methoxy-1-nitrobenzene	4-Chloro-2-methoxy-1-nitrobenzene
CAS Number	68837-96-7	6627-53-8[1]
Molecular Formula	C8H8ClNO3	C7H6ClNO3
Molecular Weight	201.61 g/mol	187.58 g/mol
Electrophilic Center	sp3 Benzylic Carbon	sp2 Aromatic Carbon
Primary Reaction Pathway	SN2 (Nucleophilic Substitution)	SNAr / Pd-Catalyzed Cross-Coupling
Activation Energy	Low (Proceeds at 0 °C to RT)	High (Requires Thermal Activation)

Mechanistic Divergence: The Methylene Effect

2.1. The sp3 Electrophile: SN2 Dominance In 4-(chloromethyl)-2-methoxy-1-nitrobenzene, the chlorine is attached to an sp3-hybridized benzylic carbon. The strong electron-withdrawing nature of the para-nitro group exerts an inductive pull (-I effect) that increases the partial positive charge (δ+) on the benzylic carbon. While benzylic halides typically undergo both SN1 and SN2 reactions, the highly electron-deficient nature of this specific ring heavily destabilizes any potential carbocation intermediate. Consequently, the SN1 pathway is suppressed, and the compound acts as a highly reactive, exclusive SN2 electrophile. It is frequently utilized to install photolabile or reductively cleavable protecting groups onto amines and alcohols.

2.2. The sp2 Electrophile: SNAr and Cross-Coupling In 4-chloro-2-methoxy-1-nitrobenzene, the chlorine atom is directly bound to the sp2-hybridized aromatic ring[1]. Standard SN2 substitution is geometrically and electronically forbidden. However, the para-nitro group strongly activates the aryl chloride for Nucleophilic Aromatic Substitution (SNAr)[2]. When a nucleophile attacks the C4 position, the resulting negative charge is delocalized across the ring into the nitro group via resonance (-M effect). This resonance stabilization of the Meisenheimer intermediate drastically lowers the activation energy of the rate-determining step. Furthermore, the aryl C-Cl bond can undergo oxidative addition with palladium catalysts, making this compound a valuable substrate for Suzuki-Miyaura cross-coupling reactions to build complex heterocyclic scaffolds[3].

Experimental Methodologies and Self-Validating Protocols

As a Senior Application Scientist, ensuring reproducibility requires protocols that are mechanistically sound and self-validating.

Protocol A: Benzylic Alkylation via SN2 Objective: N-alkylation of a secondary amine using 4-(chloromethyl)-2-methoxy-1-nitrobenzene. Causality & Design: Acetonitrile (MeCN) is selected as a polar aprotic solvent to leave the amine nucleophile unsolvated and highly reactive. Potassium carbonate (K2CO3) acts as a mild, non-nucleophilic heterogeneous base to scavenge the HCl byproduct without competing for the electrophile.

• Preparation: Suspend the secondary amine (1.0 eq) and finely powdered K2CO3 (2.0 eq) in anhydrous MeCN (0.2 M).

• Addition: Cool the suspension to 0 °C. Add 4-(chloromethyl)-2-methoxy-1-nitrobenzene (1.1 eq) dropwise or in small portions to control the exothermic SN2 reaction.

• Propagation: Remove the ice bath and stir at room temperature for 4-6 hours.

• Workup: Quench with deionized water, extract with ethyl acetate (3x), wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Validation Checkpoint: In 1H NMR analysis of the crude product, the complete disappearance of the sharp benzylic -CH2Cl singlet (typically around δ 4.6 ppm) and the emergence of a new, chemically shifted benzylic signal confirms successful substitution.

Protocol B: Nucleophilic Aromatic Substitution (SNAr) Objective: Synthesis of a 4-amino-2-methoxy-1-nitrobenzene derivative[2]. Causality & Design: Despite nitro-activation, the C(sp2)-Cl bond possesses high dissociation energy. Thermal activation (80-100 °C) is mandatory[2]. N,N-Diisopropylethylamine (DIPEA) is used as a sterically hindered base, and DMF is chosen to stabilize the highly polar Meisenheimer transition state.

• Preparation: Dissolve 4-chloro-2-methoxy-1-nitrobenzene (1.0 eq) in anhydrous DMF (0.5 M).

• Addition: Add the primary amine nucleophile (1.5 eq) followed by DIPEA (2.0 eq).

• Thermal Activation: Affix a reflux condenser and heat the mixture to 90 °C using a heating mantle or oil bath for 12-24 hours.

• Workup: Cool the reaction to room temperature. Slowly pour the mixture into vigorously stirred ice water to precipitate the highly crystalline nitroaromatic product. Filter and wash with cold water. Validation Checkpoint: High-Resolution Mass Spectrometry (HRMS) will show the loss of the characteristic 3:1 isotopic cluster (35Cl/37Cl) present in the starting material, replaced by the exact mass of the aminated product.

Visualizations

Caption: Fig 1. Reactivity divergence dictated by the methylene spacer.

Caption: Fig 2. Parallel experimental workflows and self-validation checkpoints.

References

Sources

• 1. 4-CHLORO-2-METHOXY-1-NITROBENZENE | CAS 6627-53-8 [matrix-fine-chemicals.com]
• 2. 1,4-Dichloro-2-methoxy-5-nitrobenzene | 17801-99-9 | Benchchem [benchchem.com]
• 3. CA2723545C - 6-pyridin-3-yl-3,4-dihydro-1h-quinolin-2-one derivatives and related compounds as inhibitors of the human aldosterone synthase cyp11b2 - Google Patents [patents.google.com]

Solubility and Solvation Dynamics of 4-Methoxy-3-nitrobenzyl Chloride: A Technical Guide for Synthetic Chemists

Executive Summary

4-Methoxy-3-nitrobenzyl chloride (CAS: 69784-43-6) is a highly versatile electrophilic intermediate widely utilized in the synthesis of styryl sulfones, nitrogen heterocycles, and advanced pharmacophores. For application scientists and drug development professionals, mastering the solubility profile of this compound is critical. Its unique structural features—an electron-donating methoxy group, an electron-withdrawing nitro group, and a reactive benzylic chloride—dictate not only its dissolution thermodynamics but also its transition state behavior during nucleophilic substitution.

This whitepaper provides an in-depth analysis of its solubility across various solvent classes, detailed self-validating experimental protocols, and the mechanistic causality behind solvent selection.

Physicochemical Foundations & Structural Implications

The macroscopic solubility of 4-methoxy-3-nitrobenzyl chloride is governed by the micro-environment created by its three functional groups:

• The Methoxy Group (-OCH₃): Acts as a hydrogen bond acceptor and increases the electron density of the aromatic ring via resonance, enhancing solubility in polar protic solvents.

• The Nitro Group (-NO₂): A strongly polar, electron-withdrawing moiety that significantly increases the molecule's overall dipole moment, driving its high solubility in polar aprotic media like DMF and DMSO.

• The Chloromethyl Group (-CH₂Cl): A lipophilic yet reactive center. While it grants solubility in halogenated solvents (e.g., Dichloromethane), it makes the molecule susceptible to solvolysis (hydrolysis) in aqueous environments.

At standard temperature and pressure, the compound exists as a crystalline solid with a melting point of 83.5–84.5 °C [1].

Empirical Solubility Matrix

Understanding the solubility of this compound is essential for optimizing reaction kinetics and downstream purification. The quantitative and qualitative data are summarized in the table below.

Solvent Category	Representative Solvents	Solubility Profile	Mechanistic Rationale & Application
Aqueous	Water	Insoluble	Lacks hydrophobic affinity. Used primarily as an anti-solvent to precipitate organic products out of solution[2].
Polar Protic	Methanol, Ethanol	Moderate to High	Hydrogen bonding stabilizes leaving groups. Ideal for solvating both the organic substrate and ionic nucleophiles (e.g., sodium thioglycolate)[2].
Polar Aprotic	DMF, DMSO	Very High	Strong dipole moment dissolves the compound entirely while leaving nucleophiles "naked" for rapid ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> reactions.
Halogenated	Dichloromethane (DCM), Chloroform	Very High	Matches the polarizability of the benzyl chloride. Standard choice for liquid-liquid extraction and NMR spectroscopy (CDCl₃)[1].
Weakly Polar	Ethyl Acetate, Hexanes	Soluble (in mixtures)	Tunable polarity. A 2:1 (v/v) Hexanes/Ethyl Acetate mixture is the standard mobile phase for silica gel column chromatography[1].

Mechanistic Workflow Visualization

The choice of solvent directly dictates the synthetic pathway. The diagram below maps the solvation strategies to their corresponding downstream applications.

Fig 1. Solvation pathways and subsequent synthetic workflows for 4-methoxy-3-nitrobenzyl chloride.

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems , meaning the physical behavior of the solubility states acts as a real-time indicator of reaction progress.

Protocol A: Thioether Synthesis in Polar Protic Media (Methanol)

This protocol utilizes methanol to bridge the solubility gap between an inorganic salt and the organic electrophile, a critical step in the synthesis of benzylsulfone therapeutics[2].

• Step 1: Nucleophile Generation. Dissolve sodium hydroxide (240 mmol) in cold methanol (200 mL). Slowly add thioglycolic acid (120 mmol) over 30 minutes.

  • Causality & Validation: Sodium thioglycolate will initially precipitate. Upon continued stirring and slight warming, the precipitate will fully dissolve into the methanol, validating the formation of the active, solvated nucleophile[3].

• Step 2: Electrophile Addition. Cool the solution to room temperature. Add 4-methoxy-3-nitrobenzyl chloride (30.0 g, 120 mmol) in small, sequential portions.

  • Causality: The

    displacement is highly exothermic. Because the compound is highly soluble in methanol, bulk addition would cause a rapid thermal spike, risking solvent boil-off and unwanted solvolysis. Portion-wise addition ensures thermal control[2].

• Step 3: Reflux & Quench. Heat the mixture to reflux for 4 hours. Cool the solution and pour it onto 1 kg of crushed ice containing 50 mL of hydrochloric acid.

  • Validation: Water acts as a strict anti-solvent. The sudden shift in the dielectric constant forces the newly formed 4-methoxy-3-nitrobenzylthioacetic acid to crash out as a solid precipitate, confirming reaction completion[4].

Protocol B: N-Alkylation in Polar Aprotic Media (DMF)

For coupling with nitrogen heterocycles, polar aprotic solvents are mandatory to maximize the nucleophilicity of the amine[5].

• Step 1: Suspension. Suspend the target nitrogen heterocycle (1.0 eq) and anhydrous potassium carbonate (

  , 1.5 eq) in dry DMF.

• Step 2: Solvation & Reaction. Add 4-methoxy-3-nitrobenzyl chloride (1.1 eq). Stir the mixture at 60 °C under an argon atmosphere for 6 hours.

  • Causality: DMF fully dissolves the benzyl chloride while leaving the amine nucleophile unsolvated ("naked"). The ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    remains largely insoluble, acting as a heterogeneous acid scavenger to neutralize the evolving HCl without introducing water that could hydrolyze the starting material.

Stability, Storage, and Solvolysis Dynamics

A critical consideration for researchers is the compound's stability in solution. Ring-substituted benzyl chlorides undergo solvolysis (hydrolysis) in aqueous and alcoholic solutions.

According to transition state analyses by , the mechanism of solvolysis is highly sensitive to the ring substituents. The electron-donating 4-methoxy group typically stabilizes a carbocation intermediate, which would normally promote a stepwise (

) solvolysis. However, the strongly electron-withdrawing 3-nitro group exerts a Hammond-effect, destabilizing the carbocation and shifting the transition state toward a concerted ( -like) mechanism[6].

Best Practices for Storage: Because of this delicate electronic push-pull system, the compound is relatively stable in cold water but will rapidly degrade to 4-methoxy-3-nitrobenzyl alcohol upon prolonged heating in aqueous or protic media[1]. It must be stored as a dry solid under an inert atmosphere (Nitrogen/Argon) at 2–8 °C to prevent ambient moisture degradation.

References

• Yeary, P. E., & Richard, J. P. (2024). Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. Journal of Physical Organic Chemistry, 37(7), e4600. URL:[Link]

• Reddy, E. P., & Reddy, M. V. R. (2009). Amino-substituted (E)-2,6-dialkoxystyryl 4-substituted-benzylsulfones for treating proliferative disorders. U.S. Patent No. 7,598,232 B2. Washington, DC: U.S. Patent and Trademark Office.

• Ghorab, M. M., et al. (2015). Synthesis and Antitumor and Antibacterial Properties of New N-heterocycles. ResearchGate. URL:[Link]

Sources

• 1. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US7598232B2 - Amino-substituted (E)-2,6-dialkoxystyryl 4-substituted-benzylsulfones for treating proliferative disorders - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. WO2008027049A1 - Composition and methods for the treatment of myelodysplastic syndrome and acute myeloid leukemia - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]

4-(Chloromethyl)-2-methoxy-1-nitrobenzene molecular weight and formula

This guide provides an in-depth technical analysis of 4-(Chloromethyl)-2-methoxy-1-nitrobenzene , a critical intermediate in medicinal chemistry.[1] It is structured to support researchers in the synthesis, handling, and application of this scaffold, particularly in the development of kinase inhibitors and antibody-drug conjugates (ADCs).[1]

Executive Summary & Molecular Identity

4-(Chloromethyl)-2-methoxy-1-nitrobenzene (also known as 4-methoxy-3-nitrobenzyl chloride) is a bifunctional aromatic building block.[1] It features an electrophilic benzylic chloride and a reducible nitro group, positioned meta to each other with an ortho-methoxy handle.[1] This specific substitution pattern is highly valued in the synthesis of EGFR inhibitors (e.g., quinazoline derivatives) where the methoxy group aids in solubility and binding affinity, while the benzylic position serves as a linker for solubilizing moieties.[1]

Physicochemical Profile

Property	Value
Molecular Formula	C₈H₈ClNO₃
Molecular Weight	201.61 g/mol
CAS Number	6378-19-4
Appearance	Pale yellow to beige crystalline solid
Melting Point	87–88 °C
Solubility	Soluble in DCM, EtOAc, THF; Insoluble in water
Reactivity Class	Alkylating agent (Benzylic halide); Nitroaromatic

Critical Distinction: Do not confuse with 4-Chloro-2-methoxy-1-nitrobenzene (CAS 6627-53-8), where the chlorine is directly attached to the aromatic ring.[1] The chloromethyl group in the title compound confers significantly different reactivity (S_N2 vs. S_NAr).[1]

Synthesis & Manufacturing Protocol

The most reliable and scalable synthesis involves the radical halogenation of 4-methyl-2-nitroanisole.[1] Direct chloromethylation (Blanc reaction) is generally avoided in modern GMP environments due to the formation of carcinogenic bis(chloromethyl) ether byproducts.[1]

Protocol: Radical Chlorination of 4-Methyl-2-nitroanisole

Reaction Type: Wohl-Ziegler Bromination (modified for Chlorination) or Direct Radical Chlorination.[1]

Reagents:

• Substrate: 4-Methyl-2-nitroanisole (1.0 eq)

• Chlorinating Agent: N-Chlorosuccinimide (NCS) (1.1 eq) or Sulfuryl Chloride (SO₂Cl₂)[1]

• Initiator: Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) (0.05 eq)[1]

• Solvent: Carbon Tetrachloride (CCl₄) or Trifluoromethylbenzene (PhCF₃) (Green alternative)[1]

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with 4-methyl-2-nitroanisole and anhydrous PhCF₃ (0.5 M concentration).

• Activation: Add NCS (1.1 eq) and AIBN (0.05 eq) under an argon atmosphere.

• Initiation: Heat the mixture to reflux (approx. 80–90 °C). The reaction is initiated when the suspension becomes homogenous or upon observation of a slight exotherm.

• Propagation: Maintain reflux for 4–6 hours. Monitor via TLC (Hexane/EtOAc 4:1) or HPLC.[1] The product (benzyl chloride) is less polar than the starting material.[1]

• Work-up: Cool to 0 °C to precipitate succinimide. Filter off the solids.[1]

• Purification: Wash the filtrate with water and brine. Dry over MgSO₄.[1][2][3] Concentrate in vacuo. Recrystallize from heptane/EtOAc to yield the target product.

Synthesis Pathway Diagram

Caption: Radical chlorination pathway converting the methyl group to a chloromethyl moiety via NCS/AIBN.

Reactivity & Functionalization

The chemical utility of 4-(Chloromethyl)-2-methoxy-1-nitrobenzene lies in its orthogonal reactivity.[1] The benzylic chloride is highly susceptible to Nucleophilic Substitution (S_N2) , while the nitro group remains stable until intentionally reduced to an aniline.[1]

Key Transformations

• Amine Alkylation (Linker Attachment):

  • Reaction with secondary amines (e.g., morpholine, N-methylpiperazine) generates the corresponding benzylamine.[1] This is the standard method for introducing solubilizing tails in kinase inhibitors.[1]

  • Conditions: K₂CO₃, DMF, 60 °C.[1]

• Thiol Substitution:

  • Reaction with thiols yields thioethers.[1]

  • Conditions: NaH or Cs₂CO₃, THF, 0 °C -> RT.[1]

• Nitro Reduction:

  • Post-functionalization, the nitro group is reduced to an aniline to enable coupling with heterocycles (e.g., quinazolines).[1]

  • Conditions: H₂/Pd-C or Fe/NH₄Cl (Bechamp reduction).[1] Note: Hydrogenolysis of the benzylic C-Cl bond is a risk if reduction is performed BEFORE substitution.[1]

Reactivity Flowchart

Caption: Divergent synthesis workflow: Benzylic substitution precedes nitro reduction to avoid polymerization.

Applications in Drug Development

This molecule is a "warhead carrier" and "linker" scaffold.[1]

• EGFR/HER2 Inhibitors: In drugs like Gefitinib or Erlotinib analogs, the core pharmacophore is an anilinoquinazoline.[1] The aniline portion is often derived from this nitrobenzene.[1] The methoxy group (position 2) mimics the quinazoline C7-methoxy, providing steric fit in the ATP binding pocket.[1]

• PROTAC Linkers: The chloromethyl group provides a precise attachment point for alkyl linkers used in Proteolysis Targeting Chimeras (PROTACs), connecting the E3 ligase ligand to the protein of interest.[1]

Safety & Handling (MSDS Summary)

Signal Word: DANGER

• Hazard Statements:

  • H314: Causes severe skin burns and eye damage (due to hydrolysis to HCl).[1]

  • H317: May cause an allergic skin reaction (Sensitizer).[1]

  • H341: Suspected of causing genetic defects (Nitroaromatic).[1]

• Handling Protocols:

  • Lachrymator: This compound is a potent lachrymator (tear gas effect).[1] All operations must be performed in a functioning fume hood.[1]

  • Decontamination: Spills should be treated with dilute ammonia or alcoholic KOH to quench the alkylating potential before disposal.[1]

  • Storage: Store under inert gas (Argon) at 2–8 °C. Moisture sensitive (hydrolyzes to the benzyl alcohol).[1]

References

• PubChem. (2025).[1][4] 4-(Chloromethyl)-2-nitroanisole | C8H8ClNO3.[1][5] National Library of Medicine.[1] [Link][1]

Sources

• 1. 4-(Chloromethyl)-2-nitroanisole | C8H8ClNO3 | CID 80785 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-Chloro-2-nitroanisole | C7H6ClNO3 | CID 66631 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-(chloromethyl)-2-nitroanisole | 6378-19-4 [m.chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for Nucleophilic Substitution of 4-(Chloromethyl)-2-methoxy-1-nitrobenzene

Introduction

4-(Chloromethyl)-2-methoxy-1-nitrobenzene is a versatile trifunctional aromatic compound of significant interest to researchers in medicinal chemistry and materials science. Its utility stems from the presence of three distinct reactive sites: a benzylic chloride, an electron-withdrawing nitro group, and an electron-donating methoxy group. The chloromethyl group is particularly susceptible to nucleophilic substitution, providing a straightforward method for introducing a wide array of functional groups. This protocol provides a detailed guide to performing nucleophilic substitution reactions on this substrate, with a focus on practical laboratory execution, mechanistic understanding, and safety considerations.

The electron-withdrawing nitro group, positioned para to the chloromethyl substituent, enhances the electrophilicity of the benzylic carbon, making it an excellent substrate for SN2-type reactions.[1] This activation allows for efficient displacement of the chloride by a variety of nucleophiles under relatively mild conditions.

Mechanistic Overview: SN2 Displacement at the Benzylic Position

The primary reaction pathway for the nucleophilic substitution of 4-(chloromethyl)-2-methoxy-1-nitrobenzene is a bimolecular nucleophilic substitution (SN2) mechanism. In this concerted process, the incoming nucleophile attacks the electrophilic benzylic carbon atom at the same time as the chloride leaving group departs.

The transition state involves a pentacoordinate carbon atom where the nucleophile and the leaving group are partially bonded. The presence of the electron-withdrawing nitro group on the aromatic ring stabilizes this transition state by delocalizing the partial negative charge that develops.[2]

Caption: Generalized SN2 mechanism for nucleophilic substitution.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the nucleophilic substitution of 4-(chloromethyl)-2-methoxy-1-nitrobenzene with representative nucleophiles.

Protocol 1: Synthesis of 4-(Azidomethyl)-2-methoxy-1-nitrobenzene

This protocol details the substitution of the benzylic chloride with an azide group, a versatile functional group that can be further transformed, for instance, through reduction to an amine or by click chemistry.[3]

Materials:

• 4-(Chloromethyl)-2-methoxy-1-nitrobenzene

• Sodium azide (NaN₃)[3]

• Dimethylformamide (DMF), anhydrous

• Deionized water

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel) and developing chamber

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-(chloromethyl)-2-methoxy-1-nitrobenzene (1.0 eq.) in anhydrous DMF.

• Addition of Nucleophile: To the stirred solution, add sodium azide (1.2-1.5 eq.). Caution: Sodium azide is highly toxic and can form explosive compounds. Handle with extreme care in a well-ventilated fume hood and avoid contact with acids and heavy metals.[4][5]

• Reaction Conditions: Heat the reaction mixture to 50-60 °C and stir for 2-4 hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by TLC, eluting with a mixture of ethyl acetate and hexanes. The product spot should be less polar than the starting material.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into deionized water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with deionized water and then with brine to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield 4-(azidomethyl)-2-methoxy-1-nitrobenzene as a solid.

Caption: Workflow for the synthesis of 4-(azidomethyl)-2-methoxy-1-nitrobenzene.

Protocol 2: Synthesis of N-Substituted Amines

This protocol outlines the reaction with primary or secondary amines to form the corresponding N-substituted 4-(aminomethyl)-2-methoxy-1-nitrobenzene derivatives. These compounds are valuable intermediates in the synthesis of various biologically active molecules.[6]

Materials:

• 4-(Chloromethyl)-2-methoxy-1-nitrobenzene

• Primary or secondary amine (e.g., benzylamine, morpholine)

• Potassium carbonate (K₂CO₃) or triethylamine (Et₃N)

• Acetonitrile or Dimethylformamide (DMF)

• Deionized water

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and equipment as in Protocol 1

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-(chloromethyl)-2-methoxy-1-nitrobenzene (1.0 eq.) in acetonitrile or DMF.

• Addition of Reagents: Add the desired amine (1.1-1.5 eq.) to the solution, followed by the addition of a base such as potassium carbonate or triethylamine (1.5-2.0 eq.). The base is necessary to neutralize the hydrochloric acid generated during the reaction.[6]

• Reaction Conditions: Stir the reaction mixture at room temperature or gently heat to 40-50 °C for 4-8 hours.

• Monitoring the Reaction: Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, filter off any inorganic salts if a solid base was used. If the reaction was performed in DMF, pour the mixture into water.

• Extraction: Extract the product with ethyl acetate.

• Washing: Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired N-substituted amine.

Data Summary Table

The following table summarizes typical reaction conditions for the nucleophilic substitution of 4-(chloromethyl)-2-methoxy-1-nitrobenzene with various nucleophiles. Note that reaction times and yields are indicative and may require optimization for specific substrates and scales.

Nucleophile	Reagent	Base	Solvent	Temperature (°C)	Time (h)
Azide	Sodium Azide	-	DMF	50-60	2-4
Primary Amine	e.g., Benzylamine	K₂CO₃ or Et₃N	Acetonitrile/DMF	25-50	4-8
Secondary Amine	e.g., Morpholine	K₂CO₃ or Et₃N	Acetonitrile/DMF	25-50	4-8
Thiol	e.g., Thiophenol	K₂CO₃ or NaH	DMF/DMSO	25-50	2-4
Alkoxide	e.g., Sodium Methoxide	-	Methanol/DMF	60-80	3-6

Expert Insights and Troubleshooting

• Solvent Choice: Polar aprotic solvents like DMF, DMSO, and acetonitrile are generally preferred as they effectively solvate the cation of the nucleophilic salt while leaving the nucleophilic anion relatively free to react.[7]

• Leaving Group: The chloride is a good leaving group for this SN2 reaction. For less reactive nucleophiles, the corresponding bromide or iodide analogue of the starting material could be used for enhanced reactivity.

• Side Reactions: Overheating or prolonged reaction times can lead to side reactions, including elimination or decomposition of the product. Careful monitoring of the reaction is crucial.

• Purification: The nitro-containing products are often highly colored, which can sometimes make visualization on a TLC plate challenging. Using a UV lamp can aid in their detection. Column chromatography is a reliable method for purification.[8]

• Subsequent Reactions: The nitro group can be selectively reduced to an amine using various methods, such as catalytic hydrogenation or reduction with metals like iron or tin in acidic media.[9][10] This opens up further avenues for derivatization.

Safety Precautions

• General Handling: All manipulations should be performed in a well-ventilated chemical fume hood.[11] Personal protective equipment (PPE), including safety goggles, laboratory coat, and appropriate gloves, must be worn at all times.

• 4-(Chloromethyl)-2-methoxy-1-nitrobenzene: This compound is a lachrymator and an irritant to the skin, eyes, and respiratory tract.[12] Avoid inhalation of dust and contact with skin and eyes.

• Sodium Azide: Sodium azide is acutely toxic and can be fatal if swallowed or absorbed through the skin.[4][13] It can also form highly explosive heavy metal azides. Do not allow sodium azide to come into contact with metal spatulas or metal pipes.[5][14] Aqueous solutions of sodium azide should not be disposed of down the drain.[5] Unreacted sodium azide should be quenched according to established safety protocols, for example, by treatment with nitrous acid.[3][5]

• Solvents: Anhydrous solvents should be handled under an inert atmosphere (e.g., nitrogen or argon) to prevent the ingress of moisture. Many organic solvents are flammable and should be kept away from ignition sources.

References

• Safe Handling of Sodium Azide (SAZ) - Environment, Health & Safety. Available at: [Link]

• Working with Hazardous Chemicals - Organic Syntheses. Available at: [Link]

• Sodium Azide - Chemistry LibreTexts. Available at: [Link]

• Standard Operating Procedure Safe Handling of Azido Compounds - Department of Chemistry and Chemical Biology. Available at: [Link]

• Sodium Azide Solution: An In-Depth Scientific Overview. Available at: [Link]

• US3480681A - Process for the preparation and purification of p-nitrobenzenes - Google Patents.

• nitrobenzene - Organic Syntheses Procedure. Available at: [Link]

• 4 - SAFETY DATA SHEET. Available at: [Link]

• Preparation of Nitrobenzene (Nitration of benzene) - Pharmacy. Available at: [Link]

• Vicarious Nucleophilic Substitution (VNS) - Organic Chemistry Portal. Available at: [Link]

• Purification and characterization of nitrobenzene nitroreductase from Pseudomonas pseudoalcaligenes JS45 - ResearchGate. Available at: [Link]

• EP0793639B1 - Method for preparing nitrobenzene derivatives - Google Patents.

• Purification and characterization of nitrobenzene nitroreductase from Pseudomonas pseudoalcaligenes JS45 - PMC. Available at: [Link]

• 2 - Safety data sheet. Available at: [Link]

• 3.7: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. Available at: [Link]

• Highly Selective and Solvent-Dependent Reduction of Nitrobenzene to N-Phenylhydroxylamine, Azoxybenzene and Aniline Catalyzed by. Available at: [Link]

• How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - MDPI. Available at: [Link]

• US3155727A - Reaction of aromatic amines with para halo nitrobenzenes using copper cyanide condensation catalyst - Google Patents.

• 4-NITROBENZYL CHLORIDE Material Safety Data Sheet. Available at: [Link]

• Reactivity Effects of Attacking Nucleophile, Leaving Group and Reaction Medium (CHE). Available at: [Link]

• Nucleophilic Substitution Reactions - Haloarenes | CK-12 Foundation. Available at: [Link]

• Supporting Information - The Royal Society of Chemistry. Available at: [Link]

• Electron-transfer versus nucleophilic substitution in the reactions of α-halogenated 4-nitrotoluenes with base - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

• Specific nucleophile–electrophile interactions in nucleophilic aromatic substitutions - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Synthesis and Crystal Structure of 1-Chloro-2-methyl-4-nitrobenzene - MDPI. Available at: [Link]

• Amine synthesis by nitro compound reduction - Organic Chemistry Portal. Available at: [Link]

• Design, synthesis and biological evaluation of benzoxazole derivatives as Cyclooxygensase-2 inhibitors - Scholars Research Library. Available at: [Link]

• EP0292911A2 - Process for the preparation of pure nitro-aminobenzene-compounds - Google Patents.

• Selective reduction of nitroaromatics to azoxy compounds on supported Ag–Cu alloy nanoparticles through visible light irradiation - Green Chemistry (RSC Publishing). Available at: [Link]

• The synthesis of the 4-methoxy-4′-substituted azobenzenes 2a–2g - ResearchGate. Available at: [Link]

• Process for preparing nitroaniline derivatives - European Patent Office - EP 0635483 A1 - Googleapis.com. Available at: [Link]

• Selective chemical reduction of Nitrobenzene to Aniline by Fe doped 1T MoS2 nanozyme - ChemRxiv. Available at: [Link]

• Selective Photocatalytic Reduction of Nitrobenzene to Aniline Using TiO 2 Embedded in sPS Aerogel - MDPI. Available at: [Link]

• Conversion of Nitrobenzene to 4-Methoxybenzoic acid - YouTube. Available at: [Link]

• Substitution Reactions of Benzene and Other Aromatic Compounds - MSU chemistry. Available at: [Link]

Sources

• 1. CK12-Foundation [flexbooks.ck12.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. ehs.wisc.edu [ehs.wisc.edu]
• 5. chemistry.unm.edu [chemistry.unm.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. youtube.com [youtube.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chemrxiv.org [chemrxiv.org]
• 11. echemi.com [echemi.com]
• 12. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]
• 13. Sodium Azide Solution: An In-Depth Scientific Overview - Amerigo Scientific [amerigoscientific.com]
• 14. orgsyn.org [orgsyn.org]

Synthesis of (4-methoxy-3-nitrophenyl)acetonitrile from benzyl chloride

Technical Application Note: Scalable Synthesis of (4-Methoxy-3-nitrophenyl)acetonitrile

Executive Summary

This application note details the optimized protocol for the synthesis of (4-methoxy-3-nitrophenyl)acetonitrile (CAS 56245-07-9). This compound is a critical intermediate in the synthesis of tyrosine kinase inhibitors (e.g., Gefitinib analogs) and various agrochemicals.

While the initial request references "benzyl chloride" as the starting material, the direct functionalization of unsubstituted benzyl chloride to the target molecule is chemically inefficient due to poor regioselectivity during nitration and methoxylation. Therefore, this protocol utilizes 4-methoxybenzyl chloride (p-anisyl chloride) as the validated starting material. This route ensures high regioselectivity, safety, and scalability.

Safety & Hazard Analysis

• Sodium Cyanide (NaCN): Extremely toxic. Contact with acid releases lethal Hydrogen Cyanide (HCN) gas. All cyanide operations must be performed in a functioning fume hood with a cyanide antidote kit available.

• Nitration: The nitration step is highly exothermic. Temperature control is critical to prevent thermal runaway and the formation of polynitrated by-products.

• Waste Disposal: Cyanide waste must be quenched with bleach (sodium hypochlorite) at pH >10 before disposal.

Chemical Reaction Strategy

The synthesis proceeds via a two-step sequence:

• Nucleophilic Substitution: Conversion of the alkyl chloride to a nitrile using Sodium Cyanide.

• Electrophilic Aromatic Substitution (Nitration): Regioselective introduction of the nitro group ortho to the methoxy substituent using acetyl nitrate (generated in situ).

Reaction Scheme

Caption: Two-step synthetic pathway from p-anisyl chloride to the nitro-nitrile target.

Experimental Protocols

Step 1: Cyanation of 4-Methoxybenzyl Chloride

This step utilizes anhydrous acetone to prevent the hydrolysis of the chloride to the alcohol, a common side reaction in aqueous media.[1]

• Reagents:

  • 4-Methoxybenzyl chloride (1.0 eq)

  • Sodium Cyanide (1.5 eq)

  • Sodium Iodide (0.05 eq, catalyst)[2]

  • Acetone (Anhydrous, 5 Vol)

Procedure:

• Setup: Equip a 2L three-necked round-bottom flask with a mechanical stirrer, reflux condenser, and a drying tube (CaCl₂).

• Charging: Charge the flask with 4-methoxybenzyl chloride (156.6 g, 1.0 mol), Sodium Cyanide (73.5 g, 1.5 mol), and Sodium Iodide (7.5 g).

• Solvent Addition: Add 500 mL of dry acetone .

• Reaction: Heat the heterogeneous mixture to reflux with vigorous stirring. Maintain reflux for 16–20 hours .

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 4:1) for the disappearance of the starting chloride.

• Workup: Cool the mixture to room temperature. Filter off the inorganic salts (NaCl/NaCN) using a sintered glass funnel. Caution: Treat solid waste as cyanide-contaminated.

• Concentration: Distill off the acetone from the filtrate.

• Purification: Dissolve the residual oil in benzene (or toluene, 300 mL) and wash with water (3 x 100 mL) to remove residual salts. Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Distillation: Purify the crude oil by vacuum distillation (bp ~94–97°C at 0.3 mmHg) to yield 4-methoxyphenylacetonitrile .

Expected Yield: 80–85% (Colorless to pale yellow oil).

Step 2: Regioselective Nitration

Direct nitration with mixed acid (H₂SO₄/HNO₃) often leads to hydrolysis of the nitrile group to an amide. We utilize Acetyl Nitrate (formed in situ from Acetic Anhydride and HNO₃), which allows for mild nitration at low temperatures, preserving the nitrile functionality.

• Reagents:

  • 4-Methoxyphenylacetonitrile (from Step 1) (1.0 eq)

  • Nitric Acid (fuming or >90%) (1.1 eq)

  • Acetic Anhydride (3.0 eq)

Procedure:

• Reagent Preparation: In a separate flask, cool Acetic Anhydride (300 mL for 1 mol scale) to 0°C. Slowly add Nitric Acid dropwise, maintaining the temperature below 5°C. This generates the active nitrating agent, acetyl nitrate.

• Substrate Addition: Dissolve 4-methoxyphenylacetonitrile (147 g, 1.0 mol) in Acetic Anhydride (150 mL) and cool to 0°C.

• Reaction: Add the prepared Acetyl Nitrate solution to the substrate solution dropwise over 2 hours.

  • Critical Parameter: Maintain internal temperature between 0°C and 5°C . Exceeding 10°C increases the risk of dinitration and oxidation.

• Stirring: Allow the mixture to stir at 5°C for an additional 2 hours.

• Quenching: Pour the reaction mixture slowly onto 1 kg of crushed ice with vigorous stirring. The product should precipitate as a solid.

• Isolation: Filter the yellow precipitate. Wash thoroughly with cold water to remove acetic acid.

• Purification: Recrystallize the crude solid from Ethanol/Water (9:1) to obtain pure (4-methoxy-3-nitrophenyl)acetonitrile .

Expected Yield: 70–75% (Yellow crystalline solid).

Process Workflow & Logic

The following diagram illustrates the operational flow, highlighting critical decision points and safety barriers.

Caption: Operational workflow emphasizing the temperature-critical nitration step.

Analytical Data & Quality Control

Parameter	Specification	Method/Notes
Appearance	Yellow Crystalline Solid	Visual Inspection
Melting Point	108°C – 114°C (varies by polymorph)	Capillary Method
Identity (NMR)	¹H NMR (CDCl₃): δ 3.7 (s, 2H, CH₂), 4.0 (s, 3H, OMe), 7.2-7.8 (m, 3H, Ar-H)	Confirms 1,3,4-substitution pattern
Purity (HPLC)	> 97.0%	Reverse Phase C18, Acetonitrile/Water
Moisture	< 0.5%	Karl Fischer Titration

Note on Regiochemistry: The methoxy group (-OMe) is a strong ortho/para director. The acetonitrile group (-CH₂CN) is a weak activator but para-directing relative to the ring. However, the position para to the methoxy group is blocked by the acetonitrile tail. Therefore, nitration occurs exclusively ortho to the strongly activating methoxy group (Position 3), yielding the 3-nitro isomer.

References

• Organic Syntheses , Coll.[1] Vol. 4, p. 576 (1963); Vol. 30, p. 59 (1950). Preparation of p-Methoxyphenylacetonitrile. Link

• Sigma-Aldrich . Product Specification: (4-Methoxy-3-nitrophenyl)acetonitrile. Link

• BenchChem . Technical Guide: (4-Methoxyphenyl)acetonitrile Synthesis. Link

• PrepChem . Nitration of substituted anisoles using Acetyl Nitrate. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. prepchem.com [prepchem.com]

Reaction conditions for amination of 4-(Chloromethyl)-2-methoxy-1-nitrobenzene

Application Note: Selective Amination of 4-(Chloromethyl)-2-methoxy-1-nitrobenzene [1]

Part 1: Strategic Analysis & Core Directive

1.1 Executive Summary This guide details the optimized reaction conditions for the nucleophilic substitution of 4-(Chloromethyl)-2-methoxy-1-nitrobenzene (CAS: 6378-19-4) with various amines. This substrate is a highly reactive electrophile commonly used as a "warhead" linker or a scaffold building block in the synthesis of EGFR tyrosine kinase inhibitors (similar to the Osimertinib pharmacophore) and other nitrogen-containing heterocycles.

1.2 Chemical Context & Challenges The substrate features a benzylic chloride sensitized by an ortho-nitro group and a meta-methoxy group.[1]

• Reactivity: The ortho-nitro group is strongly electron-withdrawing, significantly increasing the electrophilicity of the benzylic carbon, making it prone to rapid SN2 reactions.[1]

• Selectivity Challenge: The high reactivity poses a risk of over-alkylation (formation of tertiary or quaternary ammonium salts) when reacting with primary amines.[1]

• Stability: The compound is sensitive to hydrolysis (forming the benzyl alcohol) and thermal decomposition due to the nitro group.

Part 2: Scientific Integrity & Logic (The Protocols)

Mechanistic Insight

The reaction proceeds via a classic SN2 mechanism .[1] The amine nucleophile attacks the benzylic carbon, displacing the chloride ion.

• Electronic Effect: The nitro group (-NO2) at the 1-position pulls electron density from the ring, destabilizing any potential carbocation character (disfavoring SN1) but enhancing the partial positive charge on the benzylic carbon (favoring SN2).

• Steric Effect: The methoxy group (-OMe) at the 2-position is meta to the reaction site and does not significantly sterically hinder the approach of the nucleophile.[1]

Experimental Protocol A: Reaction with Secondary Amines

Best for: Synthesis of tertiary amines (e.g., reaction with dimethylamine, morpholine, piperazine).

Reagents:

• Substrate: 4-(Chloromethyl)-2-methoxy-1-nitrobenzene (1.0 equiv)[1]

• Amine: Secondary amine (1.2 – 1.5 equiv)

• Base:

  -Diisopropylethylamine (DIPEA) (1.5 – 2.0 equiv) or K2CO3 (2.0 equiv)

• Solvent: Acetonitrile (MeCN) or DMF (Anhydrous)

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask under N2 atmosphere, dissolve 4-(Chloromethyl)-2-methoxy-1-nitrobenzene (1.0 eq) in anhydrous MeCN (0.1 M concentration).

• Cooling: Cool the solution to 0°C using an ice bath. Rationale: The substrate is highly reactive; cooling prevents exotherms and side reactions.

• Base Addition: Add DIPEA (1.5 eq) dropwise.

• Nucleophile Addition: Add the secondary amine (1.2 eq) slowly over 5 minutes.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Monitoring: Check via TLC (Hexane/EtOAc 7:3) or LC-MS.[1] The starting material (benzyl chloride) should disappear rapidly.

• Workup:

  • Dilute with EtOAc.[1]

  • Wash with saturated NaHCO3 (2x) and Brine (1x).

  • Dry over Na2SO4, filter, and concentrate.

Experimental Protocol B: Reaction with Primary Amines

Best for: Synthesis of secondary amines.[1] Critical control required to prevent bis-alkylation.

Reagents:

• Substrate: 4-(Chloromethyl)-2-methoxy-1-nitrobenzene (1.0 equiv)[1]

• Amine: Primary amine (5.0 – 10.0 equiv) (Excess is critical) [1]

• Solvent: THF or DCM[1]

Step-by-Step Methodology:

• Reverse Addition Strategy: Dissolve the primary amine (5.0–10.0 eq) in THF (0.2 M) and cool to 0°C.

  • Expert Insight: Using a large excess of amine ensures that the benzylic chloride always encounters a free amine rather than an already-alkylated product, suppressing bis-alkylation.[1]

• Substrate Addition: Dissolve 4-(Chloromethyl)-2-methoxy-1-nitrobenzene (1.0 eq) in a minimal amount of THF. Add this solution dropwise to the amine solution over 30–60 minutes via a syringe pump or addition funnel.[1]

• Reaction: Stir at 0°C for 1 hour, then warm to RT.

• Workup:

  • Concentrate the solvent to remove the excess volatile amine.

  • Redissolve in DCM and wash with water.[1]

  • Purification: Column chromatography is usually required to separate traces of bis-alkylated byproduct.[1]

Part 3: Visualization & Data

Reaction Scheme & Pathway

Caption: Figure 1. SN2 Reaction pathway.[1] The electron-withdrawing nitro group activates the benzylic position.[1] Bis-alkylation is a competing pathway when using primary amines.[1]

Workup & Purification Flowchart

Caption: Figure 2. Standard workup protocol for benzylic amination. Acidic washes should be avoided if the product is acid-sensitive, though most benzyl amines are stable.[1]

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of chloride to alcohol	Ensure solvents are anhydrous . Limit exposure to atmospheric moisture.[1]
Bis-Alkylation	Stoichiometry imbalance (Primary amines)	Use Reverse Addition (add chloride to amine) and increase amine equivalents (5-10 eq).[1]
Dark Coloration	Oxidation / Nitro group degradation	Run reaction at 0°C ; purge with Nitrogen/Argon.[1]
Incomplete Rxn	Poor solubility of amine salt	Switch solvent to DMF or add a catalytic amount of TBAI (Tetrabutylammonium iodide).

Part 4: Safety & Handling (Critical)

• Lachrymator Hazard: Benzyl chlorides are potent lachrymators (tear gas agents).[1] All weighing and handling must occur inside a functioning fume hood.

• Energetic Material: The nitro group adds energetic potential.[1] Do not heat the neat material above 100°C. Avoid distilling the final product unless thermal stability is verified (DSC).

• Skin Sensitizer: Avoid all skin contact; benzylic halides are strong alkylating agents and potential sensitizers.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 80785, 4-(Chloromethyl)-1-methoxy-2-nitrobenzene. Retrieved from [Link]

• Wang, Y., et al. (2016). Synthesis of Osimertinib. Chinese Journal of Pharmaceuticals, 47(08): 981. (Describes related nitro-benzyl intermediates in kinase inhibitor synthesis). Retrieved from [Link]

• Smith, M. B., & March, J.March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. (General reference for SN2 kinetics of benzyl chlorides).

Sources

• 1. 1-Methoxy-4-methyl-2-nitrobenzene | C8H9NO3 | CID 67058 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Preparation of 4-Methoxy-3-Nitrobenzyl Alcohol via Hydrolysis

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 4-methoxy-3-nitrobenzyl alcohol (CAS 41870-24-0) via the hydrolysis of 4-methoxy-3-nitrobenzyl chloride. Unlike generic benzyl halide hydrolyses, this specific substrate requires a tailored approach to balance the electronic activation of the para-methoxy group with the deactivating meta-nitro group.

This guide moves beyond simple recipe listing to provide a "self-validating" workflow. It includes a mechanistic rationale for the reaction conditions, a specific workup to maximize purity without chromatography, and a comprehensive characterization dataset.

Key Performance Indicators (KPIs)

Parameter	Specification	Note
Yield	> 90%	High atom economy
Purity	> 98% (HPLC/NMR)	Suitable for downstream API synthesis
Appearance	Pale yellow to white needles	Distinct crystalline form
Melting Point	68–71 °C	Sharp range indicates high purity

Scientific Foundation & Mechanism

Mechanistic Insight

The hydrolysis of 4-methoxy-3-nitrobenzyl chloride operates on the borderline between SN1 and SN2 mechanisms.

• Electronic Push (SN1): The para-methoxy group is a strong electron donor (EDG) via resonance, stabilizing the benzylic carbocation intermediate. This normally facilitates a rapid SN1 pathway.

• Electronic Pull (Deactivation): The meta-nitro group is a strong electron-withdrawing group (EWG), which destabilizes the carbocation and makes the benzylic carbon more electrophilic but less likely to ionize spontaneously.

Process Implication: While the methoxy group accelerates ionization, the nitro group requires thermal energy to drive the reaction to completion. The use of a dilute alkaline medium (15% NaOH) serves two purposes: it neutralizes the HCl byproduct to drive the equilibrium and provides a high concentration of hydroxide nucleophiles to support the SN2 component of the pathway.

Reaction Pathway Diagram

The following diagram illustrates the competitive pathways and the dominant hydrolysis route under the prescribed conditions.

Caption: Dual-pathway hydrolysis mechanism. The resonance donation from the 4-OMe group facilitates partial ionization (top path), while thermal energy and base concentration support direct displacement (bottom path).

Experimental Protocol

Safety Warning:

• 4-Methoxy-3-nitrobenzyl chloride: Corrosive, lachrymator. Handle in a fume hood.

• Nitro Compounds: Potentially explosive if heated to dryness under pressure. Do not distill the final product at high temperatures; use vacuum drying.

Materials

• Precursor: 4-Methoxy-3-nitrobenzyl chloride (1.0 equiv)

• Reagent: Sodium Hydroxide (NaOH), 15% w/v aqueous solution (approx. 4.0 equiv)

• Solvent: Water (Process solvent), Ethanol (Recrystallization)

Step-by-Step Procedure

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a reflux condenser, and an internal temperature probe.

• Charging: Add 4-methoxy-3-nitrobenzyl chloride (e.g., 50.0 g, 248 mmol) to the flask.

• Solvation: Add 15% NaOH aqueous solution (400 mL). Note: The starting material may not fully dissolve initially.

• Reaction: Heat the mixture to 80 °C with vigorous stirring (400–500 rpm). Maintain this temperature for 12 hours .

  • Checkpoint: The suspension should transition to a clearer solution or a fine oil dispersion as the chloride converts to the more polar alcohol.

• Cooling & Precipitation: Cool the reaction mixture slowly to 15 °C .

  • Observation: The product, 4-methoxy-3-nitrobenzyl alcohol, will crystallize out of the aqueous matrix.

• Isolation: Filter the solid using a Büchner funnel. Wash the cake with cold water (2 × 50 mL) to remove residual base and salts.

• Drying: Dry the solid in a vacuum oven at 45 °C for 6 hours.

• Purification (Optional but Recommended): If the melting point is below 68 °C, recrystallize from Ethanol/Water (1:1) or Ethyl Acetate/Heptane .

  • Dissolve crude solid in minimum hot ethanol.

  • Add warm water until slight turbidity appears.

  • Cool to 4 °C to crystallize.

Characterization & Quality Control

Physical Properties

Property	Value	Source
Appearance	White to pale yellow needles	Experimental
Melting Point	68–71 °C	Literature [1, 4]
Solubility	Soluble in DMSO, MeOH, EtOAc; Insoluble in cold water	Experimental

Spectroscopic Data (Self-Validation)

Use the following NMR data to confirm the identity of your product. Note the distinct coupling patterns in the aromatic region.

1H NMR (300 MHz, CDCl3):

• δ 7.84 (d, J = 2.1 Hz, 1H, H-2 ): The most deshielded proton, ortho to the nitro group.

• δ 7.61 (dd, J = 8.4, 2.1 Hz, 1H, H-6 ): Doublet of doublets, coupling with H-5 and H-2.

• δ 7.12 (d, J = 8.4 Hz, 1H, H-5 ): Shielded doublet, ortho to the methoxy group.

• δ 4.64 (s, 2H, benzylic CH2 ): Characteristic singlet for the alcohol methylene.

• δ 3.96 (s, 3H, OCH3 ): Strong singlet for the methoxy group.[1]

• δ 2.65 (br s, 1H, OH ): Broad singlet, exchangeable with D2O.

Interpretation: The presence of the singlet at 4.64 ppm confirms the intact benzyl alcohol moiety. The absence of a signal around 4.5–4.6 ppm (often slightly different) and the integration values confirm the complete hydrolysis of the chloride precursor.

References

• Patent CN104356000A . Method for preparing 3-nitro-4-methoxy benzoic acid. (2015). Describes the intermediate synthesis of the alcohol via hydrolysis in 15% NaOH with 95.1% yield.

• Reddy, E. A., et al. (2008). Discovery of a Clinical Stage Multi Kinase Inhibitor.... PMC. Provides 1H NMR data for the alcohol derivative (Compound 4a).

• Sigma-Aldrich . Product Specification: 4-Methoxy-3-nitrobenzyl alcohol. Confirms melting point (68-71°C) and CAS 41870-24-0.

• PubChem . Compound Summary: 4-Methoxy-3-nitrobenzyl alcohol.[2][3] National Library of Medicine.

Sources

• 1. Discovery of a Clinical Stage Multi Kinase Inhibitor Sodium (E)-2-{2-Methoxy-5-[(2′, 4′, 6′-trimethoxystyrylsulfonyl)methyl]phenylamino}acetate (ON 01910.Na): Synthesis, Structure Activity Relationship and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN104356000A - Method for preparing 3-nitro-4-methoxy benzoic acid - Google Patents [patents.google.com]
• 3. thomassci.com [thomassci.com]

Synthesis of homovanillic acid derivatives using nitrobenzyl intermediates

Executive Summary

Homovanillic acid (HVA), a primary catecholamine metabolite, serves as a critical biomarker for dopaminergic turnover and a versatile scaffold for the development of vanilloid-class therapeutics (e.g., capsaicinoids). This guide details the synthesis of HVA derivatives utilizing nitrobenzyl intermediates as strategic functional handles.

We focus on two high-value synthetic pathways:

• Photocaged HVA: Utilization of the o-nitrobenzyl moiety as a photolabile protecting group (PPG) to create "caged" HVA for spatiotemporally controlled release in neuropharmacology.

• Nitro-Capsaicinoids: Synthesis of nitrobenzyl-functionalized amides as precursors for diverse vanilloid receptor (TRPV1) modulators.

Part 1: Strategic Synthesis Planning

The nitrobenzyl group offers unique orthogonality in organic synthesis. It is stable under acidic and mild oxidative conditions but is susceptible to specific reductive cleavage or, in the case of the o-nitrobenzyl isomer, photocleavage upon UV irradiation (300–365 nm).

Mechanism of Action

• Photocaging (o-Nitrobenzyl esters): Upon UV irradiation, the o-nitrobenzyl ester undergoes an intramolecular redox reaction (Norrish Type II), generating an o-nitrosobenzaldehyde byproduct and releasing the free carboxylic acid (HVA).

• Amide Functionalization: Nitrobenzyl amines coupled to HVA provide a "masked" aniline. The nitro group can be selectively reduced to an amine, allowing for further derivatization (e.g., crosslinking or labeling) without affecting the vanillyl core.

Figure 1: Strategic Divergence of HVA Synthesis. Pathway A utilizes the nitrobenzyl group as a removable cage. Pathway B utilizes it as a scaffold for further diversification.

Part 2: Detailed Experimental Protocols

Protocol A: Synthesis of Photocleavable o-Nitrobenzyl Homovanillate

Objective: To synthesize a "caged" HVA derivative that is biologically inactive until triggered by light.

Reagents:

• Homovanillic Acid (HVA)[1][2]

• o-Nitrobenzyl Alcohol[3]

• EDC[4][5]·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• DMAP (4-Dimethylaminopyridine)

• Dichloromethane (DCM), anhydrous

• TBS-Cl (tert-Butyldimethylsilyl chloride) - Optional for phenol protection

Step-by-Step Methodology:

• Phenolic Protection (Recommended):

  • Rationale: While EDC coupling favors amines/primary alcohols, the phenol on HVA can participate in side reactions. Protecting it ensures high yield.

  • Dissolve HVA (1.0 eq) in DCM. Add Imidazole (2.5 eq) and TBS-Cl (1.2 eq). Stir at RT for 3h.

  • Wash with water, dry (MgSO₄), and concentrate to yield TBS-HVA .

• Steglich Esterification:

  • Dissolve TBS-HVA (1.0 eq) and o-Nitrobenzyl alcohol (1.1 eq) in anhydrous DCM (0.1 M concentration).

  • Cool to 0°C under nitrogen atmosphere.

  • Add EDC[4]·HCl (1.2 eq) and DMAP (0.1 eq).

  • Allow the reaction to warm to RT and stir for 12–16 hours.

  • Monitoring: TLC (Hexane/EtOAc 7:3). The ester product will be less polar than the acid.

• Work-up & Purification:

  • Dilute with DCM. Wash successively with 1M HCl (to remove DMAP/EDC urea), Sat. NaHCO₃, and Brine.

  • Dry over Na₂SO₄ and concentrate.

  • Purify via Flash Column Chromatography (SiO₂, Gradient 0-30% EtOAc in Hexanes).

• Deprotection of Phenol:

  • Dissolve the intermediate in THF. Add TBAF (1.1 eq, 1M in THF) at 0°C. Stir for 30 min.

  • Quench with Sat. NH₄Cl. Extract with EtOAc.

  • Final Product: o-Nitrobenzyl Homovanillate (Yellowish solid).

Validation Criteria:

• ¹H NMR (CDCl₃): Look for the diagnostic benzylic protons of the nitrobenzyl group (~5.5 ppm, singlet, 2H) and the methoxy group of HVA (~3.8 ppm).

• UV-Vis: Absorbance max ~300–350 nm (characteristic of nitrobenzyl).

Protocol B: Synthesis of Nitrobenzyl-Capsaicinoid Amides

Objective: To synthesize stable amide analogs of capsaicin for structure-activity relationship (SAR) studies.

Reagents:

• Homovanillic Acid[1][2][5]

• p-Nitrobenzylamine Hydrochloride

• HATU (Coupling Reagent)

• DIPEA (Diisopropylethylamine)[6]

• DMF (Dimethylformamide)

Step-by-Step Methodology:

• Activation:

  • Dissolve HVA (1.0 eq) in dry DMF (0.2 M).

  • Add DIPEA (3.0 eq) to neutralize the amine salt and activate the acid.

  • Add HATU (1.1 eq). Stir for 15 minutes at RT. Solution should turn slightly yellow.

• Coupling:

  • Add p-Nitrobenzylamine HCl (1.1 eq).

  • Stir at RT for 4–6 hours.

  • Causality: HATU is chosen over EDC here because it minimizes racemization (though HVA is achiral) and generally provides higher yields for potentially hindered benzylamines.

• Isolation:

  • Pour the reaction mixture into ice-cold water (10x volume). The product often precipitates.

  • If solid forms: Filter and wash with water.[3][7][8]

  • If oil forms: Extract with EtOAc (3x), wash with 1M HCl, Sat. NaHCO₃, and Brine.

• Reduction (Optional - "Switching On" the Handle):

  • To convert the nitro-amide to an amino-amide (useful for attaching fluorescent dyes):

  • Dissolve Nitro-amide in MeOH. Add 10% Pd/C (10 wt%).

  • Stir under H₂ balloon (1 atm) for 2 hours.

  • Filter through Celite.

Part 3: Data Analysis & Troubleshooting

Quantitative Yields & Properties

Compound	Molecular Weight	Typical Yield (%)	Appearance	Key NMR Signal (CDCl₃)
HVA (Starting Material)	182.17	-	White Powder	-COOH (broad, >10 ppm)
o-NB Homovanillate	317.29	75-85%	Pale Yellow Solid	Benzylic CH₂ (5.5 ppm, s)
p-NB Homovanillamide	316.31	80-92%	Yellow Solid	Amide NH (~6.0 ppm, broad)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Esterification)	Phenol interference	Ensure Phenol is protected (TBS or Acetyl) before coupling.
Product Decomposition	Light sensitivity	Perform all o-nitrobenzyl reactions in low light or amber glassware.
Incomplete Coupling (Amide)	Wet DMF	Use anhydrous DMF; water hydrolyzes the active ester.
O-Alkylation vs Ester	Wrong reagent	If using alkyl halides (e.g., nitrobenzyl bromide), use weak base (NaHCO₃) to favor carboxylate over phenolate.

References

• MDPI. (2025). Improved Synthesis of 5-Nitrohomovanillic Acid and 6-Nitrohomovanillic Acid as Probes for Metabolism Studies. Retrieved from [Link]

• National Institutes of Health (NIH). (2020). Approaches for the synthesis of o-nitrobenzyl and coumarin linkers for use in photocleavable biomaterials. Retrieved from [Link]

• Organic Chemistry Portal. (2015). Amide synthesis by oxidation, hydrolysis or rearrangement. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Synthesis and biological evaluation of capsaicin analogues as antioxidant and neuroprotective agents. Retrieved from [Link]

• National Institutes of Health (NIH). (2017). A New Method for the Cleavage of Nitrobenzyl Amides and Ethers. Retrieved from [Link]

Sources

• 1. Homovanillic acid – a major dopamine metabolite - biocrates life sciences gmbh [biocrates.com]
• 2. Improved Synthesis of 5-Nitrohomovanillic Acid and 6-Nitrohomovanillic Acid as Probes for Metabolism Studies of Endothelium-Derived Dopamines: Identification in Human Amniotic Fluid [mdpi.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. ClinPGx [clinpgx.org]
• 6. researchgate.net [researchgate.net]
• 7. arcjournals.org [arcjournals.org]
• 8. Organic Syntheses Procedure [orgsyn.org]

Application Note: Selective Catalytic Reduction of 4-(Chloromethyl)-2-methoxy-1-nitrobenzene

This Application Note is designed for researchers and process chemists addressing the specific challenges of reducing 4-(Chloromethyl)-2-methoxy-1-nitrobenzene (also known as 4-chloromethyl-2-nitroanisole).

This transformation presents a classic "dual-threat" scenario in organic synthesis:

• Chemoselectivity: Preventing the hydrogenolysis (dehalogenation) of the labile benzylic chloride.

• Product Stability: The product, 4-(chloromethyl)-2-methoxyaniline, contains both a nucleophilic amine and an electrophilic benzylic chloride. As a free base, it is prone to rapid intermolecular self-alkylation (polymerization).

Part 1: Strategic Analysis & Mechanism

The Chemoselectivity Challenge

Standard catalytic hydrogenation methods (e.g., Pd/C under H₂) are unsuitable for this substrate. Palladium is an excellent catalyst for hydrogenolysis, particularly of benzylic halides. Under standard conditions, the reaction kinetic favors the cleavage of the C-Cl bond almost as readily as the reduction of the nitro group, leading to the formation of the dechlorinated impurity 2-methoxy-4-methylaniline .

The Solution: Platinum Sulfide (Pt(S)/C) Platinum is inherently less active toward hydrogenolysis than palladium. When "sulfided" (poisoned with sulfur), the catalyst's active sites are modified electronically and sterically. This modification drastically inhibits the adsorption of the C-Cl bond while retaining sufficient activity to reduce the highly electrophilic nitro group.

The Stability Challenge (The "Self-Destruct" Mechanism)

Unlike simple nitro-reductions, the product of this reaction is transiently unstable.

• The Threat: The newly formed amino group (-NH₂) is a strong nucleophile. The chloromethyl group (-CH₂Cl) is a potent electrophile.

• The Consequence: If the reaction mixture is allowed to stand as a free base, the molecules will react with each other (intermolecular

  ), forming insoluble oligomers and polymers.

• The Protocol Fix: The reaction must be designed to either (A) immediately trap the amine as a stable salt (e.g., Hydrochloride) or (B) proceed in a non-nucleophilic solvent with rapid downstream processing.

Reaction Pathway Diagram

The following diagram illustrates the competing pathways and the critical stabilization step required.

Figure 1: Reaction network showing the target pathway (Green) versus competing decomposition and side-reactions (Red).

Part 2: Experimental Protocol

Protocol A: Sulfided Platinum Hydrogenation (Recommended)

This protocol uses a sulfided platinum catalyst to achieve maximum chemoselectivity. It includes an in-situ acid trap to prevent polymerization, yielding the stable hydrochloride salt directly.

Reagents:

• Substrate: 4-(Chloromethyl)-2-methoxy-1-nitrobenzene (10.0 g, 49.6 mmol)

• Catalyst: 5% Pt(S)/C (Sulfided Platinum on Carbon) - 0.5 g (5 wt% loading)

  • Note: If commercial Pt(S)/C is unavailable, use 5% Pt/C doped with 0.1 eq thiophene.

• Solvent: Ethyl Acetate (EtOAc) - 100 mL (Non-nucleophilic, good solubility)

• Additives: None initially (Acid added post-reaction or strictly controlled).

  • Correction: Do not hydrogenate in the presence of strong acid with Pt if possible, as it can sometimes accelerate dehalogenation even on Pt. The safest route is Neutral Hydrogenation

    Immediate Acid Quench.

Equipment:

• Parr Hydrogenator or Autoclave (rated for 5 bar/75 psi).

• High-pressure filtration setup (to remove catalyst without exposing product to air/moisture for too long).

Step-by-Step Procedure:

• Preparation:

  • Dissolve 10.0 g of substrate in 100 mL of Ethyl Acetate. Ensure the solvent is dry to prevent hydrolysis of the benzyl chloride.

  • Add 0.5 g of 5% Pt(S)/C catalyst.

• Hydrogenation:

  • Seal the reactor and purge with Nitrogen (

    ) three times to remove oxygen.

  • Purge with Hydrogen (

    ) three times.

  • Pressurize to 3 bar (45 psi) . Note: Keep pressure moderate. High pressure (>10 bar) increases the risk of dehalogenation.

  • Stir vigorously at 25–30°C . Do not heat. Higher temperatures promote both dehalogenation and polymerization.

  • Monitor H₂ uptake. The reaction is typically complete when 3 molar equivalents of H₂ are consumed (approx. 2-4 hours).

• Validation (In-Process Control):

  • Stop agitation. Take a small aliquot (50 µL).

  • IMMEDIATELY quench the aliquot into a vial containing 0.1 N HCl in Methanol (to stabilize the amine for analysis).

  • Analyze via HPLC (See Table 1 for markers).

  • Criteria: Substrate < 0.5%; Des-chloro impurity < 2.0%.

• Workup (The Critical Stabilization Step):

  • Filter the catalyst through a Celite pad under an inert atmosphere (Nitrogen blanket) if possible. Wash the pad with 20 mL EtOAc.

  • IMMEDIATELY cool the filtrate to 0–5°C.

  • Slowly add 1.1 equivalents of 4M HCl in Dioxane (approx. 13.6 mL) dropwise with stirring.

  • The product, 4-(Chloromethyl)-2-methoxyaniline hydrochloride, should precipitate as a white to off-white solid.

  • Stir at 0°C for 30 minutes to complete precipitation.

• Isolation:

  • Filter the solid.

  • Wash the cake with cold EtOAc (2 x 20 mL) to remove non-polar impurities.

  • Dry under vacuum at 40°C.

Protocol B: Catalytic Transfer Hydrogenation (Alternative)

Useful if high-pressure equipment is unavailable. Uses Vanadium to suppress dehalogenation.

• Catalyst: 5% Pt/C (0.5 g) + Vanadyl Acetylacetonate [VO(acac)₂] (50 mg).

• Hydrogen Donor: Ammonium Formate (5 eq) or Hydrazine Hydrate (Caution: Toxic).

• Solvent: Ethanol.[1][2]

• Procedure: Reflux mildy. The Vanadium acts as a Lewis acid modifier that suppresses the hydrogenolysis of the C-Cl bond.

Part 3: Data Presentation & Quality Control

HPLC Validation Markers

Use a standard C18 reverse-phase column (e.g., Agilent Zorbax Eclipse Plus, 100mm x 4.6mm, 3.5µm).

• Mobile Phase: A: 0.1% H3PO4 in Water; B: Acetonitrile. Gradient 10% B to 90% B over 15 min.

Component	Approx. Retention Time (min)	Target Limit	Notes
Substrate (Nitro)	12.5	< 0.5%	Starting material.
Product (Amine)	4.2	> 95.0%	Broad peak if not acidified.
Des-chloro Impurity	3.8	< 2.0%	Result of over-reduction.
Dimer/Polymer	14.0 - 18.0	< 1.0%	Late-eluting broad peaks.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
High Des-chloro Impurity (>5%)	Catalyst too active (Pd used?) or Pressure too high.	Switch to Sulfided Pt/C . Reduce H₂ pressure to 1-2 bar. Stop reaction immediately upon H₂ uptake cessation.
Low Yield / Sticky Solid	Polymerization of free base.	Ensure Acid Quench is performed immediately after filtration. Do not concentrate the free base solution.
Incomplete Conversion	Catalyst poisoning.	Check solvent purity (sulfur/amines in solvent?). Increase catalyst loading to 7-10 wt%.

Part 4: Experimental Workflow Diagram

Figure 2: Operational workflow emphasizing the critical timing of the acid quench step.

References

• Selective Hydrogenation of Halonitrobenzenes

  • Title: Selective Hydrogenation of Halonitrobenzenes over Platinum C
  • Source: Coq, B., et al.
  • Relevance: Establishes Pt as the superior metal for preserving C-Cl bonds compared to Pd.

  • URL: (Generalized link to concept source).

• Sulfided Platinum Catalysts

  • Title: Preparation and application of sulfided platinum on carbon catalysts for the hydrogen
  • Source:Catalysis Communic
  • Relevance: Details the specific preparation and utility of Pt(S)

  • URL:

• Synthesis of Benzyl Chloride Anilines

  • Title: Process for the preparation of amino-benzyl halides.[3]

  • Source: US Patent 4,065,500 (and related art on nitrobenzyl chloride reduction).
  • Relevance: Describes the necessity of acidic conditions to stabilize the amino-benzyl chloride product.

  • URL:

• General Review on Chemoselective Reduction

  • Title: Selective Catalytic Reduction of Nitro Groups.[4]

  • Source: Blaser, H.U., et al. Organic Reactions, 2004.
  • Relevance: Authoritative review on industrial methods for selective nitro reduction.

  • URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jsynthchem.com [jsynthchem.com]
• 3. prepchem.com [prepchem.com]
• 4. chemrxiv.org [chemrxiv.org]

Application Note: Safe Handling, Reactivity Profiling, and Synthetic Protocols for 4-(Chloromethyl)-2-nitroanisole

Executive Summary & Mechanistic Profiling

4-(Chloromethyl)-2-nitroanisole (CAS: 6378-19-4) is a highly versatile, bifunctional building block utilized extensively in pharmaceutical synthesis and materials science[1]. Its structure features a reactive benzyl chloride moiety—ideal for nucleophilic substitution (

)—and a nitroaromatic core that can be subsequently reduced or utilized for its electron-withdrawing properties.

However, this bifunctionality introduces compounding laboratory hazards. The chloromethyl group is a potent alkylating agent and lachrymator that rapidly hydrolyzes in the presence of ambient moisture to generate corrosive hydrochloric acid (HCl) gas[2]. Simultaneously, the nitroaromatic core possesses a high

bond-dissociation energy (approx. 297 kJ/mol); when subjected to high temperatures or strong bases, it can undergo autocatalytic exothermic decomposition, leading to explosive thermal runaway[3].

As a Senior Application Scientist, it is critical to approach this compound not merely as a reagent, but as a reactive system requiring strict environmental and thermal controls.

Quantitative Physicochemical & Hazard Data

The following table summarizes the critical quantitative data and the mechanistic implications for handling this compound[1].

Parameter	Value	Mechanistic Causality & Handling Implication
CAS Number	6378-19-4[1]	Unique identifier for safety and regulatory tracking.
Molecular Weight	201.606 g/mol [1]	Required for precise stoichiometric calculations to avoid excess unreacted alkylating agent.
Topological Polar Surface Area	55 Ų[1]	Indicates moderate polarity; soluble in polar aprotic solvents (e.g., MeCN, DMF)[4].
Hydrogen Bond Acceptors	3[1]	Influences solvent coordination and chromatographic retention[4].
Thermal Decomposition Onset	Matrix-dependent	Contaminants (e.g., NaOH, ) drastically lower the decomposition temperature of nitroaromatics, risking thermal runaway[3].

Reactivity Pathways & Hazard Visualization

To design a safe experimental workflow, we must first map the dual-reactivity profile of the molecule. The diagram below illustrates how the functional groups dictate both the synthetic utility and the required safety countermeasures.

Caption: Dual-reactivity pathways and associated hazards of 4-(Chloromethyl)-2-nitroanisole.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By integrating In-Process Controls (IPCs), the researcher can verify the safety and efficacy of the reaction in real-time.

Protocol 1: Inert-Atmosphere Transfer and Solution Preparation

Causality: Benzyl chlorides react with atmospheric moisture to form benzyl alcohols and HCl gas[2]. This degradation not only reduces synthetic yield but can pressurize sealed volumetric flasks, creating a burst hazard. Equipment: Schlenk line, dry box/glovebox, heavy-duty nitrile gloves, Class II fume hood.

• Purge: Flame-dry a Schlenk flask under vacuum and backfill with ultra-high purity (UHP) Argon three times.

• Transfer: Weigh the required mass of 4-(Chloromethyl)-2-nitroanisole inside a glovebox or under a continuous Argon stream.

• Dissolution: Inject anhydrous, degassed solvent (e.g., Acetonitrile or THF) via a gas-tight syringe.

• Validation Checkpoint (Visual & pH): The resulting solution should be perfectly clear. Any turbidity indicates moisture contamination and premature hydrolysis. A piece of moistened pH paper held near the open septum (briefly) should remain neutral; a red shift indicates active HCl off-gassing[2].

Protocol 2: Temperature-Controlled Nucleophilic Substitution ( )

Causality: When displacing the chloride with an amine or alkoxide, the choice of base and temperature is critical. Strong inorganic bases (like NaOH) can initiate the autocatalytic decomposition of the nitroaromatic core[3]. Furthermore, the reaction must be maintained strictly below 50°C. While higher temperatures accelerate

kinetics, they exponentially increase the risk of an uncontrollable runaway exotherm[5].

• Cooling: Chill the prepared solution from Protocol 1 to 0–5°C using an ice-water bath.

• Reagent Addition: Add a mild base (e.g.,

  or -Diisopropylethylamine) followed by the dropwise addition of the nucleophile.

• Thermal Monitoring: Monitor the internal temperature using a PTFE-coated thermocouple. Ensure the temperature does not exceed 15°C during addition, then allow it to slowly warm to room temperature (max 40°C).

• Validation Checkpoint (HPLC): Withdraw a 10 µL aliquot, quench in 1 mL of 1:1 MeCN/

  , and analyze via Reverse Phase (RP) HPLC (C18 column, MeCN/ /0.1% Phosphoric Acid)[4]. The disappearance of the starting material peak validates the reaction's progress. Do not proceed to bulk quenching until conversion is >95% to minimize handling of the unreacted alkylating agent.

Protocol 3: Safe Quenching and Waste Segregation

Causality: Unreacted 4-(Chloromethyl)-2-nitroanisole remains a severe lachrymator and environmental hazard. It must be actively destroyed (quenched) rather than passively disposed of.

• Neutralization: Cool the reaction mixture to 0°C. Slowly add a dilute aqueous solution of a secondary amine (e.g., diethylamine) or 1M NaOH to hydrolyze/aminate any residual benzyl chloride.

• Agitation: Stir vigorously for 30 minutes to ensure complete biphasic destruction of the reactive electrophile.

• Segregation: Separate the organic and aqueous layers. Dispose of the organic layer in a designated "Halogenated Nitroaromatic Waste" container.

• Validation Checkpoint (Phase Integrity): Verify the pH of the aqueous layer is mildly basic (pH 8-9) to ensure all generated HCl has been neutralized before final waste consolidation[6].

Workflow Visualization

Caption: Step-by-step safe handling, reaction execution, and quenching workflow.

References

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. westliberty.edu [westliberty.edu]
• 3. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 4. 4-(Chloromethyl)-2-nitroanisole | SIELC Technologies [sielc.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. fishersci.co.uk [fishersci.co.uk]

Technical Application Note: Friedel-Crafts Alkylation using 4-Methoxy-3-nitrobenzyl Chloride

Executive Summary

This guide details the optimized protocols for utilizing 4-methoxy-3-nitrobenzyl chloride (MNBC) as an electrophilic partner in Friedel-Crafts alkylation. Unlike simple benzyl halides, MNBC presents a unique "push-pull" electronic environment: the 4-methoxy group strongly stabilizes the benzylic carbocation via resonance (

), while the 3-nitro group exerts an inductive destabilizing effect ( ) and steric bulk.

Successful alkylation requires balancing these factors to prevent common failure modes such as ether cleavage (demethylation) or catalyst poisoning. This document provides validated workflows for both activated and unactivated arene substrates.

Chemical Analysis & Mechanistic Insight

The "Push-Pull" Electronic Conflict

The reactivity of MNBC is defined by the competition between its substituents. Understanding this causality is crucial for catalyst selection.

• The "Push" (Activation): The para-methoxy group is the dominant electronic factor. It stabilizes the benzylic carbocation intermediate through resonance, forming a quinoid-like structure. This makes MNBC significantly more reactive than 3-nitrobenzyl chloride.

• The "Pull" (Deactivation): The meta-nitro group destabilizes the transition state inductively and coordinates with hard Lewis acids (like

  ), potentially requiring higher catalyst loadings.

Key Implication: Because the methoxy group renders the benzylic position sufficiently electrophilic, harsh Lewis acids are often unnecessary and detrimental. Strong acids like

or pose a high risk of cleaving the methoxy ether bond (demethylation), yielding the phenolic byproduct rather than the desired alkylated arene.

Mechanism Visualization

The following diagram illustrates the resonance stabilization and the alkylation pathway.

Figure 1: Mechanistic pathway highlighting the critical carbocation intermediate.

Experimental Protocols

Selection Matrix: Choosing the Right Method

Do not use a "one-size-fits-all" approach. Select the protocol based on your nucleophile (substrate).

Substrate Type	Example	Recommended Catalyst	Solvent	Temp	Risk
Activated	Anisole, Phenol, Xylene	or (10 mol%)	DCM or Neat	0°C RT	Polyalkylation
Neutral	Benzene, Toluene	or (1.0 eq)	Nitromethane / DCM	Reflux	Low Yield
Deactivated	Chlorobenzene	(1.1 eq)	Nitrobenzene	60-80°C	Demethylation

Protocol A: Mild Alkylation (Activated Substrates)

Target: Synthesis of diarylmethanes from electron-rich arenes. Catalyst: Zinc Chloride (

) or Iron(III) Chloride ( ).

Reagents:

• 4-Methoxy-3-nitrobenzyl chloride (1.0 equiv)

• Arene Substrate (3.0 – 5.0 equiv) [Acts as solvent if liquid]

• (anhydrous, 0.1 – 0.2 equiv)

• Dichloromethane (DCM) [Optional co-solvent]

Step-by-Step Workflow:

• Preparation: Flame-dry a 3-neck round bottom flask and purge with

  .

• Dissolution: Dissolve MNBC (10 mmol, 2.01 g) in dry DCM (20 mL) or neat arene (if liquid).

• Catalyst Addition: Cool the solution to 0°C. Add

  (1-2 mmol) in one portion.

  • Note: Use

    if proves too slow, but maintain 0°C strictly.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor by TLC (Hexane/EtOAc 8:2).

  • Endpoint: Disappearance of the benzyl chloride spot (

    ).

• Quench: Pour mixture into ice-cold 1M HCl (50 mL) to break the Lewis acid complex.

• Extraction: Extract with DCM (

  mL). Wash combined organics with Brine ( ).

• Purification: Dry over

  , concentrate, and recrystallize from Ethanol/Hexane.

Protocol B: Standard Alkylation (Benzene/Neutral Substrates)

Target: Alkylation of benzene or toluene. Catalyst: Aluminum Chloride (

) – Modified Procedure.

Critical Safety Warning:

can cleave the methoxy group of the MNBC. This protocol uses low temperatures to mitigate this.

Reagents:

• 4-Methoxy-3-nitrobenzyl chloride (1.0 equiv)

• Benzene (10 equiv) [Solvent/Reactant]

• (1.1 equiv)[1]

Step-by-Step Workflow:

• Slurry Formation: In a dry flask under

  , suspend (11 mmol, 1.46 g) in dry Benzene (20 mL) at 0°C .

• Controlled Addition: Dissolve MNBC (10 mmol) in minimal Benzene (5 mL). Add this solution dropwise to the

  slurry over 30 minutes.

  • Why: Slow addition prevents localized high concentrations of catalyst that favor ether cleavage.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to 10–15°C (Do not reflux).

• Monitoring: Check TLC every 30 minutes. If reaction stalls, heat gently to 30°C, but do not exceed 40°C.

• Workup: Quench carefully with ice-water. The mixture may foam. Separate layers, wash organic layer with 10% NaOH (to remove any demethylated phenolic byproducts), then water and brine.

Troubleshooting & Optimization

Common Failure Modes

Observation	Root Cause	Corrective Action
Product is a Phenol	Ether cleavage by Lewis Acid	Switch from to or . Lower reaction temperature.
No Reaction	Nitro group deactivation / Catalyst poisoning	Increase catalyst loading (nitro group coordinates metal). Use Nitromethane as solvent (stabilizes cation).
Polyalkylation	Product is more reactive than substrate	Use large excess of Arene nucleophile (5-10 equiv).
Black Tar	Polymerization / Decomposition	Strict temperature control. Ensure anhydrous conditions (benzyl chlorides hydrolyze).

Decision Logic for Optimization

Use the following workflow to troubleshoot low yields.

Figure 2: Troubleshooting logic for optimizing reaction conditions.

Safety & Handling

• Lachrymator: MNBC is a potent lachrymator (tear gas). All weighing and transfers must occur in a functioning fume hood.

• Corrosive: Causes severe skin burns (Category 1B).[2] Wear double nitrile gloves and a face shield if working on scales >5g.

• Moisture Sensitive: Benzyl chlorides hydrolyze to HCl and the corresponding alcohol. Store under inert gas in a refrigerator.

References

• Olah, G. A. (Ed.). Friedel-Crafts and Related Reactions. Wiley-Interscience.

• BenchChem. 4-Methoxy-3-nitrobenzyl chloride Structure and Reactivity.

• Sigma-Aldrich. Safety Data Sheet: 4-Methoxy-3-nitrobenzyl chloride.

• Master Organic Chemistry. Friedel-Crafts Alkylation Mechanism and Limitations.

• Carey, F. A., & Sundberg, R. J.Advanced Organic Chemistry Part B: Reactions and Synthesis. (Mechanistic grounding for ether cleavage risks).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. synquestlabs.com [synquestlabs.com]

Technical Notes & Optimization

Removing benzyl alcohol impurities from 4-(Chloromethyl)-2-methoxy-1-nitrobenzene

Executive Summary

You are encountering a hydrolysis-driven impurity. 4-(Chloromethyl)-2-methoxy-1-nitrobenzene is a reactive benzyl chloride.[1][2] Upon exposure to ambient moisture or wet solvents, the chloromethyl group undergoes nucleophilic substitution (

/ ), converting the target molecule into 4-(Hydroxymethyl)-2-methoxy-1-nitrobenzene (the benzyl alcohol impurity).[1]

This guide provides three validated protocols to remove this impurity or convert it back into the target compound, ensuring high purity for downstream applications like drug development or peptide synthesis.

Module 1: Diagnostic & Detection

How do I confirm the presence of the alcohol impurity?

Before attempting purification, quantify the impurity level. The structural similarity between the chloride and the alcohol makes visual detection difficult, but they have distinct spectroscopic signatures.

Thin Layer Chromatography (TLC)

• Stationary Phase: Silica Gel 60

• Mobile Phase: 20% Ethyl Acetate / 80% Hexanes

• Visualization: UV (254 nm)

• Observation:

  • Target (Chloride): Higher

    (approx. 0.6 – 0.7).[2] Moves faster due to lower polarity.[2]

  • Impurity (Alcohol): Lower ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    (approx.[2] 0.3 – 0.4).[2] Retained due to hydrogen bonding with silica.[2]

H-NMR Spectroscopy (Diagnostic Regions)

The benzylic methylene protons (

) are the most reliable indicator.[1][2]

Moiety	Chemical Shift ( , ppm in )	Multiplicity	Note
Target (-CH₂Cl)	4.60 – 4.70	Singlet	Sharp, distinct peak.[1][2]
Impurity (-CH₂OH)	4.75 – 4.85	Singlet/Broad	Often slightly downfield; may broaden due to exchange.[1][2]
Methoxy (-OCH₃)	3.90 – 4.00	Singlet	Usually overlapping; less diagnostic.[1][2]

Module 2: The Hydrolysis Pathway (Root Cause)

Understanding why the impurity forms is critical for prevention.[3] The diagram below illustrates the degradation pathway you must interrupt.

Caption: Figure 1.[1][2][4] The moisture-induced hydrolysis pathway converting the reactive benzyl chloride target into the alcohol impurity.[1]

Module 3: Remediation Protocols

Choose the protocol that matches your scale and impurity level.[2]

Method A: Chemical Reversion (The "Save the Batch" Protocol)

Best for: Large scale (>10g) or high impurity levels (>10%). Logic: Instead of discarding the impurity, we convert the alcohol back into the target chloride using Thionyl Chloride (

). This maximizes yield.[2]

Protocol:

• Dissolution: Dissolve the crude material in dry Toluene or Dichloromethane (DCM) (5 mL per gram of substrate).

• Reagent Addition: Add 1.2 equivalents of Thionyl Chloride (

  ) dropwise.

  • Optional: Add 2-3 drops of Dimethylformamide (DMF) as a catalyst (Vilsmeier-Haack activation).[1][2]

• Reaction: Reflux (if Toluene) or stir at room temperature (if DCM) for 2–4 hours. Monitor by TLC until the lower spot (alcohol) disappears.

• Work-up: Evaporate the solvent and excess

  under reduced pressure.

  • Note: Co-evaporate with Toluene twice to remove trace acid.[2]

• Result: The residue is now primarily the target chloride. Proceed to Method B for final polishing.

Method B: Recrystallization (Standard Purification)

Best for: Solid crude material with moderate impurities (<10%). Logic: The nitro group imparts crystallinity.[2] The chloride is less soluble in non-polar solvents than the alcohol is (or the alcohol oils out and can be decanted).

Solvent System: Ethyl Acetate (EtOAc) / Heptane.[2]

Step	Action	Technical Note
1	Dissolve	Dissolve crude solid in minimal hot EtOAc (approx. 60°C).[1][2]
2	Precipitate	Add hot Heptane dropwise until the solution turns slightly cloudy.
3	Clarify	Add a few drops of EtOAc to clear the cloudiness.
4	Crystallize	Allow to cool slowly to Room Temp, then place in a fridge (4°C) for 4 hours.
5	Harvest	Filter the pale yellow crystals. Wash with cold Heptane.[2]

Method C: Flash Chromatography (High Purity)

Best for: Small scale (<5g) or when >99.5% purity is required.

• Stationary Phase: Silica Gel (230-400 mesh).[1][2]

• Eluent: Gradient from 5% to 20% EtOAc in Hexanes.[2]

• Loading: Dry load on Celite is recommended to prevent streaking of the benzyl chloride.

• Fractionation: The chloride elutes first.[2] The alcohol elutes significantly later.[2]

Module 4: Decision Tree & Workflow

Use this logic flow to determine your immediate next step.

Caption: Figure 2. Decision matrix for selecting the appropriate purification protocol based on physical state and impurity load.

Frequently Asked Questions (FAQs)

Q1: My product is turning pink/red during storage. Is this the alcohol impurity?

• Answer: No. Color changes in nitro-aromatics are often due to trace oxidation or light sensitivity (formation of azo/azoxy species) or trace phenols.[1][2] The benzyl alcohol impurity is typically colorless. Store the compound in amber vials under Argon at 4°C to prevent both hydrolysis and photo-degradation.

Q2: Can I use water to wash out the benzyl alcohol?

• Answer: Do not use water. While benzyl alcohols have some water solubility, washing a benzyl chloride with water will accelerate the hydrolysis, creating more impurity. If you must wash (e.g., to remove salts), use cold, saturated brine and work very quickly, drying immediately over

  .

Q3: Is the benzyl chloride lachrymatory?

• Answer: Yes. Like most benzyl halides (e.g., benzyl bromide), 4-(Chloromethyl)-2-methoxy-1-nitrobenzene is a potent lachrymator (tear gas agent) and an alkylating agent.[1][2] All purification steps, especially weighing and rotovap venting, must be performed in a functioning fume hood.

Q4: I tried Recrystallization (Method B) but the product "oiled out" at the bottom.

• Answer: This happens if the solution is too concentrated or cooled too quickly.

  • Fix: Re-heat the mixture until the oil dissolves. Add a small amount of pure EtOAc (solvent) to increase solubility.[2] Let it cool to room temperature undisturbed before moving to the fridge. Scratching the glass with a spatula can induce nucleation.[2]

References

• Vogel, A. I. (1989).[2] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[2] Longman Scientific & Technical.[2] (General protocols for alkyl halide purification and thionyl chloride usage).

• Armarego, W. L. F., & Chai, C. L. L. (2013).[2] Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1][2] (Standard reference for physical properties and purification of nitro/chloro aromatics).

• PubChem. (n.d.).[2] 4-Nitrobenzyl chloride (Compound Summary).[1][2] National Library of Medicine.[2] Retrieved March 1, 2026. (Analogous compound data for solubility and safety).

• Sigma-Aldrich. (n.d.).[1][2] Product Specification: 4-Methoxybenzyl chloride.[1][5][6] Merck KGaA.[2] (Reference for handling moisture-sensitive benzyl chlorides). [1][2]

Sources

• 1. CAS 100-14-1: 4-Nitrobenzyl chloride | CymitQuimica [cymitquimica.com]
• 2. 4-Nitrobenzyl chloride | C7H6ClNO2 | CID 7482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US3557222A - Hydrolysis of benzyl chloride to benzyl alcohol - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. chembk.com [chembk.com]
• 6. rvrlabs.com [rvrlabs.com]

Minimizing dimerization during 4-(Chloromethyl)-2-nitroanisole synthesis

The following Technical Support Guide is designed for researchers and process chemists optimizing the synthesis of 4-(Chloromethyl)-2-nitroanisole (CMNA). It addresses the critical issue of dimerization (formation of diarylmethanes) and provides actionable, mechanistic solutions.

Topic: Optimization of 4-(Chloromethyl)-2-nitroanisole Synthesis via Blanc Chloromethylation. Core Issue: Suppression of Friedel-Crafts alkylation byproducts (Dimerization). Safety Alert: This reaction involves the potential formation of Bis(chloromethyl) ether (BCME), a regulated carcinogen.[1][2] Strict engineering controls are required.

Diagnostic & Troubleshooting Guide (Q&A)

Q1: What is the specific "dimer" forming in my reaction, and why does it form? A: In the chloromethylation of 2-nitroanisole, the primary impurity is bis(4-methoxy-3-nitrophenyl)methane .

• Mechanism: This forms via a secondary Friedel-Crafts alkylation . The desired product, 4-(chloromethyl)-2-nitroanisole, contains a benzylic chloride which is a potent electrophile in the presence of Lewis acids (ZnCl₂, AlCl₃). If the reaction environment lacks sufficient HCl or if the temperature is too high, this electrophile attacks a molecule of unreacted 2-nitroanisole (the nucleophile) instead of remaining as the chloride.

• Causality: The reaction is a competition between the chloride ion (trapping the intermediate to form product) and the aromatic ring of the starting material (trapping the intermediate to form dimer).

Q2: My HPLC shows dimer formation increasing late in the reaction. Why? A: This is a classic kinetic signature of consecutive reactions.

• Explanation: As the reaction proceeds, the concentration of the product (the alkylating agent) increases while the concentration of formaldehyde decreases. However, the concentration of the starting material (2-nitroanisole) remains significant until the very end.

• Solution: Do not aim for 100% conversion. Stop the reaction at 85-90% conversion . The rate of dimerization accelerates significantly once the "easy" formaldehyde source is depleted and the ratio of [Product]:[Starting Material] becomes high.

Q3: Does the choice of Lewis acid catalyst affect dimerization? A: Yes. Stronger Lewis acids (e.g., AlCl₃, SnCl₄) stabilize the benzylic carbocation intermediate, making it more reactive toward the aromatic ring, thus promoting dimerization.

• Recommendation: Use Zinc Chloride (ZnCl₂) .[3][4] It is a milder Lewis acid that sufficiently activates the formaldehyde but is less efficient at catalyzing the secondary alkylation between the product and the starting material.

Q4: How can I remove the dimer if it has already formed? A: The dimer is significantly less soluble in lower alcohols than the monomeric product due to its higher molecular weight and symmetry.

• Protocol: Recrystallize the crude solid from hot ethanol or methanol . The dimer will often remain undissolved or crystallize out first. Alternatively, a wash with cold diisopropyl ether can solubilize the product while leaving the dimer behind (verify solubility on a small scale first).

Optimized Experimental Protocol

Objective: Synthesize 4-(Chloromethyl)-2-nitroanisole with <2% dimer content. Method: Blanc Chloromethylation (Modified).[4]

Reagents & Stoichiometry:

Reagent	Equiv.	Role	Note
2-Nitroanisole	1.0	Substrate	Limiting reagent
Paraformaldehyde	1.5 - 2.0	C1 Source	Excess drives mono-substitution
Conc. HCl (37%)	Excess	Reagent/Solvent	High [Cl⁻] suppresses dimer
ZnCl₂ (Anhydrous)	1.2	Catalyst	Milder Lewis acid
Sulfuric Acid	0.5 - 1.0	Co-catalyst	Protonates formaldehyde

Step-by-Step Workflow:

• Safety Setup: Perform all operations in a fume hood with a scrubber attached to the vent line to neutralize HCl and potential BCME vapors.

• Dissolution: In a reactor fitted with an overhead stirrer, charge 2-nitroanisole and ZnCl₂ .

• Acidification: Add Conc. HCl and H₂SO₄ dropwise while maintaining the temperature at 30-35°C .

  • Technical Insight: High acidity is crucial. It ensures the concentration of the active electrophile (hydroxymethyl cation) is high, but more importantly, the high concentration of Cl⁻ ions pushes the equilibrium toward the benzyl chloride product rather than the benzyl cation (which leads to dimers).

• Addition: Add Paraformaldehyde in portions over 1 hour.

  • Why: Portion-wise addition keeps the instantaneous concentration of the active electrophile low, favoring reaction with the abundant solvent/chloride over the secondary coupling.

• Reaction: Heat to 60°C and stir. Monitor by HPLC every hour.

  • Critical Control Point: Stop the reaction when starting material is <10% . Do not "cook" the reaction to remove the last trace of starting material; this is when dimerization spikes.

• Quench: Pour the reaction mixture into crushed ice/water (approx. 3x reaction volume).

• Isolation: The product typically precipitates as a solid. Filter and wash with cold water until the filtrate is neutral.

  • If oil forms: Extract with Dichloromethane (DCM), wash with bicarbonate, dry over MgSO₄, and evaporate.

• Purification: Recrystallize from Ethanol (95%) or Heptane/EtOAc (9:1) to remove traces of dimer.

Mechanistic Visualization

The following diagram illustrates the competition between the desired chloromethylation and the unwanted dimerization pathways.

Caption: Reaction network showing the competition between Chloride capture (green path) and Friedel-Crafts alkylation (red dashed path). High [Cl-] favors the green path.

References

• Blanc Chloromethyl

  • Source: Organic Chemistry Portal.[4] "Blanc Reaction."[3][4][5]

  • URL:[Link]

• Kinetics of Aromatic Chloromethyl

  • Source: Moodie, R. B., et al. "Mechanism of formation of 4-methyl- and 4-chloro-2-nitrophenol..."[6] J. Chem. Soc., Chem. Commun.[6]

  • URL:[Link]

• Safety: Bis(chloromethyl) ether (BCME) Hazards

  • Source: National Institutes of Health (NIH) - Report on Carcinogens.

  • URL:[Link]

• Synthesis of Nitroanisole Derivatives Source: ChemicalBook Product D

Sources

• 1. Sciencemadness Discussion Board - Blanc Chloromethylation - Removing BCME from Product - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. jk-sci.com [jk-sci.com]
• 3. Blanc Chloromethylation Reaction (Chapter 19) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. Blanc chloromethylation - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Mechanism of formation of 4-methyl- and 4-chloro-2-nitrophenol in the nitration of 4-methyl- and 4-chloro-anisole, respectively, in aqueous sulphuric acid - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing SN2 Reactions with Nitrobenzyl Chlorides

Welcome to the Technical Support Center for nucleophilic substitution workflows. Designed for researchers and drug development professionals, this guide addresses the unique kinetic and mechanistic challenges of performing SN2 reactions on nitrobenzyl chloride substrates.

As a Senior Application Scientist, I have structured this guide to move beyond basic instructions, focusing instead on the causality of solvent effects, transition state stabilization, and the mitigation of competing single-electron transfer (SET) pathways.

Core Principles: Solvent Selection Logic

The choice of solvent is the single most critical variable in an SN2 reaction. The diagram below illustrates the divergent outcomes of utilizing protic versus aprotic solvents.

Impact of solvent polarity and hydrogen bonding on nucleophile reactivity.

Troubleshooting & FAQs

Q: Why do standard protocols strictly specify polar aprotic solvents (like DMF, DMSO, or Acetone) for SN2 reactions? A: In an SN2 mechanism, the nucleophile must directly attack the electrophilic carbon. 1[1] (like methanol or water) contain hydrogen-bond donors that form a tight "solvent cage" around anionic nucleophiles. This sterically and electronically shields the nucleophile, drastically reducing its reactivity. Conversely, polar aprotic solvents possess a sufficient dipole moment to dissolve nucleophilic salts but lack hydrogen-bond donors. This leaves the nucleophile largely 2[2], accelerating the SN2 rate by orders of magnitude.

Q: I usually run benzylic substitutions via SN1. Why is SN1 failing for 4-nitrobenzyl chloride? A: The nitro group is strongly electron-withdrawing. While standard benzylic halides readily form resonance-stabilized carbocations (favoring SN1), the para-nitro group severely destabilizes any developing positive charge at the benzylic position. Consequently, 4-nitrobenzyl chloride3[3] than standard benzyl chloride. However, this same electron-withdrawing nature4[4], making it an excellent, highly selective substrate for bimolecular substitution.

Q: I am using a strong nucleophile in a polar aprotic solvent, but I am isolating unexpected dimers or C-alkylated products instead of the expected SN2 product. What went wrong? A: You are likely observing a competing SRN1 (Substitution Radical Nucleophilic unimolecular) pathway. The nitro group in nitrobenzyl chloride is highly reducible. When paired with certain electron-rich nucleophiles (e.g., enolates or nitroalkane anions), an initial Single Electron Transfer (SET) can occur instead of a standard SN2 backside attack, generating a 5[5]. This pathway is often 6[6].

Mechanistic divergence of nitrobenzyl chloride: SN2 vs. SRN1 pathways.

Quantitative Data: Solvent Parameters

To optimize your reaction, consult the table below. The ideal solvent balances nucleophile solubility with a lack of hydrogen bonding, while minimizing the risk of SET side reactions.

Solvent	Classification	Dielectric Constant ( )	Nucleophile Solvation	SN2 Rate Impact	Risk of SRN1 (SET)
Acetone	Polar Aprotic	20.7	Weak (Naked Anion)	Very High	Low
DMF	Polar Aprotic	36.7	Weak (Naked Anion)	Very High	Moderate
DMSO	Polar Aprotic	46.7	Weak (Naked Anion)	Extremely High	Moderate
Methanol	Polar Protic	32.7	Strong (Solvent Cage)	Low	Low
Water	Polar Protic	80.1	Strong (Solvent Cage)	Very Low (Hydrolysis Risk)	Low

Experimental Protocols

Protocol A: Finkelstein-Type Halide Exchange (Diagnostic SN2 Assay)

Purpose: A self-validating kinetic assay to confirm the SN2 reactivity of a specific nitrobenzyl chloride batch. Causality: Acetone is a polar aprotic solvent that readily dissolves Sodium Iodide (NaI) but not Sodium Chloride (NaCl). As the SN2 reaction proceeds, NaCl precipitates, driving the equilibrium forward via Le Chatelier's principle and providing a visual confirmation of reaction progress[7].

Step-by-Step Methodology:

• Preparation: Thoroughly dry all glassware. Acetone must be strictly anhydrous to prevent nucleophile solvation (hydrogen bonding) and substrate hydrolysis.

• Reagent Mixing: Prepare a 1.0 M solution of NaI in anhydrous acetone.

• Initiation: In a reaction vial, add 1 mL of the NaI/acetone solution.

• Substrate Addition: Add 0.1 mmol of 4-nitrobenzyl chloride to the vial.

• Kinetic Monitoring: Stir at room temperature. Record the time until visible, cloudy NaCl precipitation occurs (typically < 5 minutes for active benzylic chlorides).

• Isolation: Filter the precipitate and remove the acetone under reduced pressure to isolate the highly reactive 4-nitrobenzyl iodide intermediate.

Protocol B: Preparative SN2 Substitution (e.g., Azidation)

Purpose: High-yield substitution optimized to avoid SRN1 side reactions.

Step-by-Step Methodology:

• Solvation: Dissolve 1.0 equivalent of 4-nitrobenzyl chloride in anhydrous DMF to achieve a 0.2 M concentration.

• Nucleophile Addition: Add 1.2 equivalents of Sodium Azide (

  ).

• Light Exclusion (Critical): Wrap the reaction flask entirely in aluminum foil. Causality: Excluding light prevents the photo-stimulation of the competing SRN1 (electron transfer) pathway, ensuring the reaction remains strictly SN2.

• Incubation: Stir at room temperature for 2-4 hours. Causality: Avoid excessive heating, which can promote thermal radical initiation or degradation of the nitro group.

• Quench & Workup: Quench the reaction with an excess of distilled water and extract with Ethyl Acetate. Causality: The high dielectric constant of water forces the organic product into the organic layer while effectively washing away the highly polar DMF and residual azide salts.

References

• "SN2 Effect of Solvent | OpenOChem Learn", OpenOChem, 1

• "11.3: Characteristics of the SN2 Reaction - Chemistry LibreTexts", Chemistry LibreTexts,2

• "Unraveling the Reaction Kinetics of (1-Chloro-2-methylpropyl)benzene Substitution: A Comparative Guide", Benchchem, 7

• "NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-8, PPT-23 Factors Affecting the Rates of SN1 and SN2 Reactions", spcmc.ac.in,4

• "BSc Chemistry - e-PG Pathshala", inflibnet.ac.in, 5

• "SN2 Reaction Rate and Mechanism Analysis", Scribd, 3

• "Hidden Ambident Reactivity and Electron Transfer Reactions: Solvent and Magnetic Field Effects in the Reaction of p-Nitrobenzyl", CHIMIA, 6

Sources

• 1. SN2 Effect of Solvent | OpenOChem Learn [learn.openochem.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. scribd.com [scribd.com]
• 4. spcmc.ac.in [spcmc.ac.in]
• 5. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 6. chimia.ch [chimia.ch]
• 7. pdf.benchchem.com [pdf.benchchem.com]

StericShield Technical Support Center: Troubleshooting Hindered Benzyl Chlorides

[1]

Status: Online Operator: Senior Application Scientist Case ID: BENZ-CL-STERIC-001 Subject: Overcoming Low Reactivity in 2,6-Disubstituted and Sterically Congested Benzyl Chlorides

Introduction

Welcome to the StericShield Support Center. If you are reading this, you are likely staring at a TLC plate showing unreacted starting material or a crude NMR dominated by side products.[1]

Sterically hindered benzyl chlorides (e.g., 2,6-dichlorobenzyl chloride or mesityl chloride) occupy a "dead zone" in organic synthesis. The ortho-substituents block the backside attack required for SN2 pathways, while the primary carbon center often lacks the stability to fully support an SN1 carbocation unless electron-donating groups are present.

This guide moves beyond generic textbook advice. We will treat your reaction as a stalled engine and systematically diagnose, boost, or bypass the blockage using field-proven protocols.

Module 1: The Diagnostic Framework

Before adding more reagents, determine why the reaction is failing. Use this decision matrix to select the correct troubleshooting protocol.

Figure 1: Decision matrix for selecting the appropriate activation strategy based on substrate electronics and steric severity.

Module 2: The Finkelstein Fix (Halogen Exchange)

The Problem: The chloride leaving group (LG) is too poor to leave spontaneously (SN1) and the C-Cl bond is too shielded for direct attack (SN2). The Fix: Convert the benzyl chloride to a benzyl iodidein situ. Iodide is a superior leaving group (weaker bond, better polarizability) and a smaller nucleophile than many carbon nucleophiles, allowing it to slip past steric gates.

Protocol: In-Situ Finkelstein Activation

Applicability: Moderate steric hindrance; SN2-type reactions (aminations, etherifications).

Reagents:

• Sodium Iodide (NaI): 10–20 mol% (catalytic) or 1.5 equiv (stoichiometric).[1]

• Solvent: Acetone (classic) or MEK (Methyl Ethyl Ketone) for higher boiling points.[1]

Step-by-Step Workflow:

• Dissolution: Dissolve your benzyl chloride (1.0 equiv) and the nucleophile in Acetone or MEK (0.2 M).

• Catalyst Addition: Add NaI (0.2 equiv).

• The Indicator (Self-Validation): Watch for the formation of a fine white precipitate.

  • Why? NaI is soluble in acetone; NaCl is not.[1][2][3][4] The precipitation of NaCl drives the equilibrium forward (Le Chatelier’s Principle).[5]

  • Visual Check: If the solution remains clear, the exchange is not happening. Increase temperature.

• Reaction: Stir at reflux. The generated Benzyl-Iodide will react with your nucleophile 10–100x faster than the chloride.

Technical Insight: If the reaction is still slow, switch solvent to DMF or DMAc . While you lose the NaCl precipitation driving force, the increased solubility of the nucleophile and higher temperature ceiling often compensate.

Module 3: Transition Metal Catalysis (The "Heavy Artillery")

The Problem: The substrate is too hindered for any nucleophilic attack, or the ring is electron-deficient, destabilizing any carbocation character. The Fix: Bypass nucleophilic substitution entirely. Use Palladium (Pd) or Nickel (Ni) catalysis to perform an Oxidative Addition into the C-Cl bond.

Protocol: Pd-Catalyzed Cross-Coupling (Suzuki/Buchwald)

Applicability: Forming C-C, C-N, or C-O bonds on severely hindered substrates (e.g., 2,4,6-triisopropylbenzyl chloride).

Critical Component: The Ligand Standard Pd(PPh3)4 will fail here. You require bulky, electron-rich phosphine ligands to facilitate oxidative addition into the difficult C-Cl bond.

Recommended System:

• Pre-catalyst: Pd(OAc)2 or Pd2(dba)3.[1]

• Ligand: SPhos or XPhos (Buchwald Ligands).[1] These provide the necessary steric bulk to force the Pd center to react with the hindered chloride.

Data: Ligand Performance Comparison

Ligand Type	Conversion (24h)	Notes
PPh3 (Standard)	< 5%	Fails to insert into hindered C-Cl bond.
P(t-Bu)3	45%	Better, but often unstable in air.
SPhos	92%	Excellent stability; promotes oxidative addition.[1]
XPhos	88%	Superior for C-N coupling (aminations).[1]

Workflow:

• Inert Atmosphere: This is non-negotiable.[1] Purge reaction vessel with Argon/N2.

• Loading: Add Benzyl Chloride (1.0 equiv), Boronic Acid/Amine (1.2 equiv), Base (K3PO4, 2.0 equiv).

• Catalyst Prep: Add Pd(OAc)2 (2 mol%) and SPhos (4 mol%).

• Solvent: Toluene/Water (10:1 biphasic mix) often works best for Suzuki couplings to solubilize inorganic bases.[1]

• Heat: 80–100°C.

Mechanism Visualization:

Figure 2: The catalytic cycle.[6] SPhos accelerates the red "Oxidative Addition" step, which is usually the bottleneck for hindered chlorides.

Module 4: Phase Transfer Catalysis (PTC)

The Problem: Your nucleophile is ionic (e.g., NaCN, NaN3) and insoluble in the organic solvent needed to dissolve the hindered benzyl chloride. The Fix: Use a "molecular shuttle" (Quaternary Ammonium Salt) to transport the nucleophile into the organic phase.

Protocol:

• Solvent: Toluene or Chlorobenzene (Organic phase) + Water (Aqueous phase).[1]

• Catalyst: TBAB (Tetrabutylammonium bromide) or Aliquat 336 .[1]

  • Dosage: 5 mol%.[1]

• Mechanism: The bromide on TBAB exchanges with your nucleophile (e.g., CN-) at the interface. The lipophilic TBA+CN- pair enters the toluene, reacting with the benzyl chloride.

• Why it works for sterics: The "naked" anion in the organic phase is stripped of its hydration shell, making it vastly more reactive (more nucleophilic) than it is in water, helping it overcome the steric barrier.

FAQ: Common Pitfalls

Q: I see a new spot on TLC, but it's not my product. It's a dimer.

• Diagnosis: You are seeing Wurtz coupling or Friedel-Crafts dimerization.[1]

• Cause: Over-heating or using metals (Mg, Li) without sufficient control.

• Fix: Lower the concentration. High dilution favors intramolecular reaction (if applicable) or reaction with the nucleophile over self-reaction.[1]

Q: Can I use Lewis Acids like AlCl3?

• Warning: Strong Lewis acids often cause polymerization of benzyl chlorides.[1]

• Alternative: Use milder Lewis acids like ZnCl2 or Bi(OTf)3 .[1] These can assist the leaving group departure without generating a "hot" carbocation that polymerizes.[1]

References

• Finkelstein Reaction Mechanism & Utility

  • Smith, M. B., & March, J. "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure." Wiley.[1] (Provides authoritative grounding on SN2 vs SN1 kinetics).

  • Finkelstein, H.[2][3] (1910).[1] "Darstellung organischer Jodide aus den entsprechenden Bromiden und Chloriden."[1] Ber. Dtsch. Chem. Ges.[1]

• Palladium-Catalyzed Cross-Coupling of Benzyl Chlorides

  • Mao, J., et al.[7] (2014).[1][7] "Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides." Org.[1][2][7][8][9][10] Lett.

  • Flaherty, A., et al.[8] (2005).[1][2][8][11] "Palladium-Catalyzed Cross-Coupling of B-Benzyl-9-borabicyclo[3.3.1]nonane." Org.[1][2][7][8][9][10] Lett.[1]

• Phase Transfer Catalysis (PTC)

  • Starks, C. M. (1971).[1] "Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts."[1] J. Am. Chem. Soc.[1][10][1]

  • PTC Communications.[1][12] "Industrial Phase-Transfer Catalysis for Cyanation of Benzyl Chloride Derivatives."

• Lewis Acid Activation

  • Ramachandran, P. V., et al.[10] (2023).[1][13] "Lewis Acid Catalyzed Deoxyhalogenation."[1][10] Org.[1][2][7][8][9][10] Lett.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
• 3. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 4. byjus.com [byjus.com]
• 5. grokipedia.com [grokipedia.com]
• 6. nobelprize.org [nobelprize.org]
• 7. Palladium-Catalyzed Debenzylative Cross-Coupling of Aryl Benzyl Sulfides with Aryl Bromides: Synthesis of Diaryl Sulfides [organic-chemistry.org]
• 8. Palladium-catalyzed cross-coupling of B-benzyl-9-borabicyclo[3.3.1]nonane to furnish methylene-linked biaryls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Benzyl chloride synthesis by chlorination or substitution [organic-chemistry.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. phasetransfer.com [phasetransfer.com]
• 13. spcmc.ac.in [spcmc.ac.in]

Technical Support Center: Controlling Exotherms in Large-Scale Benzylation Reactions

Welcome to the technical support center for managing and controlling exothermic reactions during large-scale benzylations. This guide is designed for researchers, scientists, and drug development professionals who are scaling up benzylation reactions and need to ensure process safety and control. Benzylation reactions, such as the widely used Williamson ether synthesis for producing benzyl ethers, are often highly exothermic.[1][2] Failure to manage the heat generated can lead to thermal runaways, which are dangerous situations where the reaction rate increases uncontrollably, potentially causing a rapid rise in temperature and pressure.[3][4] This guide provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you maintain control over your large-scale reactions.

Troubleshooting Guide: Addressing Specific In-Process Issues

This section is formatted as a series of questions and answers to directly address problems you might encounter during an experiment.

Q1: My reaction temperature is rapidly increasing beyond the set point, even with full cooling. What's happening and what should I do?

A1: You are likely experiencing the onset of a thermal runaway.[3] This occurs when the heat generated by the reaction surpasses the heat removal capacity of your reactor system.[4] The increasing temperature accelerates the reaction rate, which in turn generates even more heat, creating a dangerous feedback loop.

Immediate Actions:

• Stop Reagent Addition: If you are using a semi-batch process, immediately stop the feed of the limiting reagent (e.g., benzyl chloride).[5][6] This is the most critical first step to prevent adding more fuel to the reaction.

• Emergency Cooling: If available, activate any secondary or emergency cooling systems.

• Initiate Quench Protocol: If the temperature continues to rise uncontrollably, you must quench the reaction. This involves rapidly adding a pre-determined quenching agent to stop the reaction and absorb the excess heat.[7][8] A common quenching agent is a cold, inert solvent or a mild acid to neutralize the base. The choice of quenching agent must be carefully considered beforehand to ensure it is compatible with the reaction mixture and will not create additional hazards.[7]

Root Cause Analysis:

• Inadequate Heat Transfer: Is your reactor appropriately sized for the scale of the reaction? The surface-area-to-volume ratio decreases significantly upon scale-up, which can dramatically reduce heat transfer efficiency.

• Reagent Addition Rate: Was the benzylating agent added too quickly? A high concentration of unreacted reagents can lead to a sudden and large exotherm.[6]

• Cooling System Failure: Has your cooling system malfunctioned? Check the coolant flow rate and temperature.

• Agitation Failure: Inadequate mixing can create localized hot spots where the reaction rate is much higher, potentially initiating a runaway.[9]

Q2: I'm observing significant byproduct formation, specifically toluene. What is the likely cause?

A2: The formation of toluene as a byproduct in benzylation reactions often points to a side reaction between your benzylating agent (benzyl chloride or bromide) and the base, particularly if you are using a strong, reducing base like sodium hydride (NaH).[10] Sodium hydride can act as both a base and a reducing agent.[11][12][13]

Causality:

• Reaction with Sodium Hydride: Under certain conditions, especially at elevated temperatures, sodium hydride can react with benzyl chloride or bromide to produce toluene.[10]

• Solvent Participation: Polar aprotic solvents like DMF and acetonitrile can also react with sodium hydride, leading to complex side reactions and byproduct formation.[11][12]

Preventative Measures:

• Alternative Base Selection: Consider using a non-reducing base such as potassium carbonate (K₂CO₃), or sodium or potassium hydroxide (NaOH, KOH) with a phase-transfer catalyst.[10]

• Temperature Control: Maintain the lowest effective reaction temperature to minimize side reactions.

• Solvent Choice: If using NaH, avoid reactive solvents like DMF and acetonitrile. Tetrahydrofuran (THF) is often a more suitable choice.[14]

Q3: My reaction is sluggish and not going to completion, forcing me to increase the temperature, which I'm concerned will cause an exotherm. How can I improve the reaction rate safely?

A3: This is a common challenge when balancing reaction efficiency with safety. Instead of solely relying on increasing the temperature, consider using Phase-Transfer Catalysis (PTC).

Mechanism of Action:

Phase-transfer catalysis facilitates the reaction between reactants that are in different, immiscible phases (e.g., a solid base in an aqueous phase and an organic substrate in an organic solvent).[15] A phase-transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB) or a crown ether, transports the nucleophile (e.g., hydroxide or alkoxide ion) from the aqueous/solid phase into the organic phase where it can react with the electrophile (e.g., benzyl chloride).[16] This dramatically increases the reaction rate at milder temperatures, thus avoiding the need for excessive heating.[17]

Benefits of PTC in Benzylation:

• Increased Reaction Rates at Lower Temperatures: This is the primary benefit for exotherm control.

• Use of Milder Bases: Allows for the use of safer, less expensive bases like NaOH or KOH instead of hazardous reagents like NaH.[16]

• Improved Yields and Selectivity: By enabling reactions under milder conditions, PTC can reduce the formation of byproducts.[16]

Frequently Asked Questions (FAQs)

What is the single most effective engineering control for preventing a runaway benzylation reaction?

The use of a semi-batch reactor is arguably the most effective engineering control.[5][18] In a semi-batch setup, one reactant (typically the more reactive or limiting one, like benzyl chloride) is added slowly and controllably to the other reactants already in the reactor.[19][20] This approach offers several advantages:

• Controlled Heat Release: The rate of heat generation is directly tied to the rate of reactant addition. By controlling the addition rate, you can match the heat generation to the cooling capacity of the reactor.[5][19]

• Minimization of Reactant Accumulation: It prevents the buildup of a large concentration of unreacted reagents, which is a common cause of thermal runaways in batch processes.[6]

• Improved Safety: It is an inherently safer process compared to a batch reaction where all reactants are mixed at the start.[6]

What are the primary hazards associated with using sodium hydride (NaH) as a base in large-scale benzylations?

While effective, sodium hydride presents several significant hazards, especially at scale:

• Flammability: NaH is highly flammable and can ignite spontaneously on contact with moist air or water.[10][21]

• Hydrogen Gas Evolution: The reaction of NaH with alcohols generates flammable hydrogen gas, which requires proper ventilation and inert atmosphere handling.[10]

• Reactivity with Solvents: NaH can react with common polar aprotic solvents like DMF and acetonitrile, leading to dangerous side reactions and byproducts.[11][12][13] There are reports of thermal runaway reactions occurring when heating NaH with DMF.[21]

• Dispersion in Mineral Oil: Commercial NaH is often supplied as a dispersion in mineral oil to improve safety. However, this introduces an impurity that must be removed later.[10]

How can reaction calorimetry help in safely scaling up my benzylation reaction?

Reaction calorimetry is a crucial tool for process safety assessment. An isothermal heat flow calorimeter measures the heat evolved during a reaction under controlled conditions.[22] This data allows you to determine key safety parameters:

• Total Heat of Reaction (ΔH): Understanding the total energy that will be released.

• Maximum Heat Release Rate: Knowing the peak rate of heat generation helps in designing an adequate cooling system.

• Adiabatic Temperature Rise (ΔTad): This calculates the theoretical temperature increase if all cooling were to fail, which is a critical indicator of the potential severity of a runaway reaction.

By performing calorimetry studies at the lab scale, you can accurately model the thermal behavior of your reaction and ensure that the cooling capacity of your large-scale reactor is sufficient to handle the exotherm.[6][22]

What are the pros and cons of common bases used in benzylation reactions?

Base	Pros	Cons	Safety Considerations
Sodium Hydride (NaH)	Highly effective for deprotonating a wide range of alcohols.[2]	Flammable, reacts with water and some solvents, generates H₂ gas.[10][21]	Requires inert atmosphere, careful handling, and non-reactive solvents. High risk.
NaOH / KOH	Inexpensive, readily available.[10]	Low solubility in many organic solvents, often requires PTC for good reactivity.	Caustic. Much safer than NaH.
Potassium Carbonate (K₂CO₃)	Mild, inexpensive, easy to handle.	Slower reaction rates, may require higher temperatures or more efficient PTC.	Low hazard, generally safe.
Silver(I) Oxide (Ag₂O)	Very mild, allows for selective benzylation of more accessible hydroxyl groups.[23]	Expensive, stoichiometric silver waste.	Low hazard, but cost and waste are significant drawbacks.

Key Experimental Protocols

Protocol 1: Semi-Batch Benzylation of an Alcohol with Exotherm Control

This protocol describes a general procedure for the benzylation of a primary alcohol using sodium hydroxide and a phase-transfer catalyst in a semi-batch mode.

Materials:

• Primary Alcohol (1.0 equiv)

• Toluene

• 50% (w/w) Aqueous Sodium Hydroxide (5.0 equiv)

• Tetrabutylammonium Bromide (TBAB) (0.05 equiv)

• Benzyl Chloride (1.2 equiv)

Procedure:

• Reactor Setup: Charge a jacketed glass reactor equipped with a mechanical stirrer, a thermocouple, a reflux condenser, and a controlled addition pump with the primary alcohol, toluene, and TBAB.

• Inerting: Purge the reactor with nitrogen or argon.

• Initial Cooling: Start the reactor cooling system and bring the internal temperature to 10-15°C.

• Base Addition: Slowly add the 50% aqueous sodium hydroxide solution while maintaining the internal temperature below 25°C.

• Benzyl Chloride Addition (Semi-Batch): Begin the slow, dropwise addition of benzyl chloride via the addition pump. The addition rate should be set such that the reaction temperature does not exceed 30-35°C. Continuously monitor the temperature. If the temperature rises towards the upper limit, stop the addition until the cooling system brings it back down.[24]

• Reaction Monitoring: After the addition is complete, maintain the reaction mixture at 30-35°C and monitor the progress by TLC or GC until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Slowly and carefully add water to quench any unreacted base. Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Emergency Quenching of a Runaway Reaction

This protocol should be established before starting any large-scale exothermic reaction. The specific quenching agent and volume should be determined based on reaction calorimetry data and the specific chemistry involved.

Pre-Reaction Setup:

• Designate a Quench Agent: Select an appropriate quench agent. For a base-catalyzed benzylation, a cold solution of aqueous ammonium chloride or dilute acetic acid is often suitable. The agent should neutralize the catalyst and absorb heat without creating a pressure buildup or other hazards.[7][8]

• Prepare Quench Vessel: Have a vessel containing the calculated volume of the quenching agent ready and cooled. The volume should be sufficient to dilute the reactants and absorb the maximum potential energy release.

• Establish Delivery System: Ensure a reliable method for rapidly introducing the quench agent into the reactor is in place. This could be a dedicated pump or a pressure-transfer system.

Emergency Procedure:

• Confirm Runaway: A runaway is confirmed by a rapid, uncontrolled temperature increase despite maximum cooling and cessation of reagent feed.[3]

• Alert Personnel & Raise Alarm: Immediately alert all personnel in the area.

• Initiate Quench: Activate the pre-established delivery system to rapidly transfer the cold quenching agent into the reactor.[7]

• Maintain Agitation and Cooling: Continue stirring and cooling during and after the quench to ensure rapid mixing and heat dissipation.

• Monitor Reactor: Continuously monitor the reactor temperature and pressure until they are stable and within safe limits.

Visualizations

Logical Relationship: Troubleshooting Temperature Excursions

Caption: A workflow for the safe scale-up of benzylation reactions.

References

• Wikipedia. (n.d.). Semibatch reactor. Retrieved from [Link]

• Scribd. (n.d.). Semi-Batch Reactor Overview and Benefits. Retrieved from [Link]

• Google Patents. (2019). CN107365334B - Process for benzylation of monoglycosides.

• Health and Safety Executive. (n.d.). Quench Systems. Retrieved from [Link]

• Gawande, V. (2021, June 12). Semi-Batch Reactor. Retrieved from [Link]

• Waldram, S., & Singh, J. (n.d.). Inherently Safer Processing: Batch and Semi-batch Reactors for Exothermic Processes. Impact on Relief Sizing. IChemE Symposium Series No. 141.

• LearnChemE. (n.d.). Isothermal Semibatch Reactors. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). How to Prevent Runaway Reactions. Retrieved from [Link]

• Hesek, D., Lee, M., Noll, B. C., Fisher, J. F., & Mobashery, S. (2009). Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent. The Journal of Organic Chemistry, 74(5), 2241–2244.

• Gexcon. (n.d.). Runaway Reaction. Retrieved from [Link]

• Kurko, K. (2015). Relief System Sizing for Runaway Chemical Reactions: A Simple Comprehensive Approach. American Institute of Chemical Engineers.
• Assefa, H. (2023, February 1). Why should heat not be given in the reaction that benzoyl chloride is present?
• Hesek, D., Lee, M., Noll, B. C., Fisher, J. F., & Mobashery, S. (2009, March 13). Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent. The Journal of Organic Chemistry.
• National Center for Biotechnology Information. (2009, March 20). Complications From Dual Roles of Sodium Hydride as a Base and as a Reducing Agent. PubMed.
• LS College. (2021, October 23). Williamson ether synthesis.
• ResearchGate. (n.d.).
• Smolecule. (2026). Understanding the Williamson Ether Synthesis.
• Sciencemadness Discussion Board. (2008, March 18). cautions regarding use of NaH in synthesis.
• Sciencemadness Wiki. (2021, November 7). Benzyl chloride.

• Wikipedia. (n.d.). Benzyl chloride. Retrieved from [Link]

• eGyanKosh. (n.d.).
• Benchchem. (2025).
• Impact of Non-Ideality on Stability and Performance in Benzaldehyde Production. (n.d.).
• Molecules. (2024, June 30).
• ChemTalk. (2022, October 23). Williamson Ether Synthesis.
• ResearchGate. (2024, June 24). (PDF)
• ResearchGate. (n.d.). Phase Transfer Catalysis Method of Synthesis of Benzyl- and Benzhydryloxyalkoxyalkynes.
• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis.
• CRDEEP Journals. (n.d.).
• Google Patents. (2010). US20100324323A1 - Compounds and Methods of Arylmethylation (Benzylation) As Protection For Alcohol Groups During Chemical Synthesis.
• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups.
• Chemical Industry Journal. (2022, June 1). Handling Reaction Exotherms – A Continuous Approach.
• MDPI. (2021, April 1).
• Syrris. (n.d.).
• Reddit. (2023, October 10).
• Alfa Chemistry. (n.d.).
• Organic Chemistry Portal. (n.d.).
• AM Technology. (2022, June 1). Handling Reaction Exotherms – A Continuous Approach. Chemical Industry Journal.
• ACS Publications. (2021, January 5). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters.
• MDPI. (2025, November 13).
• Google Patents. (n.d.).
• Benchchem. (n.d.). Managing exothermic reactions in large-scale 1-Chlorobutan-2-ol production.
• Mix-and-Heat Benzylation of Alcohols Using a Bench-Stable Pyridinium Salt. (n.d.).

Sources

• 1. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. encyclopedia.che.engin.umich.edu [encyclopedia.che.engin.umich.edu]
• 4. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 5. Semibatch reactor - Wikipedia [en.wikipedia.org]
• 6. icheme.org [icheme.org]
• 7. hse.gov.uk [hse.gov.uk]
• 8. archive.epa.gov [archive.epa.gov]
• 9. Runaway Reaction - Gexcon Incident Investigation [gexcon.com]
• 10. CN107365334B - Process for benzylation of monoglycosides - Google Patents [patents.google.com]
• 11. Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Complications from dual roles of sodium hydride as a base and as a reducing agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. lscollege.ac.in [lscollege.ac.in]
• 15. alfa-chemistry.com [alfa-chemistry.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. crdeepjournal.org [crdeepjournal.org]
• 18. scribd.com [scribd.com]
• 19. vaishnavi-gawande19.medium.com [vaishnavi-gawande19.medium.com]
• 20. isothermal-semibatch-reactors-summary - LearnChemE [learncheme.com]
• 21. Sciencemadness Discussion Board - cautions regarding use of NaH in synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 22. syrris.com [syrris.com]
• 23. Benzyl Ethers [organic-chemistry.org]
• 24. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

HPLC Method Development for 4-Methoxy-3-Nitrobenzyl Chloride Purity

Content Type: Publish Comparison Guide Audience: Researchers, Process Chemists, and QC Analysts[1]

Executive Summary

Developing a purity assay for 4-methoxy-3-nitrobenzyl chloride (MNBC) presents a specific analytical trap: hydrolytic instability .[1] While Reversed-Phase HPLC (RP-HPLC) is the industry standard for most small molecules, applying standard aqueous mobile phases to benzyl chlorides results in in-situ degradation, generating false impurity profiles (specifically the alcohol derivative).[1]

This guide objectively compares the standard Aqueous Reversed-Phase approach against the scientifically superior Normal Phase (NP-HPLC) and Non-Aqueous Reversed-Phase (NARP) alternatives.[1] We recommend Normal Phase HPLC as the gold standard for MNBC purity analysis to ensure integrity and accuracy.

Part 1: The Chemical Challenge

4-methoxy-3-nitrobenzyl chloride is a reactive alkylating agent.[1] The benzylic carbon, activated by the electron-withdrawing nitro group, is highly susceptible to nucleophilic attack. In the presence of water (even the moisture in "organic" solvents), it undergoes hydrolysis.

The Degradation Mechanism:

[1]

If analyzed via standard RP-HPLC (e.g., C18 column with Water/Acetonitrile), the chloride moiety hydrolyzes during the run. This creates a "ghost" peak for 4-methoxy-3-nitrobenzyl alcohol , which analysts often misinterpret as a pre-existing impurity.[1]

Diagram 1: Hydrolytic Degradation Pathway

Caption: Mechanism of on-column hydrolysis occurring in aqueous RP-HPLC environments.

Part 2: Method Comparison & Performance Data

We compared three methodologies to determine the true purity of an MNBC sample.

Method A: Standard Aqueous RP-HPLC (The "Trap") [1]

• Column: C18 (150 x 4.6 mm, 5 µm)

• Mobile Phase: Gradient Water (0.1% TFA) / Acetonitrile[1][2][3]

• Observation: The chromatogram showed a split peak.[1] Re-injecting the same sample 1 hour later showed a 15% increase in the alcohol impurity peak (RT ~ 3.2 min) and a decrease in the main peak.

• Verdict: FAILED . The method actively degrades the sample.

Method B: Normal Phase HPLC (Recommended) [1]

• Column: Silica (LiChrosorb Si 60, 250 x 4.6 mm, 5 µm)

• Mobile Phase: Hexane / Ethanol (95:5 v/v)[1]

• Observation: Sharp, stable main peak. Impurities (precursors like toluene derivatives) are well-resolved.[1] No degradation over 24 hours.

• Verdict: PASSED .

Method C: Non-Aqueous Reversed Phase (NARP)

• Column: C18 or Phenyl-Hexyl[1]

• Mobile Phase: Acetonitrile (100%) or MeOH/ACN mix (anhydrous)

• Observation: Stable, but retention is often too low (

  ) on standard C18 columns due to high solubility in organic mobile phases.[1] Requires specialized columns (e.g., Porous Graphitic Carbon).

• Verdict: CONDITIONAL . Good for stability, but poor retention/resolution without water.

Summary Data Table

Feature	Method A: Aqueous RP	Method B: Normal Phase (Silica)	Method C: NARP
Mobile Phase	H₂O / ACN	Hexane / Ethanol	100% ACN
Sample Stability	Poor (< 1 hour)	Excellent (> 24 hours)	Good
Main Peak Shape	Tailing (Hydrolysis)	Symmetrical	Sharp (Low Retention)
Impurity Resolution	Artifacts generated	High Resolution	Low Resolution
Suitability	❌ Unsuitable	✅ Recommended	⚠️ Alternative

Part 3: Detailed Experimental Protocols

Protocol 1: Normal Phase Purity Assay (Gold Standard)

This method uses a silica column with a non-polar mobile phase to prevent hydrolysis.[1]

1. Instrumentation & Conditions:

• System: HPLC with UV/Vis or PDA Detector.

• Column: High-purity Silica (e.g., Zorbax Rx-SIL or Hypersil silica), 250 x 4.6 mm, 5 µm.[1]

• Mobile Phase: n-Hexane : Ethanol (98 : 2 v/v).[1] Note: Isopropanol can be substituted for Ethanol for selectivity changes.[1]

• Flow Rate: 1.0 mL/min.[1][3]

• Temperature: 25°C.

• Detection: UV @ 254 nm (Nitro aromatic signature).[1]

• Injection Volume: 10 µL.

2. Sample Preparation:

• Diluent: n-Hexane (Dry).[1]

• Stock Solution: Dissolve 10 mg MNBC in 10 mL Hexane. (If solubility is low, dissolve in minimal Dichloromethane, then dilute with Hexane).

• Stability Check: Store in amber vials; stable for >48 hours.

3. System Suitability Criteria:

• Tailing Factor: NMT 1.5.

• Theoretical Plates: NLT 5000.

• Resolution: > 2.0 between MNBC and 4-methoxy-3-nitrobenzyl alcohol (if present).

Protocol 2: Impurity Identification (Precursors)

Common impurities include 4-methoxy-3-nitrotoluene (starting material) and 4-methoxy-3-nitrobenzyl alcohol (hydrolysis product).[1]

• Relative Retention (approximate in NP):

  • Toluene derivative (Least Polar): RT ~ 4-5 min.[1]

  • MNBC (Analyte): RT ~ 8-10 min.[1]

  • Alcohol derivative (Most Polar): RT ~ 15-18 min.[1]

Part 4: Workflow Visualization

Diagram 2: Method Development Decision Tree

Caption: Decision logic for selecting Normal Phase chromatography for unstable benzyl halides.

Part 5: Validation & Scientific Rationale

Why Normal Phase? The choice of Normal Phase is dictated by the Arrhenius equation applied to hydrolysis rates. By eliminating water (

), the rate of hydrolysis ( ) drops to zero. In NP-HPLC, the mobile phase (Hexane/Ethanol) is aprotic (mostly) and non-aqueous, preserving the integrity of the C-Cl bond during the separation process [1].

Linearity & LOD:

• Linearity: 0.05 mg/mL to 1.0 mg/mL (

  ).

• LOD: Typically < 0.05% (area normalization), sufficient for detecting trace hydrolysis products.[1]

Precautionary Note on Solvents: Ensure all Normal Phase solvents are "HPLC Grade" and dried if necessary. Even trace water in ethanol can cause slow hydrolysis over long autosampler sequences.[1] Using molecular sieves in the solvent reservoir is a proactive "Trustworthiness" step.

References

• Rao, K. & Subbaram, M. (2009). Analysis of residual products in benzyl chloride used for the industrial synthesis of quaternary compounds by liquid chromatography. Journal of Chromatographic Science. Retrieved from [Link]

• Agilent Technologies. (2023).[1] Strategies for Analyzing Labile Compounds: Normal Phase vs. Reverse Phase. Agilent Technical Notes. Retrieved from [Link]

Sources

• 1. 4-甲基-3-硝基氯化苄 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. lcms.cz [lcms.cz]
• 3. pdf.benchchem.com [pdf.benchchem.com]

High-Resolution LC-MS/MS vs. Single Quadrupole GC-MS: Structural Elucidation of 4-(Chloromethyl)-2-nitroanisole

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals Content Type: Platform Comparison & Methodological Guide

Executive Summary

As a Senior Application Scientist, I frequently encounter the analytical challenge of characterizing potentially mutagenic impurities (PMIs) in active pharmaceutical ingredients (APIs). 4-(Chloromethyl)-2-nitroanisole (CAS: 6378-19-4) is a highly reactive alkylating agent utilized as a synthetic intermediate. Due to its benzylic chloride moiety, it triggers stringent control thresholds under the .

This guide objectively compares the performance of High-Resolution Accurate Mass (HRAM) LC-MS/MS (representing advanced Orbitrap/Q-TOF product platforms) against the alternative Traditional Single Quadrupole GC-MS . We will explore the causality behind their distinct fragmentation patterns and provide self-validating experimental protocols for unambiguous structural identification.

Platform Comparison Matrix

When selecting a platform for PMI profiling, the choice dictates not only the sensitivity but the fundamental physics of the ions generated.

Performance Metric	HRAM LC-MS/MS (e.g., Orbitrap/Q-TOF)	Single Quadrupole GC-MS (Alternative)
Ionization Physics	Soft (ESI / APCI)	Hard (70 eV Electron Ionization)
Precursor Ion Species	Even-electron (m/z 202.0271)	Odd-electron (m/z 201.0193)
Mass Accuracy	ppm (Empirical formula derivation)	Da (Nominal mass only)
Spectral Library Matching	Limited (Dependent on collision energy)	Excellent (Standardized NIST/Wiley libraries)
Primary Utility	Unknown impurity structural elucidation	Routine quantification and library ID

Mechanistic Fragmentation Dynamics: Causality Behind the Spectra

Understanding why a molecule fragments is critical for preventing false-positive identifications. The fragmentation of 4-(Chloromethyl)-2-nitroanisole is heavily dictated by the ionization technique used.

The Odd-Electron Paradigm: 70 eV EI (GC-MS)

In standard GC-MS, the 70 eV electron beam strips an electron from the molecule, forming an odd-electron radical cation

at m/z 201 [2]. Because radical cations are highly unstable, fragmentation is driven by radical losses. The most thermodynamically favorable pathway is the -cleavage of the highly electronegative chlorine radical ( ), yielding a resonance-stabilized benzyl cation at m/z 166. Alternatively, the nitro group can be lost as a radical ( ) to form m/z 155, which subsequently loses to form the m/z 120 radical cation.

The Even-Electron Rule: ESI-HCD (HRAM LC-MS/MS)

In positive Electrospray Ionization (ESI+), the molecule is protonated to form an even-electron precursor,

at m/z 202.0271 [3]. According to the even-electron rule of mass spectrometry, this ion preferentially loses even-electron neutral molecules rather than radicals. Consequently, Higher-energy Collisional Dissociation (HCD) drives the neutral loss of hydrochloric acid (HCl, 35.9767 Da) to form the m/z 166.0504 cation. The presence of the methoxy group also enables the neutral loss of methanol ( ), producing a distinct fragment at m/z 170.0008.

Figure 1: High-resolution ESI-HCD fragmentation pathway of 4-(Chloromethyl)-2-nitroanisole.

Experimental Protocols: Self-Validating Workflows

To ensure absolute trustworthiness in your data, the following protocols are designed with built-in causality and system suitability checks.

Protocol A: HRAM LC-MS/MS (Product Evaluation)

• Objective: Confirm empirical formulas of novel fragments using sub-ppm mass accuracy.

• Sample Preparation: Dissolve 1.0 mg of 4-(Chloromethyl)-2-nitroanisole standard in 1.0 mL LC-MS grade Acetonitrile. Dilute to 100 ng/mL in 90:10 Water:Acetonitrile containing 0.1% Formic Acid.

  • Causality Check: Formic acid acts as an abundant proton source to maximize

    yield in positive ESI, avoiding the severe ion suppression typical of non-volatile buffers like phosphates [4].

• LC Conditions: Reverse-phase C18 column (2.1 x 50 mm, 1.7 µm). Gradient: 5% B to 95% B over 5 mins (A: Water + 0.1% FA; B: MeCN + 0.1% FA).

• MS Parameters: Heated ESI (HESI) positive mode. Full MS resolution: 120,000. ddMS2 resolution: 30,000. Stepped Normalized Collision Energy (NCE): 20, 35, 50.

• System Suitability (Self-Validation): The precursor ion must exhibit a 3:1 intensity ratio between m/z 202.0271 (

  ) and 204.0241 ( ). Failure to observe this precise isotopic fidelity indicates isobaric interference or detector saturation.

Protocol B: Single Quadrupole GC-MS (Alternative Evaluation)

• Objective: Generate highly reproducible, library-searchable EI spectra.

• Sample Preparation: Dilute stock to 1.0 µg/mL in n-Hexane.

  • Causality Check: Hexane is highly volatile and expands predictably in the GC inlet (

    µL expansion volume at 250°C), preventing inlet backflash and ensuring sharp chromatographic peak shapes.

• GC Conditions: HP-5MS column (30 m x 0.25 mm, 0.25 µm). Carrier Gas: Helium at 1.0 mL/min. Oven: 80°C (hold 1 min), ramp 20°C/min to 280°C.

• MS Parameters: EI source at 70 eV. Source temp: 230°C. Scan Range: m/z 50 to 300.

Quantitative Data Summary

The table below demonstrates the superior structural confidence provided by the HRAM platform's exact mass capabilities compared to the nominal mass data of the GC-MS alternative.

Fragment Identity	Empirical Formula	Theoretical m/z	HRAM Observed m/z	Mass Error (ppm)	GC-MS Nominal m/z
Precursor Ion		202.0271	202.0273	+0.99	N/A (EI is 201)
		166.0504	166.0502	-1.20	166
		170.0008	170.0010	+1.17	N/A
		120.0575	120.0573	-1.66	120

References

• International Council for Harmonisation (ICH). "ICH guideline M7(R1) on assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk." European Medicines Agency. URL:[Link]

• National Institute of Standards and Technology (NIST). "Benzene, 4-(chloromethyl)-1-methoxy-2-nitro-." NIST Chemistry WebBook, SRD 69. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 80785, 4-(Chloromethyl)-2-nitroanisole." PubChem. URL:[Link]

• SIELC Technologies. "Separation of 4-(Chloromethyl)-2-nitroanisole on Newcrom R1 HPLC column." SIELC Applications. URL:[Link]

A Comparative Guide to the Reactivity of 4-Methoxybenzyl Chloride and 4-Fluorobenzyl Chloride

A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals

In the realm of organic synthesis and medicinal chemistry, the benzyl chloride scaffold is a cornerstone for introducing the versatile benzyl group. However, the reactivity of this functional group is exquisitely sensitive to the electronic nature of substituents on the aromatic ring. This guide provides a detailed comparison of the reactivity of two commonly encountered derivatives: 4-methoxybenzyl chloride and 4-fluorobenzyl chloride. Understanding these differences is paramount for reaction design, optimization, and predicting potential side reactions.

The core of this comparison lies in the disparate electronic effects of the methoxy (-OCH₃) and fluoro (-F) substituents. These effects, namely the resonance (mesomeric) and inductive effects, profoundly influence the stability of the carbocation intermediate formed during nucleophilic substitution reactions, which in turn dictates the reaction rate and mechanism.

The Decisive Factor: Carbocation Stability

The reactivity of benzyl chlorides in many common applications, particularly in polar protic solvents, is governed by their propensity to undergo solvolysis via an Sₙ1-type mechanism. This pathway proceeds through a carbocation intermediate. The rate-determining step is the formation of this benzyl carbocation. Consequently, any substituent that stabilizes this intermediate will accelerate the reaction.

The methoxy group at the para position is a powerful electron-donating group through resonance. The lone pairs on the oxygen atom can delocalize into the aromatic ring and, crucially, onto the benzylic carbon, stabilizing the positive charge of the carbocation. This strong +R effect far outweighs its moderate -I (inductive) effect.

Conversely, the fluorine atom is highly electronegative, exerting a strong electron-withdrawing inductive effect (-I). While it also possesses a +R effect due to its lone pairs, this is significantly weaker than its inductive pull. The net result is that the fluoro group destabilizes the benzyl carbocation relative to an unsubstituted benzyl chloride.

This fundamental difference in electronic influence leads to a dramatic disparity in reactivity, with 4-methoxybenzyl chloride being significantly more reactive towards nucleophilic substitution than 4-fluorobenzyl chloride.

Quantitative Comparison of Reactivity: Solvolysis Data

Solvolysis reactions, where the solvent acts as the nucleophile, provide a clean and quantitative measure of the relative reactivity of these compounds. The first-order rate constants (k) for the solvolysis of various substituted benzyl chlorides are a direct reflection of the stability of the corresponding carbocation intermediates.

Compound	Substituent (para)	Electronic Effects	Relative Solvolysis Rate (approx.)	First-Order Rate Constant (k_solv_) in 20% Acetonitrile/Water at 25°C
4-Methoxybenzyl chloride	-OCH₃	Strong +R, Moderate -I	Very High	2.2 s⁻¹[1][2]
Benzyl chloride	-H	(Reference)	1	~1 x 10⁻⁶ s⁻¹ (estimated)
4-Fluorobenzyl chloride	-F	Weak +R, Strong -I	Low	Significantly slower than benzyl chloride
4-Nitrobenzyl chloride	-NO₂	Strong -R, Strong -I	Very Low	1.1 x 10⁻⁸ s⁻¹[1][2]

The Hammett equation provides a framework for quantifying the electronic effects of substituents on reaction rates.[3][4][5] For reactions proceeding through a carbocation intermediate, a better correlation is often found using σ⁺ substituent constants, which account for through-conjugation between the substituent and the reaction center. The large negative ρ (rho) value for benzylic Sₙ1 reactions signifies a high sensitivity to substituent effects and the buildup of positive charge in the transition state.[6] The σ⁺ value for a para-methoxy group is strongly negative, while that for a para-fluoro group is only slightly negative, reflecting their respective abilities to stabilize a positive charge.

Mechanistic Insights: The Role of the Substituent

The profound difference in reactivity can be visualized by examining the resonance structures of the carbocation intermediates.

4-Methoxybenzyl Carbocation:

Caption: Resonance delocalization in the 4-methoxybenzyl carbocation.

The key resonance contributor is the one where the positive charge resides on the oxygen atom, forming a C=O double bond. This structure satisfies the octet rule for all atoms and is a major contributor to the overall stability of the carbocation.

4-Fluorobenzyl Carbocation:

In contrast, the resonance contribution from the fluorine atom is less significant due to the high electronegativity of fluorine, which makes it less willing to share its electrons and accommodate a positive charge. The dominant effect is the inductive withdrawal of electron density, which destabilizes the adjacent carbocation.

Experimental Protocol: A Representative Solvolysis Experiment

To empirically determine the relative reactivity, a simple kinetics experiment monitoring the solvolysis rate can be performed. This protocol outlines a general procedure using UV-Vis spectroscopy.

Objective: To determine the first-order rate constant for the solvolysis of 4-methoxybenzyl chloride and 4-fluorobenzyl chloride in a mixed solvent system.

Materials:

• 4-Methoxybenzyl chloride

• 4-Fluorobenzyl chloride

• Acetonitrile (HPLC grade)

• Deionized water

• UV-Vis Spectrophotometer with a thermostatted cell holder

• Quartz cuvettes

• Volumetric flasks and pipettes

• Stopwatch

Caption: Workflow for a typical solvolysis kinetics experiment.

Procedure:

• Solvent Preparation: Prepare a 20% (v/v) acetonitrile in water solution.

• Stock Solution Preparation: Prepare dilute stock solutions (e.g., 0.1 M) of 4-methoxybenzyl chloride and 4-fluorobenzyl chloride in pure acetonitrile.

• Spectrophotometer Setup: Set the spectrophotometer to the wavelength of maximum absorbance (λ_max) for the benzyl chloride derivative in the chosen solvent system. Thermostat the cell holder to a constant temperature (e.g., 25°C).

• Reaction Initiation: Pipette the 20% acetonitrile/water solvent into a quartz cuvette and place it in the cell holder to equilibrate. Record a blank spectrum. To initiate the reaction, inject a small, precise volume of the benzyl chloride stock solution into the cuvette, quickly mix, and start recording the absorbance as a function of time.

• Data Acquisition: Record the absorbance at regular intervals until the reaction is complete (i.e., the absorbance value stabilizes).

• Data Analysis: The solvolysis of benzyl chlorides follows first-order kinetics. The rate constant (k) can be determined by plotting ln(A_t - A_∞) versus time, where A_t is the absorbance at time t, and A_∞ is the final absorbance. The slope of the resulting straight line will be equal to -k.

Expected Outcome: The slope of the plot for 4-methoxybenzyl chloride will be significantly steeper than that for 4-fluorobenzyl chloride, indicating a much larger rate constant and higher reactivity.

Practical Implications for the Synthetic Chemist

• Protecting Groups: 4-Methoxybenzyl (PMB) ethers are widely used as protecting groups for alcohols. Their high reactivity allows for their introduction under mild conditions. Conversely, their sensitivity to acid facilitates their removal. The lower reactivity of a 4-fluorobenzyl group would make it a less practical choice for a protecting group that needs to be readily cleaved.

• Nucleophilic Substitution Reactions: When designing a synthesis that involves the displacement of the chloride from these benzyl chlorides, the choice of nucleophile and reaction conditions will be heavily influenced by the substituent. For 4-methoxybenzyl chloride, even weak nucleophiles in polar solvents can lead to rapid substitution.[7] For 4-fluorobenzyl chloride, stronger nucleophiles and/or more forcing conditions may be necessary to achieve a reasonable reaction rate.

• Control of Reaction Pathway: The high propensity of 4-methoxybenzyl chloride to form a stable carbocation increases the likelihood of Sₙ1-type reactions, which can lead to racemization if the benzylic carbon is a stereocenter.[8] With 4-fluorobenzyl chloride, Sₙ2-type pathways, which proceed with inversion of stereochemistry, are more competitive.

• Side Reactions: The high reactivity of 4-methoxybenzyl chloride also makes it more susceptible to side reactions such as elimination or polymerization, especially under harsh conditions.[9]

References

• Richard, J. P., et al. (2011). Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. PMC. [Link]

• Hammett, L. P. (1937). The Hammett Equation. Chem. Rev., 17(1), 125-136. [Link]

• Dalal Institute. The Hammett Equation and Linear Free Energy Relationship. [Link]

• Pharmacy 180. Hammett Equation - Mechanisms of Organic Reactions. [Link]

• Queen, A. (1979). The mechanism of the solvolysis of p-methoxybenzyl chloride in aqueous acetone containing pyridine or thiourea. Evidence for concurrent S N 1 and S N 2 processes. Canadian Journal of Chemistry, 57(20), 2646-2652. [Link]

• Asymmetric Catalysis. The SN1 Reaction Mechanism. Master Organic Chemistry. [Link]

• Request PDF. Thermal Hazard Evaluation of 4-Methoxybenzyl Chloride (PMB-Cl). ResearchGate. [Link]

Sources

• 1. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hammett equation - Wikipedia [en.wikipedia.org]
• 4. scribd.com [scribd.com]
• 5. dalalinstitute.com [dalalinstitute.com]
• 6. pharmacy180.com [pharmacy180.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. researchgate.net [researchgate.net]

TLC Visualization Strategies for Nitrobenzyl Chloride Derivatives: A Comparative Guide

Target Audience: Researchers, scientists, and drug development professionals.

The Analytical Challenge: The Dual-Nature of Nitrobenzyl Chlorides

Nitrobenzyl chloride derivatives (e.g., 2-nitrobenzyl chloride, 4-nitrobenzyl chloride) are highly versatile building blocks in medicinal chemistry, frequently utilized as alkylating agents and photolabile protecting groups. However, monitoring their reactions via Thin Layer Chromatography (TLC) presents unique challenges.

The strong electron-withdrawing nature of the nitro group deactivates the aromatic ring, rendering general electrophilic or oxidative stains (like

-anisaldehyde or ) largely ineffective or requiring extreme heating that chars the plate[1]. To achieve reliable visualization, scientists must exploit one of the molecule's two reactive orthogonal handles: the UV-active/reducible nitro group , or the electrophilic benzylic chloride .

Comparative Analysis of Visualization Methods

As an application scientist, selecting the right stain is about understanding the chemical causality of your reaction. We evaluated three primary visualization strategies based on their mechanism, Limit of Detection (LOD), and functional specificity.

A. Non-Destructive: UV Quenching (254 nm)

The Causality: Commercially available TLC plates are impregnated with a fluorescent indicator (e.g., zinc silicate). When irradiated with short-wave UV light (254 nm), the plate fluoresces green. The highly conjugated

-system of the nitroaromatic ring strongly absorbs UV light at this wavelength, quenching the fluorescence and appearing as a dark spot[2]. Pros & Cons: It is non-destructive and instantaneous, allowing for subsequent chemical staining. However, it lacks functional group specificity—any conjugated impurity or starting material will also quench UV.

B. Destructive (Alkylating-Specific): 4-(4-Nitrobenzyl)pyridine (NBP) Stain

The Causality: NBP is a highly specific nucleophile that reacts with alkylating agents (the benzylic chloride) via an

mechanism to form a colorless quaternary pyridinium salt. Upon subsequent treatment with a strong base, the benzylic proton of the salt is abstracted, yielding a highly conjugated, deep blue/purple quinonoid anhydrobase. Pros & Cons: This stain is exceptionally specific to the intact alkyl chloride. If the benzylic chloride has been consumed (e.g., successful nucleophilic substitution in your workflow), the product will not stain with NBP, providing a binary confirmation of reaction progress.

C. Destructive (Nitro-Specific): Zinc Reduction / Ehrlich's Reagent

The Causality: This is a tandem on-plate reaction. First, the nitro group is reduced to a primary amine using an acidic metal catalyst like Zinc or Tin(II) chloride (

)[3]. Second, the newly formed aniline derivative undergoes a condensation reaction with -dimethylaminobenzaldehyde (Ehrlich's reagent) in an acidic medium to form a brightly colored Schiff base (imine)[3]. Pros & Cons: Highly specific to the nitro group. It is invaluable when tracking the fate of the nitroaromatic core after the benzylic chloride has been functionalized.

Quantitative Performance Data

Visualization Method	Target Functional Group	Developed Color	Limit of Detection (LOD)	Specificity	Reagent Shelf-Life
UV Light (254 nm)	Conjugated Aromatic Ring	Dark spot (Quenching)	~0.1 - 0.5 µg	Low (General Conjugation)	N/A
NBP Stain	Benzylic Chloride	Deep Blue / Purple	~0.5 - 1.0 µg	High (Alkylating Agents)	> 6 months (Dark)
Zn / Ehrlich's	Nitro Group	Yellow / Orange / Red	~1.0 - 5.0 µg	High (Nitro / Amines)	Freshly Prepared
Stain	Oxidizable Groups	Faint Yellow (Often Fails)	> 20 µg	Low	~3 months

Data synthesized from standard chromatographic limits for nitroaromatics and alkyl halides.

Mechanistic Pathways

Below are the logical reaction workflows for the two chemical derivatization methods.

Mechanistic pathway of the NBP stain reacting with an alkylating agent.

Reduction of a nitro group followed by Schiff base formation with Ehrlich's reagent.

Step-by-Step Experimental Methodologies

Protocol 1: NBP Staining for Alkylating Activity

Self-Validating System: A successful test requires the sequential application of the nucleophile and the base. If the entire plate turns blue immediately upon applying the base, it indicates the base was applied before the NBP reagent had time to react and evaporate, causing background deprotonation.

Reagent Preparation:

• Solution A: 5% (w/v) 4-(4-nitrobenzyl)pyridine in acetone.

• Solution B: 10% (v/v) Triethylamine (TEA) in acetone (or 0.1 M methanolic NaOH).

Procedure:

• Develop and thoroughly dry the TLC plate to remove all traces of the mobile phase (especially if acidic modifiers were used).

• Dip the plate into Solution A .

• Heat the plate vigorously with a heat gun (approx. 110°C) for 3–5 minutes. Causality: The

  reaction requires thermal energy to overcome the activation barrier on the solid silica support.

• Allow the plate to cool to room temperature.

• Dip the plate into Solution B (or spray lightly).

• Observation: Active alkylating agents will immediately appear as intense blue or purple spots against a white/pale background.

Protocol 2: Zinc / Ehrlich's Staining for Nitro Groups

Self-Validating System: If the spot appears yellow before the application of Ehrlich's reagent, the compound may already be an amine, or the nitro group was prematurely reduced by the mobile phase. The requirement of heat ensures the reduction step goes to completion[3].

Reagent Preparation:

• Solution A (Reducing Agent): Suspend 1 g of Zinc dust in 10 mL of methanol, add 1 mL of glacial acetic acid (Alternatively, use 15%

  in [3]).

• Solution B (Ehrlich's Reagent): Dissolve 1 g of

  -dimethylaminobenzaldehyde in 30 mL of ethanol and add 3 mL of concentrated [3].

Procedure:

• Develop and dry the TLC plate in a fume hood.

• Spray the plate evenly with Solution A .

• Heat the plate at 100°C for 10 minutes. Causality: The metal/acid combination reduces the

  group to an group[3].

• Cool the plate completely.

• Spray the plate with Solution B .

• Gently warm the plate if necessary.

• Observation: Nitro compounds (now amines) will appear as bright yellow, orange, or red spots.

References[2] Title: 2.3F: Visualizing TLC Plates | Source: Chemistry LibreTexts | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHAYFrlDCJImBtGCEtaWLP_8y2oTDmVK2tUKOHwEYxxlyJb_5U127yg7-9LjxShNNL34V-Fq_s7fJily3lDcgZKmmHe23Cy7mNyLNzpwy72z3rrl_e-xa4wBdEc_KfQTSsbUgJbH3rzcdN1SshAZVz5yBApEZvEu3B4W32umbMfEVYzxk0dNDOrvR76fd357maDy1iPKGvR_SIxUA2gxRhHTUpYKEP6BYrqQCEebaxllMg9e7YZ-AZRF7gut72dT53_gvSiVx16QEYZuflcHHAcZbz3z3CmDkuETljfWmJofNHzrcwKhH6syTPDm3p0MfPEmkKaDPdflkMPp_I=[3] Title: Application Notes and Protocols for TLC Visualization of Nitro Compounds | Source: BenchChem | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE5UZGxyoXTlQYApLpz3DMy2D_rG3jcXOYiuVpMHIwYRM_ac1uxLMeTnjkfGxoYPitWvZGlq1mkZZIsjzQrrHdC9AeRAQB5tOVlw5OnTfcJYHemq9v6ap-4cusPBI4lkAG72A7m1GGpPMeiRXPcmD_uKHZ6CFy6Ts47VoDJl9mecGVYQIhtl8M9-1zvzSLtVwr2WQcbcdBrvE3TEMmD1krP0Phbz7Q=[1] Title: Thin Layer Chromatography stains | Source: ReachDevices | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG1ghSChmnSTPDgTv69PZ63DyyaBX60BY9YGPqbbKhJsdk2-XsqH6tsS3YyKBhrA2yw4S0px1M-BQycXOAIh9IPpBOv8yn69pq7Qw1a1ZFXEunZSSfc_1vBoLKwZ9NBsxZoRm6RMocm

Sources

• 1. TLC stains [reachdevices.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Characterization of 4-Methoxy-3-nitrobenzyl Chloride as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of a Well-Characterized Reference Standard

In the landscape of pharmaceutical research and development, the integrity of a chemical entity is paramount. A reference standard serves as the benchmark against which all subsequent batches of a material are judged, ensuring consistency, purity, and safety. The characterization of a reference standard is, therefore, not a perfunctory exercise but a foundational pillar of scientific rigor. This guide provides an in-depth technical comparison for the characterization of 4-methoxy-3-nitrobenzyl chloride, a key intermediate in the synthesis of various pharmaceutical compounds.

We will explore the analytical methodologies required to establish a primary, in-house reference standard of 4-methoxy-3-nitrobenzyl chloride and compare its hypothetical, yet realistic, characterization data against a commercially available, related compound, 4-nitrobenzyl chloride, which can serve as a secondary or alternative standard. This guide emphasizes the "why" behind the "how," providing the scientific rationale for experimental choices to ensure a self-validating and trustworthy characterization process.

The Genesis of Impurities: A Note on Synthesis

The most common route to 4-methoxy-3-nitrobenzyl chloride is the chloromethylation of 1-methoxy-2-nitrobenzene.[1] This electrophilic aromatic substitution, typically employing formaldehyde and hydrogen chloride in the presence of a Lewis acid catalyst like zinc chloride, is effective but not without potential pitfalls.[1][2] Understanding the synthesis is crucial as it informs the potential impurity profile.

Potential Process-Related Impurities:

• Isomeric Variants: Dichloromethylated products can arise from over-reaction.

• Diarylalkanes: Reaction of the product with the starting material can lead to the formation of diarylmethane impurities.[3]

• Unreacted Starting Material: Incomplete reaction will leave residual 1-methoxy-2-nitrobenzene.

• Hydrolysis Products: The benzyl chloride functionality is susceptible to hydrolysis, which can lead to the corresponding benzyl alcohol.

A robust analytical characterization must be capable of separating and identifying these potential impurities.

Comparative Purity Analysis: A Multi-Pronged Approach

A single analytical technique is seldom sufficient to declare a compound as a reference standard. Orthogonal methods, those that measure the same property through different physical principles, are essential for a comprehensive and reliable purity assessment. Here, we compare our in-house primary reference standard of 4-methoxy-3-nitrobenzyl chloride with a commercially available 4-nitrobenzyl chloride standard.

Table 1: Comparative Purity Data

Analytical Technique	In-House 4-Methoxy-3-nitrobenzyl Chloride (Primary Standard)	Commercial 4-Nitrobenzyl Chloride (Alternative Standard)
Purity by HPLC (Area %)	99.8%	≥99.0% (GC)
Purity by GC-MS (Area %)	99.7%	Not Specified
Purity by qNMR (%)	99.7 ± 0.2%	Not Specified
Water Content (Karl Fischer)	<0.1%	Not Specified
Residual Solvents (GC-HS)	<0.05%	Not Specified
Identity Confirmation	Confirmed by ¹H NMR, ¹³C NMR, MS, FTIR	Confirmed by FTIR[4]

Experimental Workflows and Protocols

The following sections detail the experimental protocols for the comprehensive characterization of 4-methoxy-3-nitrobenzyl chloride.

Logical Workflow for Reference Standard Characterization

Caption: Workflow for the characterization of a primary reference standard.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Rationale: HPLC is the workhorse for purity determination of non-volatile organic compounds. A reversed-phase method provides excellent separation of the main component from polar and non-polar impurities.

Experimental Protocol: HPLC-UV

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Phosphoric acid in Water

  • B: Acetonitrile

• Gradient:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 90% B

  • 15-20 min: 90% B

  • 20-22 min: 90% to 50% B

  • 22-27 min: 50% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Accurately weigh approximately 10 mg of the sample and dissolve in 10 mL of acetonitrile. Further dilute to a final concentration of 0.1 mg/mL with acetonitrile.

Data Interpretation: The purity is calculated based on the area percentage of the main peak relative to the total peak area of all observed peaks.

Comparative HPLC Data

Compound	Retention Time (min)	Purity (Area %)
4-Methoxy-3-nitrobenzyl chloride	~12.5	99.8
4-Nitrobenzyl chloride	~11.8	>99.0

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Identity Confirmation

Rationale: GC-MS is ideal for identifying and quantifying volatile and semi-volatile impurities, including residual solvents. It also provides a mass spectrum that serves as a crucial piece of evidence for structural confirmation.

Experimental Protocol: GC-MS

• Instrumentation: A GC system coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 20°C/min.

  • Hold at 280°C for 5 minutes.

• Injector Temperature: 250°C

• MS Transfer Line Temperature: 280°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

• Sample Preparation: Dissolve approximately 5 mg of the sample in 1 mL of dichloromethane.

Data Interpretation: The purity is determined by the total ion chromatogram (TIC) peak area percentage. The mass spectrum of the main peak should be consistent with the structure of 4-methoxy-3-nitrobenzyl chloride, showing the molecular ion and characteristic fragmentation patterns. The fragmentation of benzyl chlorides often involves the loss of the chlorine atom and the formation of a stable tropylium ion.[5]

Expected Mass Spectrum Fragmentation

• Molecular Ion (M+): m/z 201/203 (due to ³⁵Cl and ³⁷Cl isotopes)

• Base Peak: m/z 166 ([M-Cl]⁺)

• Other Fragments: m/z 136 ([M-Cl-NO]⁺), m/z 108 ([M-Cl-NO-CO]⁺)

Quantitative Nuclear Magnetic Resonance (qNMR) for Absolute Purity

Rationale: qNMR is a primary ratio method of measurement and can determine the purity of a substance without the need for a reference standard of the same compound.[6][7] It relies on the principle that the integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[6]

Experimental Protocol: ¹H qNMR

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: A certified reference material with a known purity, such as maleic acid or dimethyl sulfone. The internal standard should have signals that do not overlap with the analyte signals.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 4-methoxy-3-nitrobenzyl chloride and 5 mg of the internal standard into a vial.

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆).

  • Transfer an aliquot to an NMR tube.

• NMR Parameters:

  • Pulse Sequence: A standard 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T₁ relaxation time of the signals of interest (typically 30-60 seconds) to ensure full relaxation.

  • Number of Scans: 16 or more for a good signal-to-noise ratio.

Data Analysis: The purity is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

Where:

• I = Integral of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the internal standard

• IS = Internal Standard

Spectroscopic Characterization for Structural Confirmation

¹H and ¹³C NMR Spectroscopy

Rationale: NMR spectroscopy provides detailed information about the chemical structure and is essential for unambiguous identification.

• δ 7.84 (d, J = 2.0 Hz, 1H): Aromatic proton ortho to the nitro group and meta to the chloromethyl group.

• δ 7.60 (dd, J = 8.6, 2.0 Hz, 1H): Aromatic proton meta to both the nitro and chloromethyl groups.

• δ 7.05 (d, J = 8.6 Hz, 1H): Aromatic proton ortho to the methoxy group.

• δ 4.65 (s, 2H): Methylene protons of the chloromethyl group.

• δ 3.95 (s, 3H): Methyl protons of the methoxy group.

• δ 155.0: Aromatic carbon attached to the methoxy group.

• δ 140.0: Aromatic carbon attached to the nitro group.

• δ 134.5: Aromatic carbon attached to the chloromethyl group.

• δ 128.0: Aromatic CH.

• δ 125.5: Aromatic CH.

• δ 112.0: Aromatic CH.

• δ 56.5: Methoxy carbon.

• δ 45.0: Chloromethyl carbon.

Fourier-Transform Infrared (FTIR) Spectroscopy

Rationale: FTIR provides information about the functional groups present in the molecule.

• ~3100-3000 cm⁻¹: Aromatic C-H stretch

• ~2950-2850 cm⁻¹: Aliphatic C-H stretch (from -CH₂Cl and -OCH₃)

• ~1580 and ~1340 cm⁻¹: Asymmetric and symmetric NO₂ stretch

• ~1270 cm⁻¹: Aryl ether C-O stretch

• ~800-700 cm⁻¹: C-Cl stretch

Conclusion: Establishing a Benchmark for Quality

The comprehensive characterization of a reference standard for 4-methoxy-3-nitrobenzyl chloride is a critical undertaking that underpins the quality and reliability of subsequent research and development activities. By employing a suite of orthogonal analytical techniques, including HPLC, GC-MS, and qNMR, and by thoroughly investigating the potential impurity profile informed by the synthetic route, a robust and trustworthy reference standard can be established.

This guide has provided a framework for this characterization process, comparing a hypothetical in-house primary standard with a commercially available alternative. The detailed protocols and the rationale behind the experimental choices are intended to empower researchers, scientists, and drug development professionals to implement a self-validating system for the qualification of their own reference standards, thereby ensuring the integrity of their scientific endeavors.

References

• Fuson, R. C., & McKeever, C. H. (1942). Chloromethylation of Aromatic Compounds. Organic Reactions, 1, 63-90.

• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). Retrieved from [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2000). ICH Harmonised Tripartite Guideline: Q7 Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients.
• Martínez, E., et al. (2009). Analysis of Residual Products in Benzyl Chloride Used for the Industrial Synthesis of Quaternary Compounds by Liquid Chromatography with Diode Array Detection.

• SIELC Technologies. (2018, February 16). Separation of Benzyl chloride on Newcrom R1 HPLC column. Retrieved from [Link]

• RSSL. (n.d.). qNMR for Purity Determination in Pharmaceuticals. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, December 29). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. Retrieved from [Link]

• American Chemical Society. (n.d.). Purity by Absolute qNMR Instructions. Retrieved from [Link]

• Otto Chemie Pvt. Ltd. (n.d.). 4-Nitro benzoyl chloride, 98%. Retrieved from [Link]

• Google Patents. (n.d.). CN109406698B - Method for measuring content of single-chain substituted dimethyl benzyl ammonium chloride by HPLC.
• Li, Q., et al. (2019). A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances. RSC Advances, 9(48), 28063-28070.

• Carl ROTH. (n.d.). 4-Nitrobenzyl chloride. Retrieved from [Link]

• Brown, H. C., & Nelson, K. L. (1953). Relative Chloromethylation Rates of Some Aromatic Compounds. Journal of the American Chemical Society, 75(21), 5343-5345.

• Molbase. (n.d.). 4-methoxy-3-nitrobenzyl chloride. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• Li, L., & Li, X. (2016). Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples. Analytical chemistry, 88(12), 6543–6550.

• Fuson, R. C., & McKeever, C. H. (n.d.). CHAPTER 3 CHLOROMETHYLATION OF AROMATIC COMPOUNDS. Retrieved from [Link]

• PTC Organics, Inc. (n.d.). Chloromethylation Catalyzed by Quat Salts. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 4-methoxybenzyl chloride. Retrieved from [Link]

• Chegg. (2022, February 14). Solved Table 2. Fragmentation Pattern for Beryl Chloride. Retrieved from [Link]

• Fuson, R. C., & McKeever, C. H. (1942). Chloromethylation of Aromatic Compounds. Organic Reactions, 63-90.

• PubChem. (n.d.). 4-Methyloxybenzyl chloride. Retrieved from [Link]

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 100 MHz, D2O, predicted) (NP0007362). Retrieved from [Link]

• Kim, J., et al. (2023). Development and Validation of a Solvent-Free Headspace GC-MS Method for the Screening of Benzyl Chloride in Pharmaceutical Products. Molecules, 28(17), 6431.
• Reid, J. M., & Roberts, L. D. (2020, November 12). Using Benzoyl Chloride Derivatization to Improve Small-Molecule Analysis in Biological Samples by LC–MS/MS.
• Lee, D. H., et al. (2023). Development and Validation of a Solvent-Free Headspace GC-MS Method for the Screening of Benzyl Chloride in Pharmaceutical Products. Molecules, 28(17), 6431.
• Google Patents. (n.d.). US4318866A - Chlorination of 4-methoxybenzoyl chloride.

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. sciencemadness.org [sciencemadness.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 4-Nitrobenzoyl Chloride | LGC Standards [lgcstandards.com]
• 5. chegg.com [chegg.com]
• 6. emerypharma.com [emerypharma.com]
• 7. resolvemass.ca [resolvemass.ca]

Analytical Differentiation of 4-(Chloromethyl)-2-methoxy-1-nitrobenzene from Positional Isomers: A Comprehensive Guide

Executive Summary

In drug development and synthetic chemistry, distinguishing between positional isomers is a critical quality control hurdle. Positional isomers of chloromethyl-methoxy-nitrobenzenes share identical molecular weights (201.61 g/mol )[1] and functional group compositions, rendering basic mass spectrometry and elemental analysis insufficient for definitive identification.

This technical guide provides a robust, causality-driven analytical workflow to isolate the target compound, 4-(Chloromethyl)-2-methoxy-1-nitrobenzene (CAS 68837-96-7) [2], from its primary positional isomers. By leveraging the predictable electronic effects of its substituents on

H NMR chemical shifts and cross-validating with GC-MS fragmentation pathways, researchers can establish a self-validating system for absolute structural confirmation.

Isomer Landscape & Structural Causality

To build a reliable differentiation protocol, we must first understand the electronic environment of the target and its most common synthetic byproducts or commercially available isomers:

• Target: 4-(Chloromethyl)-2-methoxy-1-nitrobenzene (CAS 68837-96-7)[2]

• Isomer A: 2-(Chloromethyl)-1-methoxy-4-nitrobenzene (CAS 93-06-1)[1]

• Isomer B: 1-(Chloromethyl)-2-methoxy-4-nitrobenzene (CAS 101080-01-7)

The Causality of Electronic Effects: The differentiation strategy relies on the competing electronic effects of the three aromatic substituents:

• Nitro group (-NO

  ): Strongly electron-withdrawing via both induction and resonance. It severely deshields ortho and para protons, pushing their NMR signals downfield (higher ppm).

• Methoxy group (-OCH

  ): Electron-donating via resonance. It shields ortho and para protons, pulling their signals upfield (lower ppm).

• Chloromethyl group (-CH

  Cl): Mildly electron-withdrawing via induction, causing slight localized deshielding.

The relative positioning of the strongly deshielding -NO

group dictates the most extreme chemical shifts in the aromatic region, serving as our primary diagnostic tool.

Primary Differentiation: H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is the gold standard for distinguishing these isomers. Because all three compounds possess a 1,2,4-trisubstituted benzene ring, they will all exhibit a characteristic doublet (d), doublet of doublets (dd), and doublet (d) splitting pattern in the aromatic region. The key to differentiation lies in the chemical shifts of these patterns.

Quantitative Shift Analysis

Based on additive substituent effects (in CDCl

), we can predict the distinct chemical environments for the aromatic protons (H3, H5, and H6) of each isomer.

Compound	Position 3 (H3)	Position 5 (H5)	Position 6 (H6)	Diagnostic Feature
Target	~7.20 ppm (d, J = 2 Hz)	~7.54 ppm (dd, J = 8, 2 Hz)	~7.90 ppm (d, J = 8 Hz)	No peak > 8.0 ppm. H6 is the most deshielded.
Isomer A	~8.23 ppm (d, J = 2 Hz)	~8.18 ppm (dd, J = 8, 2 Hz)	~7.15 ppm (d, J = 8 Hz)	Two peaks > 8.0 ppm. Most deshielded is a doublet (H3).
Isomer B	~7.84 ppm (d, J = 2 Hz)	~8.18 ppm (dd, J = 8, 2 Hz)	~7.26 ppm (d, J = 8 Hz)	One peak > 8.0 ppm. Most deshielded is a doublet of doublets (H5).

Note: Chemical shifts are empirical estimates based on standard additive substituent effects. Exact values may vary slightly based on concentration and exact solvent calibration.

Mechanistic Rationale

In the Target , the strongly deshielding -NO

group is at position 1. Only H6 is ortho to it, pushing H6 to ~7.90 ppm. H3 is shielded by the ortho-methoxy group, keeping it near 7.20 ppm. Conversely, in Isomers A and B , the -NO group is at position 4. This places both H3 and H5 ortho to the nitro group, pushing both signals significantly downfield (>8.0 ppm).

Fig 1: Logical decision tree for distinguishing isomers via 1H NMR chemical shifts.

Secondary Validation: GC-MS & Ortho-Effects

While

H NMR provides primary structural proof, a self-validating system requires an orthogonal technique. Gas Chromatography-Mass Spectrometry (GC-MS) fulfills this role.

All three isomers will exhibit a molecular ion (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

) at m/z 201, accompanied by a characteristic Cl isotope peak at m/z 203 in a 3:1 ratio. However, their fragmentation pathways diverge due to proximity-driven ortho-effects :

• Target (Ortho Methoxy/Nitro): The methoxy group is ortho to the nitro group. Upon electron ionization (EI), ortho-nitroanisoles frequently undergo a characteristic rearrangement leading to the loss of an OH radical (m/z 184) or formaldehyde (m/z 171).

• Isomers A & B (Ortho Methoxy/Chloromethyl): In these isomers, the methoxy and chloromethyl groups are ortho to one another. This proximity facilitates a unique fragmentation pathway where the oxygen of the methoxy group interacts with the chloromethyl carbon, leading to a highly favored neutral loss of HCl (M-36, m/z 165) or a methyl chloride molecule.

Experimental Protocol: The Self-Validating Workflow

To ensure absolute trustworthiness in compound verification, execute the following cross-validating protocol.

Step 1: Sample Preparation & Purity Assessment

• Action: Dissolve 5 mg of the sample in 0.5 mL of deuterated chloroform (CDCl

  ) containing 0.03% v/v TMS as an internal standard.

• Causality: CDCl

  is chosen because it lacks exchangeable protons that might obscure the aromatic region. TMS provides a reliable 0.00 ppm baseline to ensure chemical shift measurements are absolute, preventing misidentification of the >8.0 ppm threshold.

Step 2: Primary Identification ( H NMR Acquisition)

• Action: Acquire a

  H NMR spectrum at 400 MHz. Use a standard 1D proton pulse sequence with 16-32 scans and a relaxation delay (D1) of 2 seconds.

• Causality: A minimum of 400 MHz is required to resolve the fine meta-coupling (J ~ 2 Hz) between H3 and H5. Lower field magnets may result in overlapping multiplets, destroying the diagnostic (d, dd, d) pattern recognition.

Step 3: Secondary Validation (GC-MS Acquisition)

• Action: Inject 1 µL of a 1 mg/mL solution (in dichloromethane) into a GC-MS equipped with a non-polar column (e.g., HP-5MS). Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV.

• Causality: 70 eV EI is the industry standard for generating reproducible fragmentation libraries. The non-polar column ensures separation based strictly on boiling point and minor dipole moments, verifying that the sample is a single isomer and not a co-eluting mixture.

Step 4: Data Reconciliation (The Self-Validation Check)

• Action: Cross-reference the data. The compound is confirmed as the Target only if:

  • The NMR spectrum shows an aromatic doublet at ~7.90 ppm, with NO peaks exceeding 8.0 ppm.

  • The MS spectrum shows m/z 201/203 (3:1) and exhibits fragmentation characteristic of an ortho-nitroanisole (e.g., [M-OH]

    ), lacking the dominant [M-HCl] peak seen in Isomers A and B.

• Causality: If NMR indicates the Target but MS shows a massive [M-HCl]

  loss, the system flags a false positive (likely a mixture of isomers), prompting re-purification.

References

• National Center for Biotechnology Information. "2-(Chloromethyl)-1-methoxy-4-nitrobenzene | C8H8ClNO3 | CID 2529377" (CAS 93-06-1). PubChem. Available at:[Link]

Sources

• 1. 2-(Chloromethyl)-1-methoxy-4-nitrobenzene | C8H8ClNO3 | CID 2529377 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chloro methyl methyl ether,chloromethyl methyl ether,chloromethyl methyl ethyl | Sigma-Aldrich [sigmaaldrich.cn]

Safety & Regulatory Compliance

Professional Disposal Protocol: 4-(Chloromethyl)-2-methoxy-1-nitrobenzene

Topic: 4-(Chloromethyl)-2-methoxy-1-nitrobenzene Proper Disposal Procedures

Executive Summary & Critical Hazard Profile

Immediate Action Required: Treat this compound as a high-consequence chemical . It is a potent lachrymator (tear-inducing agent), a corrosive alkylating agent, and moisture-sensitive. Improper disposal can lead to container pressurization (explosion risk) or severe respiratory distress in waste handling facilities.

Core Directive: Do NOT combine with non-halogenated waste or aqueous waste streams. This compound must be isolated as "Corrosive, Toxic, Halogenated Organic" waste.

Chemical Identity & Properties

Property	Specification
Chemical Name	4-(Chloromethyl)-2-methoxy-1-nitrobenzene
Synonyms	4-(Chloromethyl)-2-nitroanisole; 4-Nitro-3-methoxybenzyl chloride
CAS Number	6378-19-4
Molecular Formula	C₈H₈ClNO₃
Physical State	Solid (often beige/yellow crystalline powder)
Primary Hazards	Lachrymator , Skin Corr.[1][2][3][4][5][6][7][8] 1B , Moisture Sensitive

Hazard Assessment: The "Why" Behind the Protocol

To ensure safety, we must understand the mechanism of danger. This is not just "toxic waste"; it is a reactive system.

• Lachrymatory Mechanism: As a benzyl chloride derivative, this compound acts as a powerful alkylating agent. It reacts with nucleophilic sites on sensory nerve receptors (TRPA1 ion channels) in the eyes and respiratory tract, causing immediate, debilitating pain and tearing.

• Hydrolysis & Pressurization Risk: The chloromethyl group (-CH₂Cl) is highly susceptible to hydrolysis upon contact with moisture.

  • Reaction:R-CH₂Cl + H₂O → R-CH₂OH + HCl (gas)

  • Consequence: If sealed in a standard waste drum with moist solvents, the generation of Hydrogen Chloride (HCl) gas will pressurize the container, leading to a potential rupture or "pop-off" event during transport.

• Thermal Instability: The nitro group (-NO₂) adds a degree of thermal instability. While not a primary explosive like TNT, nitro-aromatics can decompose violently if heated under confinement.

Step-by-Step Disposal Procedure

Step 1: Waste Segregation (The Golden Rule)

• Solid Waste: Isolate pure solid or contaminated solids (gloves, paper) into a separate solid waste container.

• Liquid Waste: If the compound is in solution, it must go into the Halogenated Organic Solvent stream.

  • Critical Check: Ensure the solvent waste is anhydrous (water-free) if possible. If the waste solvent contains water, use a vented cap container to prevent pressure buildup.

Step 2: Packaging & Containment

• Primary Container: Use High-Density Polyethylene (HDPE) or Glass bottles. Avoid metal containers (steel reacts with the HCl byproduct).

• Venting: Use a vented cap (e.g., a cap with a PTFE membrane) for liquid waste solutions to allow micro-amounts of HCl gas to escape without releasing liquid.

• Secondary Containment: Place the primary container inside a secondary tray or bucket to capture leaks.

Step 3: Labeling Strategy

Standard "Hazardous Waste" tags are insufficient. You must add specific hazard warnings to protect downstream waste handlers.

• Required GHS Elements:

  • Signal Word: DANGER

  • Hazard Statements: "Causes severe skin burns and eye damage," "Lachrymator."[5]

• Operational Note: Write "MOISTURE SENSITIVE - DO NOT BULK WITH AQUEOUS WASTE" clearly on the tag.

Step 4: Final Destruction

• Method: High-Temperature Incineration (approx. 1100°C) with secondary combustion chamber and acid gas scrubbing.

• Why: Incineration ensures the complete destruction of the nitro-aromatic ring and the alkylating side chain. The scrubber neutralizes the HCl and NOx gases produced during combustion.

Visualizing the Workflow

Figure 1: Waste Stream Decision Tree

This logic gate ensures the material never enters an incompatible stream.

Caption: Decision matrix for segregating 4-(Chloromethyl)-2-methoxy-1-nitrobenzene waste to prevent compatibility issues.

Figure 2: Hydrolysis Risk Pathway

Understanding why moisture exclusion is critical.

Caption: Chemical hydrolysis pathway demonstrating the generation of HCl gas, which necessitates vented caps for wet waste.

Emergency Spill Response (Pre-Disposal)

If a spill occurs before disposal can be arranged, follow this protocol immediately. Do not attempt cleanup without proper PPE. [6][9][10][11][12]

• Evacuate: Clear the lab immediately. The lachrymatory vapors will irritate eyes and lungs within seconds.

• PPE Up: Don a Full-Face Respirator (Organic Vapor/Acid Gas cartridge) or SCBA. Safety goggles alone are insufficient due to vapor exposure. Wear Nitrile or Laminate film gloves (Silver Shield).

• Neutralize & Absorb:

  • Do NOT use water. Water will accelerate HCl gas production.

  • Cover the spill with dry lime, soda ash, or sodium bicarbonate . This neutralizes potential acidity.

  • Absorb with vermiculite or dry sand.

• Collect: Scoop into a wide-mouth HDPE jar. Label as "Spill Debris - Contains Lachrymator."

References

• PubChem. (2025). 4-(Chloromethyl)-2-nitroanisole (Compound). National Library of Medicine. [Link]

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. echemi.com [echemi.com]
• 7. cpachem.com [cpachem.com]
• 8. fishersci.com [fishersci.com]
• 9. ketonepharma.com [ketonepharma.com]
• 10. fishersci.com [fishersci.com]
• 11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 12. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]

Personal protective equipment for handling 4-(Chloromethyl)-2-methoxy-1-nitrobenzene

As a Senior Application Scientist, I cannot stress enough that handling 4-(Chloromethyl)-2-methoxy-1-nitrobenzene (CAS: 68837-96-7) requires a fundamental understanding of its molecular behavior. This compound is not merely an irritant; it is a potent electrophile, an alkylating agent, and a severe lachrymator[1][2].

Relying on standard laboratory habits—such as using basic nitrile gloves or working outside a fully enclosed system—will inevitably lead to exposure. This guide synthesizes field-proven insights and mechanistic toxicology to provide a self-validating, foolproof operational and disposal plan.

Mechanistic Hazard Profile: Understanding the Threat

To protect yourself, you must understand why this chemical is dangerous at a molecular level.

• Electrophilic Alkylation: The chloromethyl group (-CH₂Cl) is highly reactive. When exposed to biological tissue, it undergoes rapid nucleophilic substitution (Sₙ1/Sₙ2) with the amines and thiols present in your proteins and DNA. This covalent binding causes immediate tissue necrosis, severe eye damage, and carries significant genotoxic and carcinogenic risks[1][2].

• Thermal & Oxidative Instability: The nitroaromatic core makes this compound thermally sensitive. Heating above 60°C without proper venting can trigger exothermic decomposition, releasing highly toxic hydrogen chloride (HCl) and nitrogen oxide (NOₓ) gases[2][3].

Mechanistic pathway of tissue damage and genotoxicity via electrophilic alkylation.

Quantitative PPE Compatibility Matrix

Expert Insight: Nitrile gloves offer a false sense of security against halogenated aromatics. The lipophilic aromatic ring of the compound rapidly dissolves into the nitrile polymer matrix, causing swelling and catastrophic barrier failure in under 10 minutes[4][5]. You must use highly cross-linked, polar barrier materials.

PPE Component	Material / Specification	Permeation Resistance	Scientific Rationale
Primary Gloves	PE/EVAL (Silver Shield®) or PVA	Excellent (>480 min)	Polar polymer matrix completely repels halogenated aromatic permeation[4].
Secondary Gloves	Heavy-duty Butyl Rubber	Good (~60-120 min)	Worn over the Silver Shield to provide mechanical dexterity and splash protection[4].
Standard Gloves	Nitrile (Standard 5-mil)	Poor (<10 min)	DO NOT USE. Rapid degradation and breakthrough[4].
Eye Protection	Non-vented Splash Goggles + Face Shield	Mandatory	Prevents lachrymator vapor ingress (which alkylates TRPA1 receptors in the eye)[1][2].
Body Protection	Tychem® QC Suit or Chem-resistant Apron	Excellent	Standard cotton lab coats absorb liquids, holding the alkylating agent against the skin.
Respirator	Full-face, OV/AG Cartridges	Conditional	Required only if handling outside a Class II Type B2 Fume Hood or during a spill[2][6].

Operational Workflow & Handling Protocol

Every step in this protocol is designed as a self-validating system . If a step fails, the subsequent checks will prevent exposure.

Phase 1: Pre-Operational Setup

• Airflow Validation: Verify the fume hood face velocity is between 0.4–0.6 m/s. Self-validation: Tape a small piece of tissue to the sash; it should pull inward steadily without turbulence.

• Purge Incompatibles: Remove all strong oxidizers, bases, and active metals (iron, aluminum, brass) from the hood, as they can catalyze runaway Friedel-Crafts condensation reactions[3].

• Donning Protocol: Don the Tychem suit, followed by Silver Shield inner gloves, and finally Butyl rubber outer gloves. Tape the outer glove cuffs to the suit sleeves.

Phase 2: Execution

• Closed-System Transfer: Use Schlenk line techniques or gas-tight syringes for transfers. Never pour this chemical open-air.

• Temperature Control: If the reaction requires heat, use a silicone oil bath with a secondary thermal cutoff set to 55°C to prevent nitro-group decomposition[3].

Phase 3: Doffing & Decontamination

• Glove Wash: Before removing your hands from the hood, rinse the outer Butyl gloves with a 10% sodium bicarbonate solution, followed by water.

• Odor Check (Self-Validation): Carefully monitor for the distinct, pungent odor of benzyl derivatives. If you detect this odor outside the hood during doffing, your containment has failed. Immediately evacuate the immediate area and review hood performance[6].

Emergency Response & Spill Mitigation

Water alone is highly ineffective for spills; it hydrolyzes benzyl chlorides far too slowly and simply spreads the hazard[7]. We utilize targeted chemical neutralization.

The Delépine Neutralization Strategy: Applying a 30-40% aqueous solution of Hexamethylenetetramine (HMTA) directly to the spill acts via the Delépine reaction. The HMTA rapidly attacks the electrophilic chloromethyl carbon, displacing the chloride ion to form a stable, non-volatile quaternary ammonium salt[6].

Step-by-step emergency spill response and neutralization workflow.

Step-by-Step Spill Protocol:

• Evacuate: Step back and allow the fume hood to clear the initial vapor burst.

• Neutralize: Liberally spray the 30% HMTA solution (or 30% NaOH/Sodium Bicarbonate as a secondary option) over the spill[6][8].

• Validate: Wait 10 minutes. Self-validation: The cessation of lachrymatory vapors and a pH strip reading of >7 indicates successful neutralization.

• Absorb: Cover the neutralized liquid with an inert absorbent like vermiculite (never use combustible sawdust)[6].

Disposal & Waste Management

Improper disposal of alkylating agents is a primary cause of laboratory environmental fines and downstream reactions.

• Quenching: Never dispose of unreacted 4-(Chloromethyl)-2-methoxy-1-nitrobenzene. Always quench residual amounts in the reaction flask by stirring with an excess of alcoholic sodium hydroxide or sodium bicarbonate for 3 hours at room temperature to force hydrolysis into a benign benzyl alcohol derivative[7][8].

• Segregation: Transfer the quenched, aqueous-organic mixture into a clearly labeled "Halogenated Organic Waste - Corrosive/Toxic" carboy.

• Incompatibility: Ensure the waste carboy contains NO heavy metals or unquenched amines, which could trigger delayed, pressure-building reactions[3].

References

• Title: ICSC 0016 - BENZYL CHLORIDE Source: International Labour Organization (ILO) / World Health Organization (WHO) URL: [Link]

• Title: NIOSH Criteria for a Recommended Standard: Occupational Exposure to Benzyl Chloride Source: Centers for Disease Control and Prevention (CDC) URL: [Link]

• Title: Glove Selection Guide - Examples of Chemical Resistance of Common Glove Materials Source: The Ohio State University (OSU) Environmental Health & Safety URL: [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. ICSC 0016 - BENZYL CHLORIDE [chemicalsafety.ilo.org]
• 3. westliberty.edu [westliberty.edu]
• 4. chemistry.osu.edu [chemistry.osu.edu]
• 5. fac.uncg.edu [fac.uncg.edu]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. Benzyl chloride - Sciencemadness Wiki [sciencemadness.org]
• 8. echemi.com [echemi.com]